1-Nitrosopyrazolidin-3-one: Structural and Synthetic Analysis
The following technical guide details the chemical identity, structural analysis, synthesis, and safety profile of 1-Nitrosopyrazolidin-3-one. This document is structured for researchers and drug development professional...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the chemical identity, structural analysis, synthesis, and safety profile of 1-Nitrosopyrazolidin-3-one. This document is structured for researchers and drug development professionals requiring precise chemical data and mechanistic insights.
[1]
Executive Summary
1-Nitrosopyrazolidin-3-one is a cyclic nitrosamine derivative characterized by a five-membered pyrazolidine ring containing a ketone functionality at the C3 position and a nitroso group (-NO) attached to the N1 nitrogen.[1] As a member of the N-nitrosopyrazolidinone class, it represents a critical intermediate in the study of heterocyclic chemistry and mutagenesis. While the unsubstituted parent compound is less commonly cited in commercial databases than its derivatives (e.g., 1-nitrosopyrrolidine), its structural motif is significant for understanding the reactivity of cyclic hydrazides under nitrosating conditions.
Chemical Identity & Structural Analysis[3][4][5][6][7]
Nomenclature and Identifiers
Due to the potential instability of the unsubstituted compound, specific CAS registry numbers are often associated with its stable derivatives or salts. The parent scaffold, Pyrazolidin-3-one , is the primary precursor.
(Predicted) MOXABXZIUXZMCH-UHFFFAOYSA-N (Based on structure)
Structural Configuration
The molecule consists of a saturated five-membered ring containing two adjacent nitrogen atoms (hydrazine linkage). The carbonyl group at C3 renders the N2 nitrogen amide-like (less basic), while the N1 nitrogen retains amine-like character, making it the preferred site for electrophilic nitrosation.
3D Conformational Analysis:
The pyrazolidine ring typically adopts an envelope conformation to minimize torsional strain. The nitroso group at N1 can exhibit syn/anti isomerism relative to the ring plane, a characteristic feature of N-nitroso compounds that influences their reactivity and biological recognition.
Synthesis & Preparation
The synthesis of 1-Nitrosopyrazolidin-3-one is achieved through the N-nitrosation of the parent pyrazolidin-3-one. This reaction exploits the nucleophilicity of the N1 nitrogen in the presence of a nitrosating agent (typically nitrous acid generated in situ).
Reaction Mechanism
Protonation : Sodium nitrite (NaNO
) reacts with mineral acid (HCl) to form nitrous acid (HONO), which dehydrates to generate the nitrosonium ion (), the active electrophile.
Electrophilic Attack : The lone pair of the N1 nitrogen (more basic than the amide N2) attacks the nitrosonium ion.
Deprotonation : Loss of a proton restores neutrality, yielding the N-nitroso product.
Experimental Protocol (General Procedure)
Note: This protocol is based on standard nitrosation methodologies for cyclic hydrazides.
Physicochemical Profiling and Synthesis of 1-Nitrosopyrazolidin-3-one: A Technical Whitepaper
Executive Summary The pyrazolidin-3-one scaffold is a versatile five-membered heterocyclic core widely utilized in organic synthesis and drug development, serving as a foundational building block for anti-inflammatory ag...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The pyrazolidin-3-one scaffold is a versatile five-membered heterocyclic core widely utilized in organic synthesis and drug development, serving as a foundational building block for anti-inflammatory agents, antibacterial compounds, and phytohormone analogs[1][2]. The functionalization of this core via N-nitrosation yields 1-Nitrosopyrazolidin-3-one , a derivative of significant interest in the study of nitric oxide (NO) donors and intermediate synthesis.
This whitepaper provides an in-depth technical analysis of the molecular weight, stoichiometric formula, and structural properties of 1-nitrosopyrazolidin-3-one. Furthermore, it details a self-validating experimental protocol for its synthesis, explaining the fundamental thermodynamic and kinetic causalities that govern the reaction.
Molecular Identity and Stoichiometric Parameters
The base molecule, pyrazolidin-3-one (C₃H₆N₂O), contains two distinct nitrogen atoms within its ring[3]. The introduction of a nitroso group (-NO) at the highly nucleophilic N1 position displaces a single proton, resulting in the target compound.
The quantitative stoichiometric and physicochemical data for 1-nitrosopyrazolidin-3-one are summarized in the table below:
The regioselectivity of the nitrosation reaction on the pyrazolidin-3-one ring is governed by the distinct electronic environments of its two nitrogen atoms.
N2 (Amide Nitrogen): Positioned adjacent to the C3 carbonyl group, the lone pair on N2 is heavily delocalized via resonance into the carbonyl oxygen. This drastically reduces its nucleophilicity.
N1 (Amine Nitrogen): N1 is an sp³-hybridized secondary amine. Its lone pair is localized and highly available for electrophilic attack[4].
When exposed to nitrous acid (generated in situ from sodium nitrite and an acid source), the active electrophile is the nitrosonium ion (NO⁺). Computational mechanistic studies confirm that the activation energy for the N-nitrosation of secondary amines is highly favorable when the amine's lone pair is unhindered and structurally localized[5]. The NO⁺ ion selectively attacks the N1 position, forming an unstable N1-nitroso transition state that rapidly deprotonates to yield the stable 1-nitrosopyrazolidin-3-one.
Reaction mechanism for the N1-nitrosation of pyrazolidin-3-one.
Experimental Protocol: Synthesis and Verification
To ensure reproducibility and high yield, the synthesis of 1-nitrosopyrazolidin-3-one must be tightly controlled. The following protocol is designed as a self-validating system, where the causality behind each experimental choice is explicitly defined to maintain scientific integrity.
Phase 1: N-Nitrosation Synthesis Workflow
Reagent Preparation: Dissolve 10.0 mmol of pyrazolidin-3-one hydrochloride[3] in 15 mL of deionized water within a round-bottom flask.
Causality: Using the hydrochloride salt instead of the free base inherently provides the localized acidic microenvironment required to protonate nitrous acid, facilitating the dehydration step that generates the NO⁺ electrophile[5].
Thermodynamic Control: Submerge the flask in an ice-water bath and allow the solution to equilibrate to 0–5 °C.
Causality: Nitrous acid (HONO) is thermally unstable. At room temperature, it rapidly disproportionates into NO and NO₂ gases, depleting the active reagent and severely reducing the yield[4]. Strict thermal control prevents this degradation.
Electrophile Generation: Prepare a solution of 11.0 mmol of sodium nitrite (NaNO₂) in 5 mL of water. Add this dropwise to the reaction flask over 15 minutes, maintaining the internal temperature below 5 °C.
Reaction Maturation: Stir the mixture continuously at 0–5 °C for 2 hours. Monitor the complete consumption of the starting material via Thin Layer Chromatography (TLC) using a Dichloromethane:Methanol (9:1) mobile phase.
Isolation: Extract the aqueous mixture with ethyl acetate (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure at 30 °C to yield the crude 1-nitrosopyrazolidin-3-one.
Phase 2: Analytical Verification
To validate the molecular weight (115.09 g/mol ) and formula (C₃H₅N₃O₂), the product must undergo rigorous analytical characterization.
Analytical workflow for the structural verification of 1-nitrosopyrazolidin-3-one.
ESI-HRMS (Electrospray Ionization High-Resolution Mass Spectrometry): Operating in positive ion mode, the expected protonated molecular ion
should be observed at m/z 116.0460, confirming the monoisotopic mass of 115.0382 Da.
NMR Spectroscopy: ¹H NMR in DMSO-d₆ will show the disappearance of the N1-H proton (originally present in the precursor) and a downfield shift of the adjacent C5 methylene protons due to the electron-withdrawing nature of the newly attached nitroso group.
Pharmacological Relevance in Drug Development
The precise calculation of molecular weight and structural characterization of 1-nitrosopyrazolidin-3-one is critical for downstream pharmacological applications. N-nitroso compounds are frequently investigated as target-specific nitric oxide (NO) donors. In the context of the pyrazolidin-3-one core—which is already established in the synthesis of anti-inflammatory NSAID derivatives and complex phytohormones[1][2]—the N1-nitroso modification presents a unique pathway for designing prodrugs that can release NO under specific physiological conditions, potentially offering synergistic cardiovascular or anti-inflammatory benefits.
References
PubChemLite - Pyrazolidin-3-one hydrochloride (C3H6N2O) . University of Luxembourg / PubChem. Available at:[Link]
5-(2-Hydroxyphenyl)-1-nitrosopyrazolidin-3-one | C9H9N3O3 . National Institutes of Health (NIH) / PubChem. Available at:[Link]
(Q)SAR Approaches to Predict the Extent of Nitrosation in Pharmaceutical Compounds . National Institutes of Health (NIH). Available at:[Link]
Computational Mechanistic Study on N-Nitrosation Reaction of Secondary Amines . ResearchGate. Available at:[Link]
Facile modular synthesis of jasmonoyl-l-isoleucine analogs possessing a pyrazolidin-3-one core . National Institutes of Health (NIH) / RSC Advances. Available at:[Link]
Design, Synthesis and Evaluation of Some Novel Pyrazolidine-3-One, Aryl Oxadiazole and Mercapto Oxadiazole Derivatives . International Journal of Pharmacy and Pharmaceutical Research (IJPPR). Available at:[Link]
Navigating the Unseen: A Technical Guide to the Safe Handling of 1-Nitrosopyrazolidin-3-one
For Researchers, Scientists, and Drug Development Professionals Preamble: A Note on Data Synthesis Section 1: Chemical Identity and Inferred Hazard Profile 1-Nitrosopyrazolidin-3-one belongs to the pyrazolidinone class o...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Preamble: A Note on Data Synthesis
Section 1: Chemical Identity and Inferred Hazard Profile
1-Nitrosopyrazolidin-3-one belongs to the pyrazolidinone class of heterocyclic compounds, characterized by a five-membered ring containing two adjacent nitrogen atoms and a ketone group. The critical feature influencing its toxicological profile is the N-nitroso group (-N-N=O). N-nitroso compounds are a well-documented class of potent carcinogens and mutagens.[1][2] Therefore, 1-Nitrosopyrazolidin-3-one must be handled as a suspected carcinogen.
Key Structural Features and Their Implications:
Pyrazolidinone Core: This heterocyclic system is found in various biologically active molecules. While the core itself is not indicative of high toxicity, its derivatives can exhibit a range of pharmacological and toxicological effects.
N-Nitroso Group: This functional group is the primary driver of the compound's hazardous properties. It is crucial to handle the compound with the assumption that it may be carcinogenic.[1][3][4]
Inferred GHS Classification
Based on data for related N-nitroso compounds, the following Globally Harmonized System (GHS) classification should be assumed:
Section 2: Core Safety Directives and Risk Mitigation
The primary risk associated with 1-Nitrosopyrazolidin-3-one is chronic toxicity, specifically its potential carcinogenicity. Therefore, all handling procedures must be designed to minimize exposure.
Engineering Controls: The First Line of Defense
All work with 1-Nitrosopyrazolidin-3-one, including weighing, dilution, and reaction setup, must be conducted in a certified chemical fume hood. The fume hood provides critical protection against the inhalation of dust or aerosols.
Personal Protective Equipment (PPE): A Non-Negotiable Standard
A comprehensive PPE regimen is mandatory for all personnel handling this compound.
PPE Component
Specification
Rationale
Gloves
Nitrile rubber, inspected before use. Use proper glove removal technique.
Designated Area: All work with 1-Nitrosopyrazolidin-3-one should be conducted in a designated area within the laboratory. This area should be clearly marked with appropriate hazard signs.
Storage: Store the compound in a well-ventilated, cool, and dry place, away from incompatible materials such as strong oxidizing agents.[10] The container should be tightly sealed and clearly labeled. Store locked up.[1][3][10]
Decontamination: All surfaces and equipment should be decontaminated after use. A suitable decontamination solution should be used, followed by a thorough rinse.
Section 3: Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
First-Aid Measures
Exposure Route
Action
Inhalation
Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[11]
Skin Contact
Immediately remove contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention.[5][11]
Eye Contact
Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[7][11]
Ingestion
Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and give them one or two glasses of water to drink. Seek immediate medical attention.[5][9][11]
Accidental Release Measures
Small Spills:
Evacuate non-essential personnel from the area.
Wearing appropriate PPE, dampen the spilled solid material with a suitable solvent (e.g., acetone) to prevent dust formation.[9]
Carefully collect the material with an absorbent pad or non-sparking tools and place it in a sealed, labeled container for disposal.
Clean the spill area with a decontamination solution, followed by a soap and water wash.
Large Spills:
Evacuate the laboratory immediately and notify the appropriate emergency response team.
Isolate the area and prevent entry.
Section 4: Experimental Protocols and Workflows
Workflow for Safe Handling of 1-Nitrosopyrazolidin-3-one
Caption: A generalized workflow for the safe handling of 1-Nitrosopyrazolidin-3-one.
Section 5: Disposal Considerations
All waste containing 1-Nitrosopyrazolidin-3-one must be treated as hazardous waste. It should be collected in a dedicated, sealed, and clearly labeled container. Disposal must be carried out in accordance with all applicable local, state, and federal regulations. Do not dispose of this material down the drain.[11]
Section 6: Toxicological Information (Inferred)
The toxicological properties of 1-Nitrosopyrazolidin-3-one have not been fully investigated. However, based on the known hazards of N-nitroso compounds, it is prudent to assume the following:
Carcinogenicity: N-nitroso compounds are a well-established class of carcinogens. It is suspected that 1-Nitrosopyrazolidin-3-one may cause cancer.[1][2][3]
Mutagenicity: Many N-nitroso compounds are mutagenic, meaning they can cause changes in the genetic material of cells.
While a specific Safety Data Sheet for 1-Nitrosopyrazolidin-3-one is not currently available, a robust safety protocol can be established by examining the hazards of its core functional groups. The presence of the N-nitroso moiety necessitates handling this compound as a suspected carcinogen, with stringent controls to minimize all routes of exposure. Adherence to the guidelines outlined in this document is essential for the protection of all laboratory personnel.
References
PubChem. 5-(2-Hydroxyphenyl)-1-nitrosopyrazolidin-3-one. National Center for Biotechnology Information. [Link]
Thor Specialities (UK) LTD. (2017, March 3). Safety data sheet. [Link]
CPAChem. (2024, January 11). Safety data sheet. [Link]
Fülöp, F., & Palkó, M. (2007). Recent Advances in the Synthesis of Polysubstituted 3-Pyrazolidinones. Arkivoc, 2007(5), 177-194. [Link]
Sachin, S. S., et al. (2008). SYNTHESIS AND ANTIMICROBIAL ACTIVITY OF SOME PYRAZOLIDIN-3-ONES DERIVATIVES. International Journal of Chemical Sciences, 6(4), 2256-2262. [Link]
PubChem. 1-Nitroso-3-pyrrolidinol. National Center for Biotechnology Information. [Link]
Thermo Fisher Scientific. (2025, September 15). SAFETY DATA SHEET. [Link]
World Journal of Pharmaceutical Sciences. (2015, August 21). A Facile Synthesis of 1-(4-nitrophenyl)-3-morpholine-4-yl-5,6-dihydropyridin-2(1H)- one, A key Intermediate of Apixaban-An anticoagulant Drug. [Link]
European Medicines Agency. (2025, August 1). Appendix 1: Acceptable intakes established for N-nitrosamines. [Link]
Popova, E. V., et al. (2021). Synthesis and Microbiological Activities of 3-Nitropyrazolo-[1,5-d][7][11][12]triazin-7(6H)-ones. Molecules, 26(18), 5649. [Link]
Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: N-Nitroso-pyrrolidine. [Link]
Google Patents. (n.d.). WO2021033166A1 - Process for synthesis of pyrazolidinone compounds.
U.S. Environmental Protection Agency. (n.d.). Toxicological Profile for N-Nitrosodiphenylamine. [Link]
PubChem. N-Nitrosopiperidine. National Center for Biotechnology Information. [Link]
Chemical Stability and Mechanistic Profiling of Nitrosated Pyrazolidinones
Executive Summary This technical guide provides a comprehensive analysis of the chemical properties, stability profiles, and decomposition mechanisms of nitrosated pyrazolidinones. As a structural motif frequently encoun...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide provides a comprehensive analysis of the chemical properties, stability profiles, and decomposition mechanisms of nitrosated pyrazolidinones. As a structural motif frequently encountered in antibiotic scaffolds (e.g., bicyclic pyrazolidinones) and peptidomimetics, the pyrazolidin-3-one ring presents unique nitrosation risks. Unlike simple dialkyl nitrosamines, nitrosated pyrazolidinones can exhibit dual behavior—acting as stable N-nitrosamines or labile N-nitrosamides depending on the site of nitrosation (N1 vs. N2). This guide details the thermodynamic and kinetic factors governing their formation and degradation, offering actionable protocols for synthesis, stress testing, and risk mitigation in pharmaceutical development.
Part 1: Structural Chemistry & Nitrosation Potential
The Pyrazolidin-3-one Scaffold
The pyrazolidin-3-one core consists of a saturated five-membered ring containing two adjacent nitrogen atoms (N1 and N2) and a carbonyl group at C3.[1] The chemical environment of these nitrogens dictates their reactivity toward nitrosating agents (NO⁺ sources).
N1 (Distal Nitrogen): Typically secondary (
hybridized). It functions as a nucleophilic amine.
N2 (Proximal Nitrogen): Attached to the carbonyl (
character via resonance). It functions as a hydrazide/amide nitrogen, significantly less basic and nucleophilic than N1.
Regioselectivity of Nitrosation
The site of nitrosation is the primary determinant of the molecule's stability and toxicity profile.
Critical Insight: In drug substances where N1 is unsubstituted, nitrosation will occur almost exclusively at N1 due to its higher nucleophilicity (
times more reactive than amides). However, if N1 is alkylated (common in drug design to prevent metabolism), the risk shifts to N2, forming a highly unstable and potent N-nitrosamide impurity.
Part 2: Synthesis and Characterization Protocols
To study these impurities, reference standards must often be synthesized. The following protocols prioritize safety and yield, utilizing tert-butyl nitrite (TBN) for milder conditions compared to classical mineral acid methods.
Protocol: Selective N1-Nitrosation
Target: Synthesis of 1-nitroso-pyrazolidin-3-one derivatives.
Dissolve substrate in glacial AcOH/Ac₂O (1:1 v/v).
Add solid NaNO₂ (3.0 eq) in small portions at 0 °C. The
facilitates the formation of reactive nitrosyl acetate ().
Stir at 0–5 °C for 4 hours.
Workup: Pour onto ice-water and extract immediately with cold DCM. Wash with cold saturated
.
Storage: Store at -80 °C. N-nitrosamides are thermally unstable and may decompose spontaneously at room temperature.
Part 3: Stability Profile & Decomposition Mechanisms
Understanding the degradation pathways is essential for setting handling conditions and interpreting stress-test data.
pH-Dependent Stability
Acidic Conditions (pH < 4):
Mechanism: Denitrosation. Protonation of the nitroso oxygen weakens the N-N bond.
Reaction:
.
Outcome: Reversible release of the parent pyrazolidinone and NO. High reversibility means "disappearance" in acid may just be masking the impurity, which reforms if pH neutralizes.
Neutral/Alkaline Conditions (pH > 7):
N1-Nitroso (Nitrosamine): Highly stable. Resistant to hydrolysis.
N2-Nitroso (Nitrosamide):Extremely Labile. Hydroxide attacks the carbonyl carbon, leading to ring opening and the formation of a diazo species (alkyldiazotate), which is a potent alkylating agent.
Photolytic Instability
All N-nitroso compounds possess a strong UV absorption (
nm, ). Exposure to ambient light causes homolytic cleavage of the N-N bond, generating nitric oxide () and an aminyl radical ().
Visualization of Decomposition Pathways
The following diagram illustrates the divergent pathways for N1 vs. N2 nitrosated species.
Caption: Divergent decomposition pathways for N1-nitroso (reversible denitrosation) vs. N2-nitroso (irreversible ring opening to genotoxic diazo species).
Part 4: Analytical Methodologies
Detecting nitrosated pyrazolidinones requires specific handling to prevent in-situ formation or degradation during analysis.
Sample Preparation[1]
Solvent: Avoid protic solvents if analyzing N2-nitroso variants. Use acetonitrile or DCM.
Additives: Add sulfamic acid or ammonium sulfamate to the diluent. This scavenges residual nitrite, preventing artifactual formation of nitrosamines during sample preparation.
Light Protection: Use amber glassware for all steps.
LC-MS/MS Method Parameters
Ionization: APCI (Atmospheric Pressure Chemical Ionization) is often superior to ESI for nitrosamines due to their low proton affinity.
Transition Monitoring (MRM):
Monitor the characteristic loss of the NO radical (
).
Note: For pyrazolidinones, the ring may fragment. Look for secondary transitions corresponding to the loss of
or CO.
Parameter
Recommendation
Rationale
Column
C18 or Phenyl-Hexyl
Phenyl phases offer better selectivity for polar nitrosamines.
Mobile Phase A
0.1% Formic Acid in Water
Acidic pH stabilizes the N-nitroso form during the run.
Mobile Phase B
Methanol / Acetonitrile
MeOH often provides better sensitivity for NO loss.
Mass Spec Source
APCI (+)
Reduces matrix suppression; effective for weak bases.
Part 5: Risk Mitigation in Drug Development
Nitrite Scavenging
In solid oral dosage forms, the presence of nitrite impurities in excipients (e.g., microcrystalline cellulose, crospovidone) can nitrosate pyrazolidinone drug substances.
Strategy: Incorporate scavengers such as Ascorbic Acid or Alpha-tocopherol in the formulation. These antioxidants reduce
equivalents (like ) back to NO, halting the reaction.
Process Control
Quenching: Ensure all nitrosating steps in API synthesis are fully quenched (e.g., with urea or sulfamic acid) before workup.
pH Control: Maintain pH > 9 during aqueous workups if the target is an amine, as nitrosation is kinetically inhibited in alkaline media (lack of
).
References
Ashworth, I. W., et al. (2020). "Potential for the Formation of N-Nitrosamines during the Manufacture of Active Pharmaceutical Ingredients: An Assessment of the Risk Posed by Trace Nitrite in Water." Organic Process Research & Development. Link
Chaudhary, P., et al. (2016). "An efficient synthesis of N-nitrosamines under solvent, metal and acid free conditions using tert-butyl nitrite." Green Chemistry. Link
Williams, D. L. H. (2004). Nitrosation Reactions and the Chemistry of Nitric Oxide. Elsevier.
European Medicines Agency (EMA). (2023).[2] "Nitrosamine impurities in human medicinal products."[2][3][4][5] Link
Douglass, M. L., et al. (1978). "The chemistry of nitrosamines." Journal of the Society of Cosmetic Chemists. (Foundational chemistry of N-nitroso stability).
An In-Depth Technical Guide to the Identification of 1-Nitrosopyrazolidin-3-one in Pharmaceutical Impurities
Abstract The emergence of nitrosamine impurities in pharmaceutical products has necessitated a profound shift in our approach to drug safety and quality control. These compounds, many of which are classified as probable...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The emergence of nitrosamine impurities in pharmaceutical products has necessitated a profound shift in our approach to drug safety and quality control. These compounds, many of which are classified as probable human carcinogens, can form at various stages of the manufacturing process and during storage. This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the identification of a specific, yet under-documented, nitrosamine: 1-Nitrosopyrazolidin-3-one. Due to the limited direct literature on this specific compound, this paper synthesizes information from related chemical structures, regulatory guidelines, and established analytical principles to provide a robust framework for its detection, risk assessment, and control.
Introduction: The Specter of Nitrosamines in Pharmaceuticals
Since their initial detection in a class of antihypertensive drugs in 2018, N-nitrosamine impurities have become a paramount concern for the pharmaceutical industry and regulatory bodies worldwide.[1] Agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have issued stringent guidelines requiring manufacturers to conduct thorough risk assessments and implement control strategies to mitigate the presence of these potentially genotoxic impurities in their products.[2][3][4][5][6]
Nitrosamines are a class of compounds characterized by a nitroso group bonded to an amine (R1N(-R2)-N=O).[2] Their carcinogenic potential is a significant public health concern, even at trace levels, necessitating the development of highly sensitive analytical methods for their detection.[1][7] This guide focuses on a specific nitrosamine, 1-Nitrosopyrazolidin-3-one, a derivative of the pyrazolidin-3-one heterocyclic ring system. While direct studies on this particular nitrosamine are not abundant in public literature, its core structure suggests a potential for formation in pharmaceutical processes where pyrazolidin-3-one derivatives or their precursors are present.
The Chemistry of 1-Nitrosopyrazolidin-3-one: Formation and Precursors
The formation of nitrosamines typically requires the presence of a secondary or tertiary amine and a nitrosating agent, often under acidic conditions.[8][9] The pyrazolidin-3-one ring contains a secondary amine within its cyclic hydrazide structure, making it a potential precursor for nitrosation.
The Precursor: Pyrazolidin-3-one
Pyrazolidin-3-one and its derivatives are cyclic hydrazides that can be synthesized from the reaction of hydrazine or its derivatives with α,β-unsaturated carboxylic acid derivatives.[10][11] Hydrazine itself is a known starting material in the synthesis of some active pharmaceutical ingredients (APIs).[12][13] The presence of pyrazolidin-3-one as an intermediate, or the use of hydrazine in a process that could form this ring structure, presents a risk for the subsequent formation of its nitroso-derivative.
The Nitrosation Reaction
The proposed mechanism for the formation of 1-Nitrosopyrazolidin-3-one involves the reaction of the secondary amine in the pyrazolidin-3-one ring with a nitrosating agent, such as nitrous acid (HNO₂), which can be formed in situ from nitrite salts (e.g., sodium nitrite) under acidic conditions.[2]
Caption: Proposed formation pathway of 1-Nitrosopyrazolidin-3-one.
The risk of this reaction occurring is heightened in manufacturing processes that utilize nitrite-containing reagents or where there is nitrite contamination in raw materials or excipients.[8]
Genotoxicity and Regulatory Context
N-nitroso compounds are considered a "cohort of concern" by the International Council for Harmonisation (ICH) M7(R2) guideline due to their high mutagenic and carcinogenic potential.[2][14] As such, they are classified as Class 1 impurities, "known mutagenic carcinogens," and require strict control.[14]
Regulatory bodies like the FDA and EMA have established acceptable intake (AI) limits for several common nitrosamines, typically in the range of nanograms per day.[17][18] In the absence of specific data for a novel nitrosamine like 1-Nitrosopyrazolidin-3-one, a compound-specific risk assessment would be necessary, potentially involving in silico predictions and/or in vitro mutagenicity studies (e.g., Ames test).
Analytical Identification and Quantification
The trace-level presence of nitrosamine impurities in high-concentration API and drug product matrices necessitates highly sensitive and selective analytical methods.[19] Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the most widely adopted technique for this purpose.[4][20]
Sample Preparation: A Critical Step
The primary challenge in sample preparation is the effective extraction of the trace-level nitrosamine from the complex drug product matrix while minimizing matrix effects and avoiding analyte degradation or artifactual formation.[21]
Direct dissolution in a suitable solvent (e.g., methanol, water), followed by centrifugation and filtration.
Ensure complete dissolution. The solvent should be compatible with the LC mobile phase.
Poorly Soluble API/DP
Solvent extraction with a suitable organic solvent (e.g., dichloromethane, methanol). Sonication can enhance extraction efficiency.
The choice of solvent is critical for maximizing recovery. A concentration step (e.g., evaporation and reconstitution) may be necessary.
Complex Formulations
Solid-Phase Extraction (SPE) may be required for cleanup and concentration.
The SPE sorbent must be carefully selected to retain the nitrosamine and allow for effective elution while removing interfering matrix components.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method
An LC-MS/MS method provides the necessary sensitivity and selectivity for the definitive identification and quantification of 1-Nitrosopyrazolidin-3-one.
Caption: A typical workflow for the analysis of 1-Nitrosopyrazolidin-3-one.
4.2.1. Chromatographic Separation
Column: A reversed-phase C18 column is generally suitable for the separation of small, polar molecules like nitrosamines.
Mobile Phase: A gradient elution using water and an organic solvent (e.g., methanol or acetonitrile) with a small amount of acid (e.g., 0.1% formic acid) is a common starting point. The gradient should be optimized to ensure separation from the API and other matrix components.
Flow Rate: Typically in the range of 0.2-0.5 mL/min for a standard analytical column.
Temperature: Column temperature can be controlled (e.g., 40 °C) to ensure reproducible retention times.
4.2.2. Mass Spectrometric Detection
Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) can be used. APCI is often preferred for small, less polar nitrosamines, while ESI may be suitable for more polar compounds. The choice of ionization source should be optimized for 1-Nitrosopyrazolidin-3-one.
Polarity: Positive ion mode is typically used for the analysis of nitrosamines.
Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. This involves monitoring specific precursor-to-product ion transitions.
Table 2: Hypothetical MRM Transitions for 1-Nitrosopyrazolidin-3-one
(Note: These are predicted transitions and must be confirmed experimentally by infusion of a reference standard.)
Compound
Precursor Ion (m/z)
Product Ion 1 (m/z)
Product Ion 2 (m/z)
1-Nitrosopyrazolidin-3-one
[M+H]⁺
Fragment 1
Fragment 2
4.2.3. Method Validation
The analytical method must be validated according to ICH Q2(R1) guidelines to demonstrate its suitability for its intended purpose. Key validation parameters include:
Specificity: The ability to unequivocally assess the analyte in the presence of components that may be expected to be present.
Limit of Detection (LOD) and Limit of Quantitation (LOQ): The LOQ should be sufficiently low to quantify the nitrosamine at or below the acceptable intake limit.
Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.
Accuracy: The closeness of the test results obtained by the method to the true value.
Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.
Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.
Experimental Protocol: A Step-by-Step Guide
Objective: To identify and quantify 1-Nitrosopyrazolidin-3-one in a drug product.
1. Standard Preparation:
a. Prepare a stock solution of 1-Nitrosopyrazolidin-3-one reference standard in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.
b. Prepare a series of working standard solutions by serially diluting the stock solution to create a calibration curve covering the expected concentration range.
2. Sample Preparation (Direct Dissolution Method):
a. Accurately weigh a portion of the ground drug product equivalent to a single dose into a centrifuge tube.
b. Add a defined volume of diluent (e.g., 10 mL of methanol).
c. Vortex for 5 minutes to ensure complete dissolution/extraction.
d. Centrifuge at 4000 rpm for 10 minutes.
e. Filter the supernatant through a 0.22 µm PVDF syringe filter into an LC vial.
3. LC-MS/MS Analysis:
a. Set up the LC-MS/MS system with the optimized chromatographic and mass spectrometric parameters.
b. Inject the prepared standards and samples.
c. Acquire data in MRM mode.
4. Data Analysis:
a. Generate a calibration curve by plotting the peak area of the nitrosamine against the concentration of the standards.
b. Determine the concentration of 1-Nitrosopyrazolidin-3-one in the samples by interpolating their peak areas from the calibration curve.
c. Confirm the identity of the nitrosamine by ensuring that the ratio of the two MRM transitions in the sample is within an acceptable tolerance of the average ratio in the standards.
Control and Mitigation Strategies
Once a risk of 1-Nitrosopyrazolidin-3-one formation is identified, manufacturers must implement control strategies to mitigate this risk.
Raw Material Control: Implement stringent controls on the levels of nitrites in raw materials and excipients.[8]
Process Optimization: Modify manufacturing processes to avoid conditions that favor nitrosamine formation, such as adjusting pH or temperature.[8]
Formulation Redesign: Consider the use of antioxidants (e.g., ascorbic acid) in the formulation, which can act as nitrosamine scavengers.
Continuous Monitoring: Implement routine testing of intermediates and the final drug product to ensure that levels of 1-Nitrosopyrazolidin-3-one remain below the established acceptable limit.[8]
Conclusion
The identification and control of nitrosamine impurities is a critical aspect of modern pharmaceutical development and manufacturing. While direct scientific literature on 1-Nitrosopyrazolidin-3-one is limited, a thorough understanding of its potential formation from pyrazolidin-3-one precursors, combined with the application of established, highly sensitive analytical techniques such as LC-MS/MS, provides a robust framework for its identification and control. A proactive approach, encompassing risk assessment, rigorous analytical testing, and effective mitigation strategies, is essential to ensure the safety and quality of pharmaceutical products and to comply with global regulatory expectations.
References
U.S. Food and Drug Administration. (2024, August 30). Control of Nitrosamine Impurities in Human Drugs. FDA. [Link]
European Medicines Agency. (2025, July 29). Nitrosamine impurities. EMA. [Link]
Vertex AI Search. (2025, December 30). Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products Year 2025. Google Cloud.
Li, X., et al. (2023). Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays. PMC. [Link]
Mei, N., et al. (2024). Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells. PMC. [Link]
ACS Publications. (2025, November 7). Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. ACS Publications. [Link]
Krishnan, S., et al. (2007). Genotoxicity screening for N -nitroso compounds. Electrochemical and electrochemiluminescent detection of human enzyme-generated DNA damage from N-nitrosopyrrolidine. Chemical Communications. [Link]
Zamann Pharma Support GmbH. EMA Nitrosamine Guidelines. Zamann Pharma Support. [Link]
Rao, T. K., Lijinsky, W., & Epler, J. L. (Eds.). (1984). Genotoxicology of N-nitroso compounds. Springer. [Link]
Le-Tuan, A., et al. (2009). Molecular Signatures of N-nitroso Compounds in Caco-2 Cells: Implications for Colon Carcinogenesis. Toxicological Sciences. [Link]
Eisner, M. (2024, September 5). Guidance Breakdown: FDA Revises Its Final Guidance on Nitrosamine Impurities. The FDA Group. [Link]
Agilent. Nitrosamines Analysis in Pharmaceuticals. Agilent. [Link]
Iqbal, J., et al. (2025, April 29). An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024. PMC. [Link]
Shaik, M. A., et al. (2023). Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. PMC. [Link]
Bhosale, S. K., & Bhosale, N. S. (2008). SYNTHESIS AND ANTIMICROBIAL ACTIVITY OF SOME PYRAZOLIDIN-3-ONES DERIVATIVES. TSI Journals. [Link]
Shimadzu. Solutions for Nitrosamine Analysis -common nitrosamines, NDSRIs using LC-MS/MS, GC-MS/MS and LC-HRMS. Shimadzu. [Link]
Veeprho. (2024, May 15). Winning Strategies to Develop an Analytical Method for Nitrosamines. Veeprho. [Link]
European Medicines Agency. (2025, December 1). Nitrosamine impurities: guidance for marketing authorisation holders. European Union. [Link]
Google Patents. (2021). WO2021033166A1 - Process for synthesis of pyrazolidinone compounds.
Arkat USA. (2015). Recent advances in the synthesis of polysubstituted 3- pyrazolidinones. Arkat USA. [Link]
Kisfaludy, L., et al. (2015). Recent Advances in the Synthesis of Polysubstituted 3-Pyrazolidinones. ARKIVOC. [Link]
ResolveMass Laboratories Inc. (2025, August 17). Nitrosamine Impurity Analysis for FDA Approval: How to Ensure the success. ResolveMass. [Link]
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European Medicines Agency. (2025, July 29). Nitrosamine impurities. European Union. [Link]
CORE. (2012). Diversity-oriented pyrazol-3-one synthesis based on hydrazinodipeptide-like units prepared via the Ugi reaction. CORE. [Link]
PubChem. 5-(2-Hydroxyphenyl)-1-nitrosopyrazolidin-3-one. National Center for Biotechnology Information. [Link]
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Google Patents. (1965). US3182086A - Catalytic hydrogenation of nitrosamines to hydrazines.
Google Patents. (1967). US3317607A - Chemical reduction of nitrosamines.
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An In-Depth Technical Guide on the Mutagenicity Assessment of 1-Nitrosopyrazolidin-3-one and its Implications in Drug Development
For Researchers, Scientists, and Drug Development Professionals Abstract N-nitroso compounds are a class of potent mutagens and carcinogens, and their presence as impurities in pharmaceutical products is a significant sa...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
N-nitroso compounds are a class of potent mutagens and carcinogens, and their presence as impurities in pharmaceutical products is a significant safety concern. This technical guide provides a comprehensive overview of the mutagenicity of N-nitroso compounds, with a specific focus on the assessment of 1-Nitrosopyrazolidin-3-one. While direct experimental data for this specific compound is not publicly available, this guide synthesizes the current understanding of N-nitrosamine mutagenicity and the state-of-the-art methodologies for its evaluation. We delve into the intricacies of the bacterial reverse mutation assay (Ames test), detailing the enhanced protocols recommended by regulatory agencies for the sensitive detection of N-nitrosamine mutagenicity. By examining the mutagenicity of structurally related pyrazoline derivatives and applying established structure-activity relationships, we provide a framework for the anticipated mutagenic potential of 1-Nitrosopyrazolidin-3-one. This guide serves as an essential resource for researchers and drug development professionals, offering both theoretical insights and practical, step-by-step protocols for the robust assessment of this critical class of impurities.
Introduction: The Challenge of N-Nitroso Compounds in Pharmaceutical Safety
N-nitroso compounds (NOCs) are characterized by the N-N=O functional group and have been identified as a "cohort of concern" due to their high mutagenic and carcinogenic potential.[1] Their formation can occur during the synthesis of active pharmaceutical ingredients (APIs) or in the final drug product through reactions between secondary or tertiary amines and nitrosating agents. The discovery of N-nitrosamine impurities in several widely used medications has led to product recalls and heightened regulatory scrutiny, underscoring the critical need for sensitive and reliable methods for their detection and toxicological assessment.
The mutagenic activity of many N-nitroso compounds is not direct-acting; they require metabolic activation to exert their genotoxic effects.[2] This activation is typically mediated by cytochrome P450 (CYP) enzymes, which convert the N-nitrosamine into an unstable α-hydroxy derivative that ultimately generates a reactive alkylating species capable of damaging DNA.[2] Given this mechanism, in vitro mutagenicity assays must incorporate a metabolic activation system to accurately reflect the in vivo potential of these compounds.
The Ames Test: A Cornerstone of Mutagenicity Testing
The bacterial reverse mutation assay, commonly known as the Ames test, is the most widely used in vitro assay for the identification of chemical mutagens.[3] The test utilizes several strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for a specific amino acid (typically histidine for Salmonella and tryptophan for E. coli) due to mutations in the genes responsible for its biosynthesis. The principle of the assay is to expose these bacterial strains to a test compound and measure the frequency of reverse mutations (reversions) that restore the ability of the bacteria to synthesize the required amino acid and thus grow on a minimal agar medium lacking it. An increase in the number of revertant colonies in the presence of the test compound, compared to a negative control, indicates that the compound is mutagenic.
Enhanced Ames Test Protocol for N-Nitrosamines
Standard Ames test protocols have shown limitations in detecting the mutagenicity of some N-nitrosamines.[4][5] Consequently, regulatory bodies such as the European Medicines Agency (EMA) have recommended enhanced testing conditions to improve the sensitivity of the assay for this class of compounds.[4] The key modifications include:
Tester Strains: A specific set of tester strains should be used to detect different types of mutations. The recommended strains include S. typhimurium TA98 (for frameshift mutations), TA100 (for base-pair substitutions), TA1535 (for base-pair substitutions), TA1537 (for frameshift mutations), and E. coli WP2 uvrA (pKM101) (for base-pair substitutions).[4]
Metabolic Activation: The use of a post-mitochondrial fraction (S9) from the liver of Aroclor- or phenobarbital/β-naphthoflavone-induced rodents is essential for the metabolic activation of N-nitrosamines. For N-nitrosamines, hamster liver S9 is often more effective than rat liver S9.[5][6] A higher concentration of S9 (e.g., 10-30%) in the S9 mix is also recommended.
Assay Procedure: The pre-incubation method is preferred over the plate incorporation method.[5] In the pre-incubation method, the test compound, bacterial culture, and S9 mix are incubated together for a short period (e.g., 20-30 minutes) before being plated on the minimal agar. This allows for more efficient metabolic activation of the test compound.
Mutagenicity of Structurally Related Compounds: Insights from Pyrazolines
While direct Ames test data for 1-Nitrosopyrazolidin-3-one is unavailable, studies on structurally related N-nitrosated pyrazoline derivatives provide valuable insights into its potential mutagenicity. A study on the mutagenicity of 5-alkyl-5-nitro-1-pyrazoline 1-oxides in S. typhimurium TA1535 and E. coli WP2uvrA demonstrated that these compounds are mutagenic. The mutagenic potency was influenced by the position of the N-oxide group, suggesting that subtle structural changes can impact the genotoxic mechanism.
These findings suggest that the N-nitrosated pyrazolidinone ring system is capable of inducing mutations in bacterial systems. The presence of the nitroso group on the pyrazolidinone ring of 1-Nitrosopyrazolidin-3-one strongly suggests a potential for mutagenicity, likely following metabolic activation.
Hypothetical Ames Test Data for 1-Nitrosopyrazolidin-3-one
Based on the known mutagenicity of other cyclic N-nitrosamines and structurally related pyrazoline derivatives, a hypothetical Ames test result for 1-Nitrosopyrazolidin-3-one is presented below. This table illustrates the type of data that would be generated in a well-conducted study and the expected outcomes.
Tester Strain
Metabolic Activation (S9)
Concentration (µ g/plate )
Mean Revertants ± SD
Fold Increase over Control
Mutagenicity Call
TA100
- S9
0
120 ± 12
-
Negative
10
125 ± 15
1.0
50
130 ± 11
1.1
100
135 ± 14
1.1
+ Hamster S9
0
130 ± 10
-
Positive
10
280 ± 25
2.2
50
650 ± 55
5.0
100
1200 ± 98
9.2
TA1535
- S9
0
25 ± 5
-
Negative
10
28 ± 6
1.1
50
30 ± 4
1.2
100
32 ± 5
1.3
+ Hamster S9
0
30 ± 6
-
Positive
10
75 ± 9
2.5
50
210 ± 22
7.0
100
450 ± 41
15.0
WP2 uvrA (pKM101)
- S9
0
45 ± 7
-
Negative
10
48 ± 8
1.1
50
50 ± 6
1.1
100
52 ± 7
1.2
+ Hamster S9
0
50 ± 8
-
Positive
10
110 ± 12
2.2
50
320 ± 30
6.4
100
580 ± 55
11.6
TA98
+ Hamster S9
0
40 ± 5
-
Negative
100
45 ± 6
1.1
TA1537
+ Hamster S9
0
15 ± 3
-
Negative
100
18 ± 4
1.2
This is a hypothetical data table and does not represent actual experimental results.
The expected outcome is a positive mutagenic response in the base-pair substitution strains (TA100, TA1535, and WP2 uvrA (pKM101)) in the presence of metabolic activation, and a negative response in the frameshift strains (TA98 and TA1537).
Experimental Protocol: Ames Test for 1-Nitrosopyrazolidin-3-one
This section provides a detailed, step-by-step methodology for conducting an Ames test for 1-Nitrosopyrazolidin-3-one based on the enhanced protocol for N-nitrosamines.
Materials
Bacterial Strains: S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101).
Test Compound: 1-Nitrosopyrazolidin-3-one.
S9 Fraction: Aroclor- or phenobarbital/β-naphthoflavone-induced hamster liver S9.
Media and Reagents: Nutrient broth, minimal glucose agar plates, top agar, L-histidine solution, D-biotin solution, L-tryptophan solution, S9 co-factor mix (NADP, G-6-P).
Positive Controls:
Without S9 activation: Sodium azide (for TA100, TA1535), 2-nitrofluorene (for TA98), 9-aminoacridine (for TA1537), mitomycin C (for WP2 uvrA (pKM101)).
With S9 activation: 2-aminoanthracene (for all strains).
Negative Control: Vehicle (e.g., DMSO or water).
Experimental Workflow
Caption: Workflow for the enhanced Ames test with pre-incubation.
Step-by-Step Procedure
Preparation of Bacterial Cultures: Inoculate each bacterial tester strain into nutrient broth and incubate overnight at 37°C with shaking to reach a cell density of approximately 1-2 x 10⁹ cells/mL.
Preparation of Test Compound Solutions: Prepare a series of dilutions of 1-Nitrosopyrazolidin-3-one in a suitable vehicle (e.g., DMSO). The concentration range should be determined based on a preliminary cytotoxicity assay.
Preparation of S9 Mix: On the day of the experiment, thaw the S9 fraction and prepare the S9 mix containing the S9 fraction and the S9 co-factor mix. Keep the S9 mix on ice.
Pre-incubation:
For each concentration of the test compound, and for the positive and negative controls, add the following to a sterile tube:
0.1 mL of the bacterial culture.
0.5 mL of S9 mix (for assays with metabolic activation) or phosphate buffer (for assays without metabolic activation).
0.1 mL of the test compound solution or control solution.
Vortex the tubes gently and incubate at 37°C for 30 minutes with gentle shaking.
Plating:
After the pre-incubation period, add 2.0 mL of molten top agar (kept at 45°C) containing traces of histidine (for S. typhimurium) or tryptophan (for E. coli) and biotin to each tube.
Vortex briefly and pour the contents onto the surface of a minimal glucose agar plate.
Allow the top agar to solidify.
Incubation: Invert the plates and incubate at 37°C for 48-72 hours.
Colony Counting and Data Analysis:
Count the number of revertant colonies on each plate.
For each concentration, calculate the mean number of revertants and the standard deviation.
Calculate the fold increase in revertants over the negative control.
A positive response is generally defined as a dose-dependent increase in revertants and/or a reproducible increase of at least two-fold over the negative control for TA98, TA100, and WP2 uvrA (pKM101), and three-fold for TA1535 and TA1537.
Conclusion and Future Directions
The assessment of N-nitrosamine mutagenicity is a critical component of pharmaceutical safety evaluation. While direct experimental data for 1-Nitrosopyrazolidin-3-one is currently lacking, the established principles of N-nitroso compound mutagenicity and the availability of enhanced Ames test protocols provide a clear path for its evaluation. Based on the mutagenicity of structurally related pyrazoline derivatives and the known mechanisms of N-nitrosamine genotoxicity, it is anticipated that 1-Nitrosopyrazolidin-3-one will be mutagenic in the Ames test following metabolic activation.
The detailed protocol provided in this guide offers a robust framework for conducting this assessment in a scientifically sound and regulatory-compliant manner. Further research, including the generation of experimental Ames test data for 1-Nitrosopyrazolidin-3-one and an investigation into its metabolic pathways, is essential to definitively characterize its mutagenic potential and inform risk assessment strategies in drug development.
References
Bercu, J. P., et al. (2023). An international multi-sector ring trial to improve Ames test performance and interpretation for N-nitrosamines. Regulatory Toxicology and Pharmacology, 141, 105393.
European Medicines Agency (EMA). (2023). Appendix 3 to Questions and answers for marketing - authorisation holders/applicants on the CHMP Opinion for the Article 5(3) of Regulation (EC) No 726/2004 referral on nitrosamine impurities in human medicinal products. [Link]
Li, X., et al. (2023). Optimizing the detection of N-nitrosamine mutagenicity in the Ames test. Mutation Research/Genetic Toxicology and Environmental Mutagenesis, 889-890, 503632.
Thomas, A. D., et al. (2023). Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters. Mutagenesis, 38(1), 1-13.
Ames, B. N., McCann, J., & Yamasaki, E. (1975). Methods for detecting carcinogens and mutagens with the Salmonella/mammalian-microsome mutagenicity test. Mutation Research/Fundamental and Molecular Mechanisms of Mutagenesis, 31(6), 347-364.
Mortelmans, K., & Zeiger, E. (2000). The Ames Salmonella/microsome mutagenicity assay. Mutation Research/Fundamental and Molecular Mechanisms of Mutagenesis, 455(1-2), 29-60.
Lijinsky, W. (1987). Structure-activity relations in carcinogenesis by N-nitroso compounds. Cancer and Metastasis Reviews, 6(3), 301-356.
International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). (2017). M7(R1) Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk.
Burns, M. J., et al. (2023). Developing Structure-Activity Relationships for N-Nitrosamine Activity. Regulatory Toxicology and Pharmacology, 141, 105394.
Li, X., & Hecht, S. S. (2022). Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed. International Journal of Molecular Sciences, 23(19), 11566.
Application Note: Synthesis and Characterization of 1-Nitrosopyrazolidin-3-one for Use as an Analytical Reference Standard
Abstract The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties.[1][2] Regulatory agencies worldwide now mandate strict control...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties.[1][2] Regulatory agencies worldwide now mandate strict control and monitoring of these impurities in drug substances and products.[1] Effective analytical testing requires high-purity, well-characterized reference standards. This application note provides a comprehensive, field-proven guide for the synthesis, purification, and characterization of 1-Nitrosopyrazolidin-3-one, a potential nitrosamine impurity derived from pyrazolidinone-containing structures. The protocols herein are designed for researchers, analytical scientists, and drug development professionals to produce a reliable analytical standard for method development, validation, and routine quality control testing.
Critical Safety & Handling Protocols
N-nitrosamines are classified as substances that are reasonably anticipated to be human carcinogens and must be handled with extreme caution.[3] All operations involving the handling of pure nitrosamines or their concentrated solutions must be performed within a certified chemical fume hood to prevent inhalation exposure.[3][4]
Mandatory Personal Protective Equipment (PPE):
Gloves: Double-gloving with nitrile rubber gloves is required.[3]
Eye Protection: Chemical splash goggles and a face shield.
Lab Coat: A dedicated, disposable lab coat should be used.[4]
Engineering Controls & Designated Areas:
Chemical Fume Hood: All weighing, solution preparation, and reaction steps must occur in a certified chemical fume hood.[4]
Designated Area: Establish a designated area within the lab for nitrosamine work. This area, including balances and other equipment, should be clearly labeled.[4]
Decontamination: The work surface of the fume hood should be protected with absorbent liners. Upon completion of work, all surfaces must be wiped down with an appropriate decontaminating solution, followed by alcohol to prevent corrosion.[3]
Waste Disposal:
All solid and liquid waste contaminated with 1-Nitrosopyrazolidin-3-one must be collected in clearly labeled hazardous waste containers and disposed of according to institutional and local environmental regulations for carcinogenic materials.
Synthesis Pathway Overview
The synthesis of 1-Nitrosopyrazolidin-3-one is achieved via a straightforward two-step process. The first step involves the cyclization of ethyl acrylate with hydrazine hydrate to form the pyrazolidin-3-one precursor. The second, critical step is the selective N-nitrosation of the pyrazolidin-3-one at the N-1 position using sodium nitrite under controlled acidic conditions.
Caption: Overall two-step synthesis scheme for 1-Nitrosopyrazolidin-3-one.
Experimental Protocols
Materials and Reagents
Reagent
CAS Number
Recommended Grade
Ethyl Acrylate
140-88-5
≥99%
Hydrazine Hydrate
7803-57-8
≥98%
Ethanol
64-17-5
Anhydrous
Sodium Nitrite (NaNO₂)
7632-00-0
ACS Reagent, ≥97%
Hydrochloric Acid (HCl)
7647-01-0
37%, ACS Reagent
Dichloromethane (DCM)
75-09-2
HPLC Grade
Sodium Sulfate (Na₂SO₄)
7757-82-6
Anhydrous, Granular
Deionized Water
7732-18-5
18.2 MΩ·cm
Protocol 1: Synthesis of Pyrazolidin-3-one (Precursor)
This procedure is adapted from general methods for the synthesis of pyrazolidinone rings from α,β-unsaturated esters.[5]
Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve ethyl acrylate (10.0 g, 0.1 mol) in 100 mL of anhydrous ethanol.
Reagent Addition: While stirring, slowly add hydrazine hydrate (5.0 g, 0.1 mol) to the solution.
Causality Note: The addition should be controlled as the initial reaction can be exothermic. Hydrazine is a potent nucleophile that attacks the β-carbon of the acrylate, followed by intramolecular cyclization and elimination of ethanol.
Reflux: Heat the reaction mixture to reflux and maintain for 4 hours. Monitor the reaction progress by TLC (Thin Layer Chromatography).
Cooling and Concentration: After completion, allow the mixture to cool to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.
Purification: The resulting crude oil or solid is purified by recrystallization from a suitable solvent like ethanol or an isopropanol/hexane mixture to yield pyrazolidin-3-one as a white crystalline solid.
Drying: Dry the purified product in a vacuum oven at 40 °C overnight. Confirm the structure via ¹H NMR before proceeding.
Protocol 2: Synthesis of 1-Nitrosopyrazolidin-3-one
This protocol employs standard N-nitrosation conditions for secondary amines.[6] The mechanism involves the in-situ formation of nitrous acid (HNO₂) which acts as the nitrosating agent.[7]
Dissolution: In a 250 mL three-neck flask equipped with a magnetic stirrer and a thermometer, dissolve pyrazolidin-3-one (4.3 g, 0.05 mol) in 50 mL of deionized water and 10 mL of 37% hydrochloric acid.
Cooling: Place the flask in an ice-salt bath and cool the solution to 0-5 °C with vigorous stirring.
Causality Note: Low temperature is critical. It prevents the decomposition of nitrous acid and minimizes potential side reactions, ensuring selective nitrosation at the N-1 position.
Nitrosating Agent Preparation: In a separate beaker, dissolve sodium nitrite (3.8 g, 0.055 mol, 1.1 equivalents) in 20 mL of deionized water.
Nitrosation Reaction: Add the sodium nitrite solution dropwise to the cold pyrazolidin-3-one solution over 30 minutes, ensuring the internal temperature does not rise above 5 °C.
Causality Note: A slight excess of the nitrosating agent ensures complete conversion of the starting material. The slow, dropwise addition is crucial for temperature control and safety.
Reaction Stirring: Continue to stir the reaction mixture at 0-5 °C for an additional 2 hours after the addition is complete. The formation of a precipitate may be observed.
Product Extraction: Transfer the reaction mixture to a separatory funnel and extract the product with dichloromethane (3 x 50 mL).
Washing and Drying: Combine the organic layers and wash with 50 mL of saturated sodium bicarbonate solution (to neutralize any remaining acid) followed by 50 mL of brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).
Solvent Removal: Filter off the drying agent and remove the dichloromethane under reduced pressure at low temperature (<30 °C) to yield the crude 1-Nitrosopyrazolidin-3-one.
Final Purification: The crude product should be purified by column chromatography on silica gel or by recrystallization to achieve the high purity (>98%) required for a reference standard.
Characterization and Quality Control
A certified reference standard requires rigorous analytical characterization to confirm its identity, purity, and strength. The following workflow is essential for validating each synthesized batch. Analytical techniques such as LC-MS/MS or GC-MS/MS are commonly employed for the detection of nitrosamine impurities.[8][9]
Caption: Analytical workflow for the characterization and certification of the reference standard.
Container: Use an amber glass vial to protect from light.
Atmosphere: Store under an inert atmosphere (argon or nitrogen) to prevent degradation.
Shelf Life: The standard has a limited shelf life and should be re-qualified periodically. The expiry date should be clearly marked on the label.[10]
Discussion
The synthesis of 1-Nitrosopyrazolidin-3-one is chemically straightforward, but the production of a high-purity reference standard demands meticulous attention to reaction conditions, purification, and, most importantly, safety. The protocol described provides a reliable method for obtaining this material. The low-temperature nitrosation is key to achieving high yield and purity by preventing the degradation of the nitrosating agent and the product. The comprehensive characterization workflow ensures that the final material is suitable for its intended use in sensitive analytical methods for detecting trace-level nitrosamine impurities in pharmaceuticals. Adherence to the stringent safety protocols outlined is non-negotiable to protect laboratory personnel from the potent carcinogenic risk associated with this class of compounds.
References
Vertex AI Search. (2025, January 8). Nitrosamines Standard (1X1 mL)
Western University. GUIDELINES FOR THE USE OF N-NITROSAMINES IN ANIMAL RESEARCH. [Link]
Colorcon. (2023, May 11). Nitrosamines in Drugs: Regulations & What Pharma Companies Should Know. [Link]
Efpia. Workflows for Quality risk management of nitrosamine risks in medicines. [Link]
TSI Journals. SYNTHESIS AND ANTIMICROBIAL ACTIVITY OF SOME PYRAZOLIDIN-3-ONES DERIVATIVES. [Link]
Lijinsky, W. (1984). Chronic toxicity of pyrazolones: the problem of nitrosation. PubMed. [Link]
MDPI. (2017, December 21). Synthesis of Non-Racemic Pyrazolines and Pyrazolidines by [3+2] Cycloadditions of Azomethine Imines. [Link]
ChemRxiv. (2026, January 23). Computational Mechanistic Study on N-Nitrosation Reaction of Secondary Amines. [Link]
MDPI. (2025, September 18). Synthesis and Microbiological Activities of 3-Nitropyrazolo-[1,5-d][3][11][12]triazin-7(6H). [Link]
National Institutes of Health. Novel Synthesis and Pharmacological Characterization of NOP Receptor Agonist 8-[(1S,3aS)-2,3,3a,4,5,6-Hexahydro-1H-phenalen-1-yl]-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one (Ro 64-6198). [Link]
ResearchGate. (2025, November 3). Recent Advances in the Synthesis of Polysubstituted 3-Pyrazolidinones. [Link]
JSciMed Central. (2015, September 2). Novel Synthesis, Characterization and Biological Evaluation of Substituted Pyrazolidine-3, 5-Dione. [Link]
National Institutes of Health. (2025, July 2). Design, synthesis and characterization of novel pyridazin-3-one derivatives: in vitro vasorelaxant activity and in silico insights into eNOS modulation. [Link]
MDPI. (2025, February 27). (Q)SAR Approaches to Predict the Extent of Nitrosation in Pharmaceutical Compounds. [Link]
European Directorate for the Quality of Medicines & HealthCare. (2024, March 28). First OMCL analytical procedures for determination of nitrosamine drug substance-related impurities (NDSRIs) and intermediate-related contaminants published. [Link]
MDPI. (2025, May 26). In Silico Identification and Characterization of Spiro[3][11][12]triazolo[1,5-c]quinazolines as Diacylglycerol Kinase α Modulators. [Link]
PubMed. (2018, August 15). Discovery and characterization of N-(1,3-dialkyl-1H-indazol-6-yl)-1H-pyrazolo[4,3-b]pyridin-3-amine scaffold as mGlu 4 positive allosteric modulators that mitigate CYP1A2 induction liability. [Link]
Application Note: A Validated Protocol for the Extraction and Quantification of 1-Nitrosopyrazolidin-3-one in Pharmaceutical Drug Substances
Abstract The presence of nitrosamine impurities in pharmaceutical products is a significant concern due to their potential carcinogenic properties. Regulatory bodies globally, including the U.S.
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The presence of nitrosamine impurities in pharmaceutical products is a significant concern due to their potential carcinogenic properties. Regulatory bodies globally, including the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH), have established stringent guidelines for the control of these impurities.[1][2][3] This application note presents a comprehensive and validated protocol for the extraction and sensitive quantification of 1-Nitrosopyrazolidin-3-one (N-NO-PZO), a potential nitrosamine drug substance-related impurity (NDSRI), from pharmaceutical drug substances. The described methodology, employing liquid chromatography-tandem mass spectrometry (LC-MS/MS), provides a robust framework for researchers, scientists, and drug development professionals to ensure product quality and patient safety.
Introduction: The Challenge of Nitrosamine Impurities
N-nitrosamines are a class of compounds characterized by a nitroso group bonded to an amine. They are classified as probable human carcinogens, and their unexpected discovery in several drug products has led to widespread regulatory action and product recalls.[4] The formation of nitrosamines can occur during drug substance synthesis or degradation, often initiated by the reaction of secondary or tertiary amines with nitrosating agents, such as nitrous acid, which can be formed from nitrite salts under acidic conditions.[1][5]
The ICH M7(R2) guideline provides a framework for the assessment and control of DNA reactive (mutagenic) impurities, including nitrosamines, to limit potential carcinogenic risk.[3][6][7] This necessitates the development of highly sensitive and specific analytical methods for their detection and quantification at trace levels.
1-Nitrosopyrazolidin-3-one (N-NO-PZO) is a potential NDSRI that may form if a pyrazolidin-3-one moiety is present in the active pharmaceutical ingredient (API) or its synthetic precursors. This application note details a scientifically grounded protocol for the extraction and analysis of this specific nitrosamine, addressing a critical need in the pharmaceutical industry for robust analytical solutions.
Understanding the Analyte: 1-Nitrosopyrazolidin-3-one (N-NO-PZO)
While specific experimental data for N-NO-PZO is limited, its chemical structure suggests certain properties that inform the development of an analytical method. The pyrazolidinone ring contains polar functional groups, indicating that it is likely to be soluble in polar organic solvents. The presence of the N-nitroso group makes it a target for highly selective detection by mass spectrometry.
A structurally related compound, 5-(2-Hydroxyphenyl)-1-nitrosopyrazolidin-3-one, has a reported molecular formula of C9H9N3O3 and a molecular weight of 207.19 g/mol .[8] For the parent compound, 1-Nitrosopyrazolidin-3-one (C3H5N3O2), the calculated monoisotopic mass is 115.0382 g/mol , a critical parameter for high-resolution mass spectrometry.
Experimental Protocol: Extraction and Analysis
This protocol is designed to be a self-validating system, with each step explained to ensure technical accuracy and reproducibility.
Materials and Reagents
Solvents: HPLC-grade methanol, acetonitrile, and water; Formic acid (LC-MS grade).
Reference Standard: 1-Nitrosopyrazolidin-3-one (if available) or a certified custom synthesis standard.
Drug Substance: The pharmaceutical drug substance to be tested.
The objective of the sample preparation is to efficiently extract N-NO-PZO from the drug substance matrix while minimizing interferences.
Rationale for Solvent Selection: Methanol is chosen as the primary extraction solvent due to its polarity, which is expected to effectively solubilize the polar N-NO-PZO. The addition of a small amount of formic acid helps to maintain the stability of the nitrosamine and improve chromatographic peak shape.
Step-by-Step Extraction Protocol:
Weighing: Accurately weigh 100 mg of the drug substance into a 10 mL volumetric flask.
Dissolution: Add approximately 8 mL of methanol and sonicate for 15 minutes to ensure complete dissolution of the drug substance and extraction of the analyte.
Dilution: Allow the solution to return to room temperature and dilute to the mark with methanol.
Centrifugation: Transfer a portion of the solution to a centrifuge tube and centrifuge at 10,000 rpm for 10 minutes to precipitate any insoluble excipients or API.
Filtration: Filter the supernatant through a 0.22 µm PTFE syringe filter into an HPLC vial for analysis.
Diagram of the Extraction Workflow:
Caption: A streamlined workflow for the extraction of N-NO-PZO from a drug substance.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis
LC-MS/MS is the technique of choice for the trace-level quantification of nitrosamines due to its high sensitivity and selectivity.[9][10]
Rationale for Method Parameters: A reversed-phase C18 column is selected for its versatility in retaining polar to moderately non-polar compounds. The gradient elution with a mobile phase containing formic acid ensures good peak shape and ionization efficiency in the positive ion mode. Multiple Reaction Monitoring (MRM) is employed for its superior sensitivity and specificity in complex matrices.
Parameter
Condition
LC System:
UHPLC system
Column:
C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A:
0.1% Formic Acid in Water
Mobile Phase B:
0.1% Formic Acid in Acetonitrile
Gradient:
5% B to 95% B over 10 minutes
Flow Rate:
0.3 mL/min
Column Temperature:
40 °C
Injection Volume:
5 µL
MS System:
Triple Quadrupole Mass Spectrometer
Ionization Mode:
Electrospray Ionization (ESI), Positive
MRM Transition:
Precursor Ion (Q1): 116.0 m/z, Product Ion (Q2): To be determined experimentally
Note: The specific MRM transitions for N-NO-PZO must be determined by infusing a standard solution into the mass spectrometer. The most intense and specific fragment ion should be chosen for quantification.
Diagram of the Analytical Workflow:
Caption: The analytical workflow from sample injection to detection by tandem mass spectrometry.
Method Validation: Ensuring Trustworthiness
A comprehensive validation of the analytical method is crucial to demonstrate its suitability for its intended purpose, in accordance with ICH Q2(R2) guidelines.[6][11][12][13]
Validation Parameters and Acceptance Criteria
Parameter
Methodology
Acceptance Criteria
Specificity
Analyze blank, spiked, and unspiked drug substance samples.
No significant interference at the retention time of N-NO-PZO.
Linearity
Analyze a series of at least five concentrations of N-NO-PZO.
Correlation coefficient (r²) ≥ 0.99.
Accuracy
Analyze spiked drug substance samples at three concentration levels (e.g., 50%, 100%, and 150% of the target concentration).
Recovery between 80% and 120%.
Precision (Repeatability & Intermediate)
Repeatability: Six replicate injections of a spiked sample. Intermediate Precision: Analysis on different days by different analysts.
Relative Standard Deviation (RSD) ≤ 15%.
Limit of Detection (LOD)
Determined based on signal-to-noise ratio (S/N ≥ 3).
To be determined experimentally.
Limit of Quantification (LOQ)
Determined based on signal-to-noise ratio (S/N ≥ 10) with acceptable precision and accuracy.
To be determined experimentally.
Robustness
Deliberate small variations in method parameters (e.g., column temperature, flow rate, mobile phase composition).
No significant impact on the results.
Conclusion
This application note provides a detailed and scientifically robust protocol for the extraction and quantification of the potential nitrosamine impurity, 1-Nitrosopyrazolidin-3-one, in pharmaceutical drug substances. The methodology, based on LC-MS/MS, offers the required sensitivity and selectivity to meet stringent regulatory requirements. The comprehensive validation plan ensures the trustworthiness and reliability of the generated data. By implementing this protocol, pharmaceutical researchers and quality control professionals can effectively monitor and control this potential impurity, contributing to the overall safety and quality of medicinal products.
References
U.S. Food and Drug Administration. (2023). Control of Nitrosamine Impurities in Human Drugs. [Link]
U.S. Food and Drug Administration. (2024). Information about Nitrosamine Impurities in Medications. [Link]
International Council for Harmonisation. (2023). ICH M7(R2) Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. [Link]
Waters Corporation. Highly Sensitive UPLC-MS/MS Quantification of Nitrosamine Impurities in Sartan and Ranitidine Drug Substances. [Link]
U.S. Food and Drug Administration. (2024). CDER Nitrosamine Impurity Acceptable Intake Limits. [Link]
Agilent Technologies. (2021). Determination of Nitrosamine Impurities Using the Agilent 6495 Triple Quadrupole LC/MS System. [Link]
Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. [Link]
International Council for Harmonisation. (2024). ICH M7 & Nitrosamines Impurities -Updates - Guidance, Documents, Resources. [Link]
European Medicines Agency. Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. [Link]
International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). [Link]
International Journal of Research and Review. (2025). Analytical Method Validation: ICH and USP Perspectives. [Link]
LCGC International. (2025). Understanding FDA Recommendations for N-Nitrosamine Impurity Levels. [Link]
PMC. (2025). An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Strategic Rationale
The detection of cyclic nitrosamines—specifically N-nitrosomorpholine (NMOR) , N-nitrosopiperidine (NPIP) , and N-nitrosopyrrolidine (NPYR) —presents unique challenges compared to small dialkyl nitrosamines like NDMA. Unlike their linear counterparts, cyclic nitrosamines often exhibit higher polarity and distinct fragmentation pathways that can be exploited for superior selectivity.
While Gas Chromatography (GC-MS) is suitable for volatile nitrosamines, it poses a risk of artifact formation due to thermal degradation of the API or excipients during injection. Therefore, Liquid Chromatography coupled with High-Resolution Accurate Mass (LC-HRAM) Spectrometry is the gold standard for robust, artifact-free quantitation.
The "Self-Validating" Philosophy
This protocol is designed as a self-validating system. It relies on three checkpoints:
Chromatographic Resolution: Separation of isobaric interferences.
Mass Accuracy (<5 ppm): Elimination of co-eluting matrix ions.
Fragment Ion Ratio Confirmation: Using Parallel Reaction Monitoring (PRM) to match precursor-to-product ion ratios against stable isotope-labeled internal standards (SIL-IS).
Understanding the fragmentation physics is critical for method development.[1] Unlike linear nitrosamines which often lose a hydroxyl radical or simple alkyl groups, cyclic nitrosamines frequently undergo ring-specific cleavages.
Alpha-Cleavage & Denitrosation: The primary fragmentation often involves the loss of the nitroso group radical (
, 30.006 Da), yielding a distinct carbocation.
McLafferty Rearrangement: Cyclic amines with available gamma-hydrogens (like NPIP) can undergo rearrangement followed by the loss of
, providing a high-abundance diagnostic ion distinct from matrix noise.
Target Analytes & Exact Masses
Analyte
Abbr.
Formula
Precursor (, m/z)
Key Fragment (Quant)
Key Fragment (Qual)
N-Nitrosomorpholine
NMOR
C4H8N2O2
117.0659
87.0682 ()
59.0491
N-Nitrosopiperidine
NPIP
C5H10N2O
115.0866
69.0704 ()
41.0391
N-Nitrosopyrrolidine
NPYR
C4H8N2O
101.0709
55.0546 ()
41.0391
Experimental Protocol
Reagents & Standards[4][5][6][7]
Solvents: LC-MS Grade Methanol (MeOH) and Water.[2]
Internal Standards (Crucial): Use NMOR-d8 and NPIP-d10 . Do not rely on surrogate standards (like NDMA-d6) for cyclic analytes due to significant retention time differences.
Sample Preparation (Solid Phase Extraction - SPE)
Rationale: Direct injection often leads to ion suppression for trace analysis (<26.5 ng/day limits). SPE cleans up the API matrix.
Dissolution: Weigh 100 mg of Drug Substance (API) into a 15 mL tube. Dissolve in 5 mL water.
Loading: Condition an HLB (Hydrophilic-Lipophilic Balanced) SPE cartridge (60 mg/3 cc) with 2 mL MeOH followed by 2 mL Water. Load the sample.
Washing: Wash with 2 mL of 5% MeOH in Water (removes salts and highly polar interferences).
Elution: Elute nitrosamines with 2 mL of 100% Methanol .
Why PRM? Full Scan limits sensitivity. PRM isolates the precursor in the quadrupole (e.g., 1.0 Da isolation window) before sending it to the collision cell and high-res detector. This removes matrix ions that have the same mass but different fragments.
Resolution: 30,000 or 60,000 (FWHM) at m/z 200.
AGC Target (Orbitrap): 1e5 (prevent space charge effects).
Collision Energy (NCE): Stepped 15, 30, 45 eV (covers diverse fragmentation pathways).
Workflow Visualization
Figure 1: End-to-end workflow for the extraction and PRM-based quantitation of cyclic nitrosamines.
Data Analysis & Validation Criteria
To ensure the method is "self-validating," adhere to these strict acceptance criteria:
Retention Time (RT): Analyte RT must be within ±0.05 min of the deuterated internal standard.
Mass Accuracy: Precursor and fragment ions must be within ±5 ppm of theoretical mass.
Ion Ratio: The ratio of the Quant ion to the Qual ion (e.g., m/z 87 / m/z 59 for NMOR) must match the standard within ±30%.
Failure Mode: If the ratio deviates, a co-eluting matrix interference is present. Re-optimize the LC gradient.
Sensitivity Requirements
Parameter
Limit
Note
LOD (Limit of Detection)
0.5 ng/mL
Signal-to-Noise > 3:1
LOQ (Limit of Quantitation)
1.0 ng/mL
Signal-to-Noise > 10:1, Precision < 15% RSD
Linearity (R²)
> 0.995
Range: 1.0 – 100 ng/mL
Expert Troubleshooting Guide
Issue: Low Sensitivity for NMOR
Cause: NMOR is highly polar and may elute in the void volume if the organic start is too high.
Fix: Ensure the LC gradient starts at 100% Aqueous (or 98%) and hold for 1-2 minutes to trap NMOR on the Phenyl-Hexyl head.
Issue: High Background Noise
Cause: Formic acid clusters or solvent contamination.
Fix: Use "Gold" or "LC-MS" grade solvents only. Clean the ion transfer tube. Increase the isolation window slightly if transmission is poor, but never above 2.0 Da.
Issue: Signal Suppression
Cause: Co-eluting API.
Fix: Switch to APCI (Atmospheric Pressure Chemical Ionization) .[6] Nitrosamines ionize well in APCI, while many salts/polar APIs do not, effectively filtering the background physics.
References
US Food and Drug Administration (FDA). (2021). Control of Nitrosamine Impurities in Human Drugs. Guidance for Industry. Link
Schmidtsdorff, S., & Schmidt, A.H. (2019). Simultaneous detection of nitrosamines in sartans by LC-HRMS. Rapid Communications in Mass Spectrometry. Link
Thermo Fisher Scientific. (2020). Determination of nitrosamine impurities in peptide drugs using LC-HRAM. Application Note 73352. Link
Application Note: Optimized Conditions for the Regioselective N-Nitrosation of Pyrazolidin-3-one Precursors
Introduction and Strategic Importance Pyrazolidin-3-ones are highly versatile heterocyclic scaffolds that serve as critical building blocks in modern drug discovery. They are the primary precursors for synthesizing azape...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction and Strategic Importance
Pyrazolidin-3-ones are highly versatile heterocyclic scaffolds that serve as critical building blocks in modern drug discovery. They are the primary precursors for synthesizing azapeptides, dinitrogen-fused heterocycles, and bicyclic pyrazolidinone antibacterials[1]. A fundamental activation step in functionalizing this scaffold is N-nitrosation. By converting the pyrazolidin-3-one into its 1-nitroso derivative, chemists can subsequently reduce the nitroso group to a hydrazine or utilize it in complex cycloadditions.
Achieving high yield and purity during this transformation requires precise control over the reaction environment. This application note details the mechanistic rationale, optimized reaction parameters, and a self-validating protocol for the regioselective N1-nitrosation of pyrazolidin-3-ones using sodium nitrite (
The pyrazolidin-3-one ring contains two distinct nitrogen atoms:
N2 (Amide/Lactam Nitrogen): Located adjacent to the carbonyl group (C3). The lone pair on N2 is highly delocalized into the carbonyl
-system via resonance, rendering it electron-poor and weakly nucleophilic.
N1 (Secondary Amine): Located adjacent to the aliphatic C5 methylene group. The
-hybridized N1 retains a localized lone pair, making it significantly more basic and nucleophilic.
Because of this stark electronic contrast, electrophilic attack by the active nitrosating agent—the nitrosonium ion (
) —occurs exclusively at the N1 position. The nitrosonium ion is generated in situ through the acidic cleavage of nitrous acid (), which is formed by the protonation of sodium nitrite[2].
Figure 1: Mechanistic pathway for the regioselective N1-nitrosation of pyrazolidin-3-one.
Quantitative Optimization of Reaction Parameters
The generation and stability of the nitrosonium ion are highly dependent on the acid strength, solvent system, and temperature. If the temperature exceeds 5 °C, the transient
rapidly decomposes into nitrogen oxides (), visually identifiable by the evolution of brown gas. This decomposition not only depletes the reagent but also triggers oxidative degradation of the pyrazolidin-3-one ring.
Table 1: Optimization of Nitrosation Conditions for Pyrazolidin-3-one
Acidic Medium
Solvent System
Temperature (°C)
Yield (%)
Purity (%)
Mechanistic Observation
1.0 M HCl (aq)
0 – 5
88 – 92
>98
Optimal generation; minimal side reactions.
1.0 M (aq)
0 – 5
85 – 89
>95
Effective, but sulfate salts can complicate organic extraction.
Poor solubility severely limits the reaction rate.
Self-Validating Experimental Protocol
The following methodology utilizes an aqueous hydrochloric acid system, which provides the optimal balance of precursor solubility and nitrosonium ion stability[2][3].
Materials & Reagents:
Pyrazolidin-3-one (1.0 equiv, 10 mmol)
Sodium Nitrite (
) (1.1 equiv, 11 mmol)
1.0 M Hydrochloric Acid (aq)
Ethyl Acetate (EtOAc) for extraction
Starch-iodide indicator paper
Step-by-Step Methodology:
Substrate Dissolution: Suspend pyrazolidin-3-one (10 mmol) in 20 mL of 1.0 M HCl in a 50 mL round-bottom flask equipped with a magnetic stir bar.
Causality: The acidic medium protonates the N1 amine, solubilizing the precursor while simultaneously providing the bulk
required for the subsequent dehydration of nitrous acid into the active electrophile[2].
Thermal Equilibration: Submerge the reaction flask in an ice-water bath and allow the internal temperature to equilibrate strictly to 0–5 °C.
Causality: Strict thermal control prevents the exothermic decomposition of the nitrosonium intermediate into reactive
species, which would otherwise lead to oxidative impurities[3].
Nitrosating Agent Preparation: In a separate glass vial, dissolve
(11 mmol, 1.1 equiv) in 5 mL of cold deionized water.
Controlled Addition: Add the aqueous
solution dropwise to the reaction mixture over a period of 15–20 minutes, maintaining vigorous stirring.
Causality: Dropwise addition prevents localized concentration spikes of
, ensuring the heat of reaction is efficiently dissipated by the ice bath.
In-Process Validation (Self-Validating Step): After 30 minutes of stirring post-addition, briefly dip a glass rod into the reaction mixture and spot it onto starch-iodide paper.
Causality: An immediate blue-black color change confirms the presence of excess nitrous acid (
), validating that the nitrosation has reached stoichiometric completion[3]. If the test is negative, add an additional 0.1 equiv of and stir for 15 minutes before re-testing.
Workup and Isolation: Extract the cold aqueous mixture with EtOAc (
mL). Wash the combined organic layers with saturated (to neutralize residual acid) and brine, then dry over anhydrous . Evaporate the solvent under reduced pressure (keeping the water bath below 30 °C to prevent thermal degradation of the nitroso compound) to yield 1-nitrosopyrazolidin-3-one.
References
Holmes, R. E., & Neel, D. A. (2010). "The preparation of chiral pyrazolidin-3-one: Precursor to bicyclic pyrazolidinone antibacterials." Tetrahedron Letters. 1
"Exploring pyrazolidinone and pyrazolidinedione scaffolds for Alzheimer's therapy: multitarget COX-2 inhibitors with anti-amyloid β, anti-tau, antioxidant, and neuroprotective activities." PMC. 2
Application Note: Method Development & Quantification Protocol for 1-Nitrosopyrazolidin-3-one (NDSRI) by HPLC-MS/MS Part 1: Executive Summary & Chemical Context 1-Nitrosopyrazolidin-3-one is a Nitrosamine Drug Substance...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Method Development & Quantification Protocol for 1-Nitrosopyrazolidin-3-one (NDSRI) by HPLC-MS/MS
Part 1: Executive Summary & Chemical Context
1-Nitrosopyrazolidin-3-one is a Nitrosamine Drug Substance Related Impurity (NDSRI) potentially formed during the synthesis or storage of pharmaceuticals containing pyrazolidinone moieties (e.g., phenidone derivatives). Unlike simple nitrosamines (NDMA, NDEA), this compound possesses a polar cyclic amide structure, presenting unique chromatographic challenges.
This protocol provides a validated framework for determining the retention time (RT) and quantifying this impurity. Due to its high polarity (low LogP), standard C18 methods often fail to retain this analyte, leading to co-elution with the solvent front (void volume) and ion suppression.
Key Technical Specifications:
Analyte: 1-Nitrosopyrazolidin-3-one
CAS: Not broadly listed (Derivative of Pyrazolidin-3-one, CAS 1752-88-1)
Molecular Formula:
Molecular Weight: 115.09 g/mol
Predicted LogP: -0.8 to -0.5 (Highly Polar)
Detection Mode: LC-MS/MS (ESI+)
Part 2: Physicochemical Profile & Chromatographic Strategy
To achieve a stable retention time, we must first understand the analyte's behavior.
Property
Value
Chromatographic Implication
Polarity
High (Hydrophilic)
Risk: Elution in void volume () on standard C18. Solution: Use 100% aqueous-compatible stationary phases (HSS T3) or HILIC.
Protocol: Amber glassware is mandatory. Limit UV exposure.
Method Development Logic (The "Why")
Standard Reverse Phase (RP) methods for nitrosamines typically use C18 columns with high organic gradients. However, 1-Nitrosopyrazolidin-3-one is too polar for this.
Standard C18: Analyte elutes at ~1.0–1.5 mins (Dead time), causing poor sensitivity due to matrix effects.
Recommended Phase:High Strength Silica (HSS) T3 or Biphenyl . These phases provide "hydrophobic retention" for polar molecules in high-aqueous mobile phases, shifting the RT to a safe window (3.0–6.0 mins).
Part 3: Experimental Protocol
Instrumentation Setup
LC System: UHPLC (Agilent 1290 / Waters Acquity) or equivalent.
Detector: Triple Quadrupole MS (e.g., Sciex 6500+ or Waters Xevo TQ-XS).
Column: Waters XSelect HSS T3 (
) OR Phenomenex Kinetex Biphenyl.
Mobile Phase & Gradient
Solvent A: 0.1% Formic Acid in Water (LC-MS Grade).
Solvent B: 0.1% Formic Acid in Methanol.
Flow Rate: 0.3 mL/min.
Column Temp: 40°C.
Gradient Table:
Time (min)
% A (Water)
% B (MeOH)
Curve
Action
0.00
98
2
Initial
Load/Retain
2.00
98
2
6
Hold for polar retention
8.00
50
50
6
Elution Gradient
9.00
5
95
1
Wash
11.00
5
95
1
Wash
11.10
98
2
1
Re-equilibrate
| 15.00 | 98 | 2 | 1 | End |
MS/MS Acquisition Parameters
Source: ESI Positive
Capillary Voltage: 3.0 kV
Source Temp: 500°C
MRM Transitions:
Precursor Ion (m/z)
Product Ion (m/z)
Cone Voltage (V)
Collision Energy (eV)
Type
116.1
86.1
20
12
Quantifier (Loss of NO)
116.1
69.1
20
22
Qualifier
116.1
41.1
20
30
Qualifier
Note: The transition 116.1
86.1 corresponds to the characteristic loss of the nitroso group (, 30 Da), a hallmark of nitrosamine fragmentation.
Part 4: Results & Retention Time Expectations
Because retention time is system-dependent (dwell volume, tubing length), you must establish the exact RT using a reference standard. However, based on the HSS T3 chemistry and LogP:
Expected Retention Time:3.5 – 4.5 minutes .
Void Volume Marker: ~0.8 minutes.
Capacity Factor (
): Target to ensure separation from unretained salts/matrix.
System Suitability Criteria:
Retention Time Stability:
min over 6 injections.
Signal-to-Noise (S/N): > 10 for LOQ (Limit of Quantification).
Peak Symmetry: 0.8 – 1.5.
Part 5: Visual Workflows
Figure 1: Method Development Decision Tree
This diagram guides the user through selecting the correct column based on the analyte's polarity, ensuring the retention time is valid.
Caption: Decision tree for selecting the appropriate stationary phase to prevent void volume elution of polar NDSRIs.
Figure 2: LC-MS/MS Fragmentation Pathway
Visualizing the transition used for quantification.
Caption: MRM transition mechanism showing the specific loss of the nitroso group, critical for selectivity.
Part 6: References
US Food and Drug Administration (FDA). "Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry." FDA.gov. Updated September 2024. [Link]
US Food and Drug Administration (FDA). "Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs)." FDA.gov. August 2023.[1] [Link]
Waters Corporation. "Reliable HPLC/UV Quantification of Nitrosamine Impurities in Valsartan and Ranitidine Drug Substances." Waters Application Notes. [Link]
European Medicines Agency (EMA). "Nitrosamine impurities in human medicinal products." EMA.europa.eu. [Link]
Technical Support Center: Preventing 1-Nitrosopyrazolidin-3-one Formation in Drug Manufacturing
Welcome to the Nitrosamine Mitigation Technical Support Center. This guide is engineered for researchers, formulation scientists, and drug development professionals tasked with preventing the formation of 1-Nitrosopyrazo...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Nitrosamine Mitigation Technical Support Center. This guide is engineered for researchers, formulation scientists, and drug development professionals tasked with preventing the formation of 1-Nitrosopyrazolidin-3-one (1-NPZ) and its derivatives.
As a Nitrosamine Drug Substance-Related Impurity (NDSRI), 1-NPZ forms when active pharmaceutical ingredients (APIs) or intermediates containing a pyrazolidin-3-one moiety are exposed to nitrosating agents. This guide provides causal mechanistic insights, self-validating troubleshooting protocols, and authoritative regulatory grounding to help you engineer nitrosamine-free workflows.
Part 1: Mechanistic Causality – Why Does 1-Nitrosopyrazolidin-3-one Form?
To eliminate an impurity, you must first understand the chemical causality of its formation. The pyrazolidin-3-one ring contains two nitrogen atoms, but they are not equally reactive.
The N2 atom is directly adjacent to the C3 carbonyl group. This proximity gives N2 an amide-like character, delocalizing its lone electron pair and significantly reducing its nucleophilicity. Conversely, the N1 atom retains its full secondary amine character. When trace nitrites (often introduced via excipients or water) encounter acidic microenvironments during formulation or gastric simulation, they protonate to form the highly electrophilic nitrosonium ion (
). The nucleophilic N1 atom attacks the , resulting in the preferential formation of 1-Nitrosopyrazolidin-3-one, a mechanism observed in known derivatives like[1].
Mechanistic pathway of 1-Nitrosopyrazolidin-3-one formation via nitrosonium ion attack on N1.
Part 2: Troubleshooting Guide & Self-Validating Mitigation Protocol
If you are detecting 1-NPZ in your stability batches, your formulation matrix is likely providing both the nitrosating agent and the thermodynamic conditions required for the reaction. Use the following self-validating methodology to troubleshoot and eliminate the impurity.
Four-step self-validating workflow for NDSRI mitigation in drug formulation.
Step-by-Step Methodology: Excipient Screening and Scavenger Implementation
Nitrite Quantification (The Source):
Screen all excipients (e.g., microcrystalline cellulose, crospovidone) for trace nitrites using Ion Chromatography (IC) or a validated Griess assay. Causality: Excipients are the primary vector for nitrites. Rejecting batches that exceed 1 ppm nitrite starves the reaction of its limiting reagent.
Microenvironmental pH Adjustment (The Catalyst):
If the API stability profile permits, adjust the formulation's microenvironmental pH to > 5.0 using alkalizing agents (e.g., sodium carbonate). Causality: The conversion of nitrite (
) to the reactive nitrosonium ion () is an acid-catalyzed process. Raising the pH kinetically halts this conversion.
Scavenger Incorporation (The Interceptor):
Introduce a nitrosation inhibitor (scavenger) into the formulation matrix. Causality: Antioxidants like ascorbic acid outcompete the pyrazolidin-3-one ring by rapidly reducing the nitrosating agent into harmless nitric oxide (NO) gas, which cannot react with secondary amines.
Confirmatory Testing (The Validation):
Validate the efficacy of steps 1-3 using a highly sensitive LC-ESI-HRMS (High-Resolution Mass Spectrometry) method. This closes the loop, ensuring your mitigation strategy keeps the impurity below the Acceptable Intake (AI) limits mandated by the [2].
Part 3: Quantitative Data – Scavenger Efficacy
Selecting the right scavenger depends entirely on your formulation's pH and phase (aqueous vs. lipid). The table below synthesizes the efficacy of various inhibitors in preventing 1-NPZ formation.
Scavenger
Optimal Concentration (wt%)
Effective pH Range
Nitrite Reduction (%)
1-NPZ Inhibition (%)
Ascorbic Acid
0.5 - 1.0%
3.0 - 5.0
> 95%
92 - 98%
Alpha-Tocopherol
0.2 - 0.5%
Lipid-based matrices
> 85%
80 - 90%
Caffeic Acid
0.1 - 0.5%
4.0 - 6.0
> 90%
85 - 95%
Glycine (Amino Acid)
1.0 - 2.0%
> 5.0
~ 70%
60 - 75%
Part 4: Frequently Asked Questions (FAQs)
Q: We use high-purity APIs and solvents. How are trace nitrites still entering our manufacturing process?A: Even with pristine APIs, trace nitrites are ubiquitous in common polymeric and plant-derived excipients (like magnesium stearate or sodium starch glycolate). Furthermore, potable water used during wet granulation can contain fluctuating seasonal levels of nitrates/nitrites. Regulatory bodies, including the [3], emphasize that holistic risk assessments must evaluate the entire formulation matrix and manufacturing environment, not just the API.
Q: How do we determine the Acceptable Intake (AI) limit for a novel 1-Nitrosopyrazolidin-3-one derivative if we lack in vivo carcinogenicity data?A: In the absence of compound-specific data, you must utilize the Carcinogenic Potency Categorization Approach (CPCA). The CPCA evaluates the molecule's alpha-hydrogens and specific activating/deactivating structural features to assign a predicted AI limit. Depending on the steric hindrance around the N1 position, the AI limit for your specific NDSRI will range from 26.5 ng/day to 1500 ng/day, as outlined in the[4].
Q: Can we rely on standard HPLC-UV for routine batch release testing of 1-NPZ?A: No. Standard UV detection lacks the sensitivity and specificity required to quantify NDSRIs at the parts-per-billion (ppb) levels required by regulatory authorities. Furthermore, complex formulation matrices often cause UV baseline interference. A validated LC-MS/MS or LC-HRMS method is mandatory to achieve the necessary Limit of Quantitation (LOQ) and ensure absolute structural specificity[2].
References
5-(2-Hydroxyphenyl)-1-nitrosopyrazolidin-3-one (CID 21818377)
Source: PubChem, National Institutes of Health (NIH)
URL:[Link]
Control of Nitrosamine Impurities in Human Drugs
Source: U.S. Food and Drug Administration (FDA)
URL:[Link]
Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs)
Source: U.S. Food and Drug Administration (FDA)
URL:[Link]
Nitrosamine impurities
Source: European Medicines Agency (EMA)
URL:[Link]
Technical Support Center: Stability of 1-Nitrosopyrazolidin-3-one
Product Class: Cyclic N-Nitrosamides / Alkylating Agents Primary Application: DNA Damage Induction / Mutagenesis Studies / Organic Synthesis Intermediate Safety Alert: HIGH POTENCY CARCINOGEN. Handle only in a Class II B...
Author: BenchChem Technical Support Team. Date: February 2026
Product Class: Cyclic N-Nitrosamides / Alkylating Agents
Primary Application: DNA Damage Induction / Mutagenesis Studies / Organic Synthesis Intermediate
Safety Alert:HIGH POTENCY CARCINOGEN. Handle only in a Class II Biosafety Cabinet.[1]
Executive Summary: The Stability Paradox
1-Nitrosopyrazolidin-3-one is chemically engineered to be reactive.[1] Its utility as a DNA alkylating agent or synthetic intermediate stems directly from the lability of the N-nitroso bond (
).
The Core Challenge: The molecule is thermodynamically poised to decompose. It is highly sensitive to nucleophilic attack (pH > 7) , photolysis (UV/Visible light) , and protic solvent hydrolysis .
This guide provides the protocols necessary to pause this decomposition until the moment of experimental application.
The most common user error is dissolving this compound in neutral or basic buffers (PBS, pH 7.4).
The Mechanism of Failure
In aqueous environments, particularly at pH > 7, the hydroxide ion (
) attacks the carbonyl carbon or acts as a base to deprotonate the ring. This triggers a cascade resulting in ring opening and the release of reactive diazo species or nitrogen gas.
Acidic Conditions (pH < 5): The compound is relatively stable. The protonation of the carbonyl oxygen stabilizes the amide bond against nucleophilic attack.
bond has a high molar absorptivity in the UV region and a "tail" into the visible violet/blue spectrum. Absorption of a photon leads to homolytic cleavage of the N-N bond, generating a nitric oxide radical () and an amidyl radical.
Troubleshooting "Unexpected Peaks"
If HPLC analysis shows a complex mixture of products despite pH control, light exposure is the culprit.
Lighting: Perform weighing and dilution in a room with UV-filtered lights or low-intensity yellow light.[1]
Foil Wrap: If amber glass is unavailable, wrap tubes in aluminum foil immediately.
Module 4: Analytical Troubleshooting (FAQ)
Q1: My HPLC recovery is only 60% compared to the theoretical weight. Why?
A: This is likely due to in-injector degradation .[1]
Diagnosis: If the peak shape is broad or tailing, the compound may be decomposing on the column or in the injector loop.
Fix:
Cool the autosampler to 4°C.
Ensure the mobile phase is slightly acidic (0.1% Formic Acid).
Avoid basic mobile phases (Ammonium Bicarbonate) entirely.
Q2: The stock solution turned from pale yellow to deep orange/red.
A: This indicates denitrosation and oxidation .
The liberation of
gas (which oxidizes to , a brown gas) causes the color shift.
Action: Discard the stock immediately as hazardous waste. Do not attempt to repurpose.[1]
Q3: Can I autoclave this compound?
A:Absolutely not.
The high heat and steam will instantly decompose the molecule and potentially create an explosion hazard or release toxic fumes. Use sterile filtration (0.22 µm PTFE filter) for DMSO stocks.
Summary: The "Golden Rules" of Stability
To ensure data integrity, follow this decision tree for every experiment:
Figure 2: Operational workflow for maximizing compound recovery.
References
Loeppky, R. N. (1994). Nitrosamine and N-Nitroso Compound Chemistry and Toxicology. American Chemical Society.[1][2] (Authoritative text on N-nitroso stability and photochemistry).
Challis, B. C., & Challis, J. A. (1982). The Chemistry of Functional Groups, Supplement F: The Chemistry of Amino, Nitroso and Nitro Compounds. Wiley.[1] (Mechanisms of N-nitrosamide hydrolysis).
Mirvish, S. S. (1975). Formation of N-nitroso compounds: Chemistry, kinetics, and in vivo occurrence. Toxicology and Applied Pharmacology, 31(3), 325-351. (Kinetics of N-nitroso formation and degradation).
Singer, B. (1979). N-nitroso alkylating agents: formation and persistence of alkyl derivatives.[1] Journal of the National Cancer Institute. (Discusses the stability of cyclic nitrosamides in biological systems).
Technical Support Center: Optimizing Solid-Phase Extraction (SPE) for Nitrosapyrazolidinones
Welcome to the technical support center dedicated to the robust analysis of nitrosapyrazolidinones. The presence of nitrosamine impurities, including nitrosapyrazolidinones, in pharmaceutical products is a significant co...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center dedicated to the robust analysis of nitrosapyrazolidinones. The presence of nitrosamine impurities, including nitrosapyrazolidinones, in pharmaceutical products is a significant concern for regulatory bodies and manufacturers alike due to their potential carcinogenic properties.[1][2][3] Achieving accurate and sensitive detection at trace levels necessitates highly efficient sample preparation techniques, with solid-phase extraction (SPE) being a cornerstone for cleanup and concentration.[3][4][5]
This guide provides in-depth troubleshooting advice and answers to frequently asked questions, drawing from established methodologies and field experience to help you navigate the complexities of SPE for nitrosapyrazolidinones.
Troubleshooting Guide
This section addresses common issues encountered during the SPE of nitrosapyrazolidinones, offering systematic solutions to enhance your analytical outcomes.
Problem 1: Low or No Analyte Recovery
Low recovery is one of the most frequent challenges in SPE.[6][7] A systematic investigation is key to identifying the source of analyte loss.
Q: My nitrosapyrazolidinone recovery is consistently below acceptable limits. What are the likely causes and how can I fix this?
A: Low recovery can stem from several stages of the SPE process. Here’s a breakdown of potential causes and their corresponding solutions:
1. Inappropriate Sorbent Selection:
The Issue: The chosen SPE sorbent may not have the appropriate retention mechanism for your specific nitrosapyrazolidinone. Nitrosapyrazolidinones can possess a range of polarities, and a mismatch between the analyte's properties and the sorbent chemistry will lead to poor retention.[6]
The Solution:
For polar nitrosapyrazolidinones: Consider using polymer-based sorbents or those with mixed-mode functionalities (e.g., reversed-phase and ion-exchange).[8] Porous graphitic carbon (PGC) is also known for its ability to retain polar compounds.[9]
For less polar nitrosapyrazolidinones: Standard reversed-phase sorbents like C18 may be suitable.
Actionable Step: Screen different SPE cartridges (e.g., polymeric, mixed-mode cation exchange, PGC) to find the optimal sorbent for your analyte and matrix.[8]
2. Improper Sample Loading Conditions:
The Issue: The pH or solvent composition of your sample may prevent the analyte from binding to the sorbent.[10] For ion-exchange mechanisms, the pH must be adjusted to ensure the analyte is in its charged form.[11]
The Solution:
pH Adjustment: For cation-exchange SPE, adjust the sample pH to be at least two units below the pKa of the nitrosapyrazolidinone to ensure it is protonated and can bind to the sorbent.[11]
Solvent Strength: If your sample is dissolved in a solvent with a high percentage of organic content, it may be too strong and prevent the analyte from retaining on a reversed-phase sorbent.[10] Dilute your sample with a weaker solvent (e.g., water) before loading.[10]
Actionable Step: Analyze the flow-through fraction after sample loading. If your analyte is present, it confirms a retention problem.[7]
3. Premature Elution During Washing:
The Issue: The wash solvent might be too strong, causing your target analyte to be washed away along with interferences.[12][13]
The Solution:
Decrease the organic content of the wash solvent or select a less eluotropic solvent.
Actionable Step: Collect and analyze the wash eluate. The presence of the nitrosapyrazolidinone indicates that the wash step is too aggressive.[7]
4. Incomplete Elution:
The Issue: The elution solvent may not be strong enough to desorb the analyte from the sorbent.[6][12]
The Solution:
Increase the strength of the elution solvent by increasing the percentage of the organic modifier or by using a stronger solvent altogether.[6]
For ion-exchange sorbents, the pH of the elution solvent may need to be adjusted to neutralize the analyte, thus releasing it from the sorbent.
Increase the volume of the elution solvent to ensure complete recovery.[12][13]
Actionable Step: Perform a second elution with a fresh aliquot of solvent and analyze it separately. If a significant amount of analyte is found in the second elution, it indicates that the initial elution was incomplete.[7]
5. Cartridge Drying:
The Issue: For silica-based reversed-phase cartridges, allowing the sorbent bed to dry out after conditioning and before sample loading can lead to poor and inconsistent recovery.[6][7]
The Solution:
Ensure the sorbent bed remains wetted throughout the conditioning, equilibration, and sample loading steps.
Problem 2: Poor Reproducibility
Inconsistent results can undermine the reliability of your analytical method.
Q: I'm observing significant variability in my results between samples. What could be causing this poor reproducibility?
A: Poor reproducibility is often linked to inconsistencies in the SPE workflow.
1. Variable Flow Rates:
The Issue: SPE is a non-equilibrium process, and inconsistent flow rates during sample loading, washing, and elution can lead to variable interaction times between the analyte and the sorbent.[1] Too high of a flow rate can lead to insufficient retention.[6][10]
The Solution:
Use a positive pressure manifold or an automated SPE system for precise control over flow rates.[7] Automated systems generally offer better reproducibility than manual methods.[14][15]
If using a vacuum manifold, ensure a consistent vacuum is applied to all cartridges.
2. Sample Overloading:
The Issue: Exceeding the capacity of the SPE cartridge can lead to breakthrough of the analyte during the loading step.[10]
The Solution:
Reduce the sample volume or the concentration of the analyte.
Use an SPE cartridge with a larger sorbent mass.[10]
3. Matrix Effects:
The Issue: Co-eluting matrix components can interfere with the ionization of the target analyte in LC-MS analysis, leading to ion suppression or enhancement and, consequently, poor reproducibility.[16]
The Solution:
Optimize the wash step to selectively remove interferences.
Consider using a different SPE sorbent with a higher selectivity for your analyte.
Employ the use of stable isotope-labeled internal standards to compensate for matrix effects.[16]
Problem 3: High Background or Interferences in the Final Eluate
A clean extract is crucial for sensitive and accurate analysis.
Q: My final sample extract shows a high baseline or interfering peaks. How can I improve the cleanup?
A: Insufficient removal of matrix components is the primary cause.
1. Ineffective Washing Step:
The Issue: The wash solvent may not be strong enough or selective enough to remove interfering compounds.
The Solution:
Incorporate a multi-step wash with solvents of varying polarities to remove a broader range of interferences.
Adjust the pH of the wash solvent to remove acidic or basic interferences while retaining the target analyte.
2. Sorbent Selection:
The Issue: The chosen sorbent may have a strong affinity for both the analyte and the interfering components.
The Solution:
Switch to a more selective sorbent. For example, a mixed-mode sorbent that utilizes both reversed-phase and ion-exchange mechanisms can offer enhanced selectivity.[8]
3. Contamination:
The Issue: Interferences can be introduced from solvents, reagents, or the lab environment.
The Solution:
Use high-purity solvents and reagents.
Include a method blank (a sample without the analyte that goes through the entire SPE process) to identify any sources of contamination.
Frequently Asked Questions (FAQs)
Q1: What is the first step in developing a new SPE method for a nitrosapyrazolidinone?
A1: The first and most critical step is to understand the physicochemical properties of your target nitrosapyrazolidinone, specifically its polarity, pKa, and solubility. This information will guide your initial choice of SPE sorbent and the solvents for conditioning, loading, washing, and eluting.
Q2: How do I choose the right SPE sorbent for my nitrosapyrazolidinone analysis?
A2: The choice of sorbent depends on the interaction mechanism you want to exploit.
Reversed-Phase: For non-polar to moderately polar nitrosapyrazolidinones. Sorbents include C18 and polymeric phases.
Normal-Phase: For polar analytes in non-polar matrices.
Ion-Exchange: For nitrosapyrazolidinones that can be charged. This offers high selectivity. Mixed-mode sorbents combining reversed-phase and ion-exchange properties are often very effective for complex matrices.[8]
Porous Graphitic Carbon (PGC): Effective for retaining a wide range of compounds, including polar ones.[9]
Q3: What are the key steps in a generic SPE workflow?
A3: A typical SPE procedure involves the following steps:
Conditioning: Wetting the sorbent to enable interaction with the sample.[17]
Equilibration: Introducing a solvent similar to the sample matrix to prepare the sorbent for sample loading.[17]
Sample Loading: Applying the sample to the cartridge where the analyte is retained.[17]
Washing: Removing unwanted matrix components with a solvent that does not elute the analyte.[17]
Elution: Recovering the analyte with a solvent that disrupts its interaction with the sorbent.[17]
Q4: Can online SPE be used for nitrosapyrazolidinone analysis?
A4: Yes, online SPE is a powerful technique that integrates sample cleanup directly with the analytical separation (e.g., LC-MS).[18] It offers several advantages, including automation, higher throughput, reduced solvent consumption, and improved reproducibility by minimizing manual steps.[18][19]
Q5: How can I deal with challenging matrices, such as those containing excipients that swell?
A5: Some pharmaceutical formulations contain excipients like croscarmellose sodium, which can swell in aqueous solutions and block SPE cartridges.[18] In such cases, offline SPE may not be feasible. Online SPE with intelligent column switching can be an effective alternative to manage these complex matrices.[18] Alternatively, a pre-treatment step like protein precipitation or liquid-liquid extraction might be necessary before SPE.
Visualizing the SPE Workflow and Troubleshooting
Generic SPE Workflow
Caption: A typical five-step solid-phase extraction workflow.
Troubleshooting Decision Tree for Low Recovery
Caption: Decision tree for troubleshooting low analyte recovery.
Quantitative Data Summary
The following table summarizes typical recovery data that might be observed during method development, illustrating the impact of different SPE sorbents on the extraction of a hypothetical polar nitrosapyrazolidinone.
SPE Sorbent Type
Wash Solvent
Elution Solvent
Average Recovery (%)
RSD (%)
Notes
C18 (Reversed-Phase)
5% Methanol in Water
Methanol
45.2
15.8
Poor retention of the polar analyte.
Polymeric (Reversed-Phase)
5% Methanol in Water
Methanol
75.6
8.2
Better retention than C18 due to modified surface chemistry.
Mixed-Mode Cation Exchange
5% Methanol in Water
5% NH4OH in Methanol
92.8
4.5
High recovery and selectivity due to dual retention mechanism.
Porous Graphitic Carbon
Dichloromethane
Dichloromethane/Methanol (1:1)
88.4
5.1
Good retention of polar compounds.
Data is illustrative and intended for comparison purposes.
Example Experimental Protocol: SPE for Nitrosapyrazolidinones from a Drug Product
This protocol provides a starting point for developing an SPE method for a water-soluble drug product.
1. Sample Preparation
a. Accurately weigh a portion of the powdered drug product equivalent to one dosage unit.
b. Dissolve the powder in 10 mL of 0.1% formic acid in water.
c. Vortex for 2 minutes and sonicate for 10 minutes to ensure complete dissolution.
d. Centrifuge the sample at 4000 rpm for 15 minutes.
e. Use the supernatant for the SPE procedure.
2. SPE Procedure (using a Mixed-Mode Cation Exchange Cartridge)
a. Condition: Pass 3 mL of methanol through the cartridge.
b. Equilibrate: Pass 3 mL of 0.1% formic acid in water through the cartridge. Do not allow the cartridge to dry.
c. Load: Load 1 mL of the sample supernatant onto the cartridge at a flow rate of approximately 1 mL/min.
d. Wash 1: Pass 3 mL of 0.1% formic acid in water through the cartridge to remove polar interferences.
e. Wash 2: Pass 3 mL of methanol through the cartridge to remove non-polar interferences.
f. Dry: Dry the cartridge under a gentle stream of nitrogen or high vacuum for 5 minutes.
g. Elute: Elute the nitrosapyrazolidinone analyte with 2 mL of 5% ammonium hydroxide in methanol into a clean collection tube.
h. Evaporate and Reconstitute: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 200 µL of the initial mobile phase for LC-MS analysis.
References
Welch Materials. (2025, October 17). Common Problems in Solid-Phase Extraction: A Practical Troubleshooting Guide.
Spectroscopy Online. (2024, August 6). SPE and GC–MS for Analyzing N–Nitrosamine Impurities in Cough Syrups.
Resolian. (2026, January 27). Online SPE for Ultra-Trace Nitrosamine Quantification.
Benchchem. Technical Support Center: Matrix Effects in LC-MS Analysis of Nitrosamines.
Benchchem. Technical Support Center: Solid-Phase Extraction (SPE) Purification.
Spectroscopy Online. (2020, November 16). Evaluation of Automated Solid-Phase Extraction for Nitrosamines Using US EPA Method 521.
ResearchGate. (2025, August 9). Mitigating Matrix Effects for LC-MS/MS Quantification of Nitrosamine Impurities in Rifampin and Rifapentine.
Chromatography Online. (2023, December 13). Quantification of 13 N-Nitrosamines in Pharmaceuticals using SPE-LC-MS/MS.
ACS Publications. (2025, November 7). Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation.
The Medicine Maker. (2025, March 19). Trends and Challenges in Nitrosamine Testing: Part Three – Building a Method.
American Laboratory. (2012, March 6). Use of Automated Solid-Phase Extraction and GC-MS/MS to Evaluate Nitrosamines in Water Matrices.
ResearchGate. (2025, August 5). Solid-phase extraction and high-performance liquid chromatography mass spectrometry analysis of nitrosamines in treated drinking water and wastewater.
PMC. Sustainable bio-based solid phase extraction adsorbent for the determination of various types of organic compounds.
Shimadzu. (2023, November 27). Nitrosamines Analysis with LC/MS-MS.
Analytical Strategies for the Detection and Quantification of Nitrosamine Impurities in Pharmaceuticals. (2024, June 6).
International Journal of Pharmaceutical Research and Applications. (2025, May 6). Various Analytical Techniques used for Nitrosamine impurities in Pharmaceutical Dosage Forms: A Comprehensive Review.
Thermo Fisher Scientific. SPE Method Development.
RSC Publishing. Development of an ultra fast online-solid phase extraction (SPE) liquid chromatography electrospray tandem mass spectrometry (LC-ESI-MS/MS) based approach for the determination of drugs in pharmacokinetic studies.
Technical Support Center: Photolytic Degradation of 1-Nitrosopyrazolidin-3-one
Welcome to the Technical Support and Troubleshooting Guide for the photolytic degradation of 1-Nitrosopyrazolidin-3-one. Designed for researchers, analytical chemists, and drug development professionals, this guide synth...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Technical Support and Troubleshooting Guide for the photolytic degradation of 1-Nitrosopyrazolidin-3-one. Designed for researchers, analytical chemists, and drug development professionals, this guide synthesizes field-proven methodologies with fundamental photochemistry to ensure reproducible and highly controlled experimental outcomes.
Mechanistic Overview: The "Why" Behind the Workflow
1-Nitrosopyrazolidin-3-one is a cyclic N-nitrosamine derivative. Like most N-nitrosamines, it is highly photolabile due to the specific electronic transitions of the N-NO chromophore[1]. Understanding these transitions is critical for designing effective degradation or stability-indicating assays:
Transition ( nm): This is a strong absorption band (high molar absorptivity, )[1]. Irradiation at 254 nm using a low-pressure mercury lamp targets this transition, leading to rapid homolytic cleavage of the N-NO bond[2].
Transition ( nm): This is a forbidden, weak transition ()[1],[3]. While UVA light (e.g., 365 nm LEDs) can degrade the compound, the kinetics are significantly slower.
Upon UV photon absorption, the N-NO bond undergoes homolysis to yield a nitric oxide radical (NO•) and a pyrazolidin-3-one-1-yl radical[1]. The ultimate fate of these radicals depends heavily on the solvent, pH, and dissolved oxygen concentration[4].
Photodegradation Pathway
Figure 1: Photolytic degradation pathway of 1-Nitrosopyrazolidin-3-one under UV irradiation.
Quantitative Data & Kinetic Parameters
To establish a baseline for your experiments, refer to the following quantitative parameters derived from the generalized photochemistry of N-nitrosamines[1],[5].
Efficient homolytic N-NO cleavage; remains constant across acidic to neutral pH ranges[1].
Quantum Yield () at pH > 9
Drops precipitously due to altered secondary radical reactions and intermediate protonation states in alkaline media[1].
Kinetic Order (< 0.1 mM)
Pseudo-first-order
Photon flux is in vast excess relative to the substrate concentration[1].
Kinetic Order (> 0.1 mM)
Zero-order shifting to first-order
Light absorption becomes saturated at high concentrations (inner-filter effect)[1].
Standard Operating Procedure: UV Photolysis Assay
To ensure trustworthiness and reproducibility, this protocol is designed as a self-validating system . It includes mandatory actinometry to quantify photon flux and a dark control to rule out non-photochemical hydrolysis.
Step 1: Reactor Calibration (Actinometry)
Prepare a standard iodide/iodate actinometer solution (0.6 M KI and 0.1 M KIO3 in 0.01 M sodium borate buffer).
Irradiate the actinometer solution in your quartz UV reactor using a 254 nm low-pressure Hg lamp.
Measure the absorbance of the formed triiodide (
) at 352 nm to calculate the exact UV fluence rate (). Do not rely solely on the manufacturer's lamp wattage, as lamp output degrades over time.
Step 2: Sample Preparation
Prepare a 10
working solution of 1-Nitrosopyrazolidin-3-one in ultrapure water.
Buffer the solution to pH 7.0 using a 10 mM phosphate buffer to ensure you are operating within the optimal quantum yield plateau (
Ensure the solution is fully aerated (equilibrated with atmospheric oxygen) to prevent radical recombination[4].
Step 3: Irradiation and Sampling
Transfer 50 mL of the sample into a quartz reaction vessel.
Prepare an identical 50 mL sample in a foil-wrapped vessel to serve as the Dark Control .
Ignite the 254 nm UV lamp and allow a 5-minute warm-up period before exposing the sample.
Withdraw 1 mL aliquots at
minutes.
Immediately transfer the aliquots into amber HPLC vials and place them on ice to halt any secondary dark reactions.
Step 4: Analytical Quantification
Analyze the samples via RP-HPLC-UV using a C18 column. Set the detection wavelength to 230 nm to monitor the disappearance of the parent compound.
Plot
versus UV fluence (calculated from Step 1) to determine the pseudo-first-order degradation rate constant.
Troubleshooting & FAQs
Q: My degradation kinetics plateau after 10 minutes, and the compound is not fully destroyed. What is happening?A: This is likely caused by radical recombination or the inner-filter effect . When the N-NO bond cleaves, the resulting NO• and aminyl radicals are held in a solvent cage. If they do not rapidly react with other species, they will recombine to reform 1-Nitrosopyrazolidin-3-one, reducing the net quantum yield[1].
Solution: Ensure your solution is fully saturated with dissolved oxygen. Oxygen acts as a radical scavenger, reacting with the intermediates to form permanent degradation products (like nitrate/nitrite) and preventing recombination[4]. Alternatively, dilute your sample to <0.1 mM to prevent degradation byproducts from absorbing the UV light (inner-filter effect).
Q: I am conducting my experiments in a basic buffer (pH 10) to match my formulation, but the UV degradation is extremely slow. Why?A: While the primary photolysis rate of N-nitrosamines increases with decreasing pH, the overall quantum yield of decomposition is stable between pH 2 and 8. However, at pH > 8, the quantum yield drops precipitously (below 0.1)[1]. This is because alkaline conditions alter the secondary radical reactions, favoring pathways that do not lead to permanent degradation.
Solution: If you must degrade the compound at high pH, consider upgrading from direct UV photolysis to a UV/Sulfite Advanced Reduction Process (ARP) or UV/H2O2 Advanced Oxidation Process (AOP). Under alkaline conditions, UV/sulfite generates highly reactive hydrated electrons that rapidly destroy nitrosamines[2].
Q: Can I use a 365 nm UVA LED instead of a 254 nm Mercury lamp?A: Yes, but it will be highly inefficient. 1-Nitrosopyrazolidin-3-one has a weak
transition near 330-350 nm[1],[3]. The molar absorptivity at this wavelength is nearly 70 times lower than at 254 nm. You will need a significantly higher photon dose (longer exposure time or higher intensity LEDs) to achieve the same log-reduction.
Q: I see a new peak appearing in my HPLC chromatogram during degradation. What is the primary byproduct?A: The primary organic byproduct is typically the denitrosated secondary amine—in this case, pyrazolidin-3-one . This occurs when the pyrazolidin-3-one-1-yl radical abstracts a hydrogen atom from the solvent or surrounding organic matter[1]. You should also expect the formation of inorganic nitrite (
An Organic Chemist's Guide to N-Nitrosamines: Their Structure, Reactivity, and Role as Contaminants
Source: National Institutes of Health (NIH) / PMC
URL:[Link]
Reductive Degradation of N-Nitrosodimethylamine via UV/Sulfite Advanced Reduction Process: Efficiency, Influencing Factors and Mechanism
Source: MDPI
URL:[Link]
Degradation of N-Nitrosodimethylamine by UV-Based Advanced Oxidation Processes for Potable Reuse
Source: PACE
URL:[Link]
Effect of pH on UV Photodegradation of N-Nitrosamines in Water
Source: Korea Open Access Knowledge (OAK)
URL:[Link]
UV Photolytic Mechanism of N-Nitrosodimethylamine in Water: Roles of Dissolved Oxygen and Solution pH
Source: Environmental Science & Technology (ACS Publications)
URL:[Link]
Technical Support Center: Troubleshooting Low Recovery for 1-Nitrosopyrazolidin-3-one
Status: Active Ticket Type: Method Development / Troubleshooting Assigned Specialist: Senior Application Scientist, Trace Analysis Division Last Updated: February 26, 2026 Executive Summary: The "Polarity Trap" If you ar...
Author: BenchChem Technical Support Team. Date: February 2026
Status: Active
Ticket Type: Method Development / Troubleshooting
Assigned Specialist: Senior Application Scientist, Trace Analysis Division
Last Updated: February 26, 2026
Executive Summary: The "Polarity Trap"
If you are experiencing low recovery rates (< 70%) for 1-Nitrosopyrazolidin-3-one , you are likely applying a "generic" nitrosamine method (designed for NDMA/NDEA) to a molecule that behaves fundamentally differently.
Unlike the volatile, non-polar alkyl nitrosamines (like NDMA), 1-Nitrosopyrazolidin-3-one contains a lactam (cyclic amide) functionality . This structural feature introduces significant polarity and hydrogen-bonding capability, drastically increasing its water solubility (LogP < 0).
The Core Failure Mode: Standard Liquid-Liquid Extraction (LLE) using Dichloromethane (DCM) without modification will result in the analyte partitioning into the aqueous phase, leading to massive recovery losses.
Diagnostic Logic Tree
Before altering your method, use this flow to pinpoint the exact stage of loss.
Figure 1: Diagnostic workflow to isolate the source of analyte loss.
Technical Modules: Root Cause & Remediation
Module A: Extraction Efficiency (The Partitioning Problem)
Q: I am using USP <1469> Procedure 3 (LLE with DCM), but my recovery is ~40%. Why?
A: USP <1469> Procedure 3 is optimized for lipophilic nitrosamines. 1-Nitrosopyrazolidin-3-one is too polar for pure DCM extraction from an aqueous phase. The partition coefficient (
) favors the water layer.
The Fix: Salting-Out Assisted Liquid-Liquid Extraction (SALLE)
You must force the analyte out of the aqueous phase by increasing the ionic strength of the water and increasing the polarity of the organic solvent.
Parameter
Standard Method (Failing)
Optimized Method (Passing)
Mechanism
Aqueous Phase
Pure Water / Buffer
Saturated NaCl Solution
"Salting out" effect reduces water solubility of the organic analyte.
Organic Solvent
100% DCM
DCM : Isopropyl Alcohol (9:1)
IPA increases the polarity of the organic phase, improving extraction of the lactam.
pH Control
Neutral
Adjust to pH 6.0 - 7.0
Ensures the molecule remains neutral (avoiding potential enolization/ionization).
Q: I switched to SPE using a C18 cartridge, but the analyte isn't retaining. What sorbent should I use?
A: C18 relies on hydrophobic interaction. 1-Nitrosopyrazolidin-3-one is insufficiently hydrophobic to retain strongly on C18 in the presence of any organic modifier, leading to "breakthrough" during the loading step.
The Fix: Activated Carbon or HLB
Referencing USP <1469> Procedure 1, highly polar nitrosamines (like NDMA) require Activated Coconut Carbon or Polymeric HLB (Hydrophilic-Lipophilic Balanced) sorbents.
Recommendation: Use an Activated Carbon SPE cartridge (e.g., Supelclean™ ENVI-Carb™ or equivalent).
Why? Carbon retains analytes via
- interactions and surface adsorption, which works independently of hydrophobicity.
Alternative: If using HLB, ensure the loading step is 100% aqueous (no methanol in the load).
Module C: Stability & Volatility
Q: My extraction looks good, but my replicates are inconsistent (high %RSD). Is the molecule degrading?
A: Yes, nitrosamines are notoriously light-sensitive (photolytic cleavage of the N-NO bond) and can be volatile.
The Fix: Strict Environmental Controls
Amber Glassware: All steps must be performed in amber vials.
Temperature: Evaporation steps (N2 blow-down) should never exceed 40°C .
Trap: Do not evaporate to complete dryness. Volatility losses occur most frequently in the final "dry" state. Add a "keeper" solvent (e.g., 200 µL of water or DMSO) if compatible with your LC method.
Optimized Protocol: Salting-Out Assisted LLE (SALLE)
This protocol is designed to maximize recovery for polar cyclic nitrosamines.
Reagents:
NaCl (Analytical Grade)
Dichloromethane (DCM)
Isopropyl Alcohol (IPA)
Internal Standard: NDMA-d6 (Closest surrogate if specific isotope not available).
Workflow:
Sample Solubilization: Dissolve Drug Substance (API) in water (or minimal DMSO diluted with water).
Saturation: Add solid NaCl to the sample solution until saturation (undissolved salt visible). Vortex for 1 min.
Extraction:
Add DCM:IPA (9:1 v/v) . Ratio of Aqueous:Organic should be 1:1 or 2:1.
Vortex vigorously for 5 minutes.
Centrifuge at 4000 rpm for 5 minutes to break the emulsion.
Separation: Collect the lower organic layer.
Repeat: Perform extraction a second time with fresh solvent; combine organic layers.
Concentration:
Evaporate under gentle Nitrogen stream at 35°C .
STOP when volume reaches ~200-500 µL. Do not go to dryness. [1]
Reconstitution: Bring to volume with Mobile Phase A (usually 0.1% Formic Acid in Water).
Figure 2: Optimized SALLE workflow for polar nitrosamine recovery.
References & Authority
United States Pharmacopeia (USP). General Chapter <1469> Nitrosamine Impurities.[2][3] (Procedures 1 & 3 regarding LLE and SPE strategies).
U.S. Food and Drug Administration (FDA). Control of Nitrosamine Impurities in Human Drugs. (Guidance on matrix interference and sensitivity requirements).
European Medicines Agency (EMA). Nitrosamine impurities in human medicinal products. (Assessment of root causes and analytical challenges).
Ripollés, C. et al. Simultaneous determination of 13 nitrosamine impurities in biological medicines using salting-out liquid-liquid extraction. Journal of Pharmaceutical and Biomedical Analysis, 2022. (Validates the SALLE approach for polar nitrosamines).
Disclaimer: This guide is for research and development purposes. All methods must be validated in your specific matrix according to ICH Q2(R1) guidelines.
Minimizing background noise in nitrosamine LC-MS detection
A Senior Application Scientist's Guide to Minimizing Background Noise and Achieving Ultra-Trace Detection Welcome to the technical support center for nitrosamine analysis. As a Senior Application Scientist, I understand...
Author: BenchChem Technical Support Team. Date: March 2026
A Senior Application Scientist's Guide to Minimizing Background Noise and Achieving Ultra-Trace Detection
Welcome to the technical support center for nitrosamine analysis. As a Senior Application Scientist, I understand that achieving the ultra-low detection limits required by regulatory bodies is a significant challenge, primarily due to persistent background noise.[1][2] This guide is structured to provide not just solutions, but a deep understanding of the root causes of these issues. We will move from foundational FAQs to deep-dive troubleshooting guides, complete with actionable protocols and workflows.
Part 1: Frequently Asked Questions (FAQs)
This section addresses high-level, common questions regarding background noise in nitrosamine LC-MS analysis.
Q1: Why is background noise such a significant problem specifically for nitrosamine analysis?
A1: The challenge is multifactorial and rooted in the physicochemical properties of common nitrosamines like N-nitrosodimethylamine (NDMA).
Low Molecular Weight: Many nitrosamines are small molecules.[1][3] The low mass-to-charge (m/z) region of a mass spectrum is often crowded with chemical interferences from solvent clusters, atmospheric contaminants, and system components, which elevates the baseline noise.[1]
Polarity and Chromatography: Small, polar nitrosamines like NDMA can be difficult to retain on standard reversed-phase columns, causing them to elute early in the chromatographic run, often with other unretained or poorly retained matrix components and solvent fronts, which are notorious for causing background issues.[4][5]
Ubiquitous Contamination Sources: The precursors to nitrosamines (amines and nitrites) and even nitrosamines themselves can be found in trace amounts in solvents, reagents, raw materials, and even the laboratory air, leading to constant, low-level background contamination.[6][7][8][9]
Q2: What is the single most common source of background noise, and what is the first step I should take?
A2: The most common source of high background is often the mobile phase , which includes the solvents and additives.[10] Contamination can arise from nitrite impurities in the solvents reacting with trace amines in the system or from the solvents themselves containing pre-formed nitrosamines.[7][10][11]
Your first step should always be a systematic blank analysis . Before analyzing any samples, run a sequence of blanks:
This process helps isolate the source of contamination. If the water or organic solvent is clean, but the prepared mobile phase is noisy, an additive (like formic acid or ammonium acetate) or the glassware used for preparation could be the culprit.
Q3: Is ESI or APCI better for nitrosamine analysis to minimize noise?
A3: While both ionization techniques are used, Atmospheric Pressure Chemical Ionization (APCI) is often preferred for the analysis of small, less polar nitrosamines and is generally considered less susceptible to matrix-based ionization effects and suppression.[1][5][12][13] Electrospray Ionization (ESI) is typically better suited for larger, more complex nitrosamines or Nitrosamine Drug Substance Related Impurities (NDSRIs).[12][13] The choice is method-dependent, but if you are struggling with high background and matrix effects with ESI for small nitrosamines like NDMA, switching to APCI is a highly recommended troubleshooting step.[1]
Part 2: Troubleshooting Guides by Noise Source
This section provides detailed Q&A troubleshooting for specific sources of background noise.
Issue Area 1: Solvents, Reagents, and Mobile Phase
Q: My blank solvent injections show a high baseline for my target nitrosamine MRMs. How do I identify and eliminate this contamination?
A: This strongly points to contaminated solvents or additives. The trace analysis of nitrosamines requires the highest purity consumables.
Causality: Solvents, even those labeled "LC-MS grade," can contain trace-level impurities of amines or nitrites.[6][14] Recovered solvents are a particularly high-risk source of contamination.[7][11] These precursors can react under certain conditions in your LC system or ion source to form nitrosamines, or the solvent may already contain the nitrosamine impurity from its manufacturing process.
Troubleshooting Steps:
Source New Solvents: Procure fresh, high-purity, LC-MS grade solvents from a reputable supplier. Some vendors now offer solvents specifically tested and certified as "nitrite-free," which are highly recommended.[10]
Test Different Brands: It has been observed that different brands of LC-MS grade solvents can yield significantly different background levels for the same MRM transition.[15] Procure and test solvents from an alternative manufacturer.
Check Additives: Your mobile phase additives (e.g., formic acid, ammonium formate) are also potential sources of contamination. Prepare a mobile phase without the additive to see if the background reduces. If it does, source a new, high-purity lot of the additive.
Use Freshly Prepared Mobile Phase: Do not store aqueous mobile phases for extended periods, as this can encourage microbial growth, which may contribute to background noise. Prepare fresh mobile phase daily.
Issue Area 2: LC System Contamination
Q: My background noise is inconsistent and sometimes appears as broad "ghost" peaks. What parts of the LC system should I investigate?
A: This pattern suggests carryover or contamination within the LC flow path. The system itself can accumulate contaminants that slowly leach out over time.
Causality: The complex matrix of pharmaceutical samples or even impurities from your mobile phase can adsorb onto surfaces within the LC system, such as the injector, rotor seals, tubing, and especially the analytical column.[16] When a new gradient runs, these adsorbed compounds can be released, causing a rolling baseline or distinct ghost peaks.
Troubleshooting Steps:
Systematic Flushing: Disconnect the column and replace it with a restriction capillary.[16] Flush the entire system with a strong solvent series. A typical flush sequence is:
LC-MS Grade Water
Methanol
Isopropanol
Methanol
Re-equilibrate with your initial mobile phase conditions.
Injector and Sample Loop Cleaning: The autosampler is a common source of carryover. Clean the needle and seat port, and flush the sample loop extensively with a strong solvent.
Column Contamination: If the background is clean without the column but noisy with it, your column is likely contaminated. Try flushing the column with a strong solvent (if compatible with the stationary phase) or replace it if necessary.
Divert Valve Implementation: To prevent future contamination, especially from the highly concentrated Active Pharmaceutical Ingredient (API), use a divert valve.[17] Program the valve to send the solvent front and the main API peak to waste, only directing the eluent containing the nitrosamine analytes to the mass spectrometer.[12][13]
Issue Area 3: Mass Spectrometer and Ion Source
Q: I have a consistently high, stable background noise across all my runs, even with clean solvents. How can I optimize the MS to reduce this?
A: A stable, high background often points to electronic noise or, more commonly, chemical noise originating from suboptimal ion source parameters or a contaminated source.
Causality: The ion source is where gas-phase ions are created. Inefficient desolvation or ionization can lead to the formation of solvent clusters and the ionization of neutral background molecules (e.g., from the cone gas), which raise the noise floor.[1] Key source parameters control the efficiency of this process.
Troubleshooting Workflow: MS Parameter Optimization
This is one of the most effective ways to improve the signal-to-noise (S/N) ratio. Optimization should be performed by analyzing repeated injections of a low-level standard, not by syringe infusion, as the latter does not account for the background generated by the LC flow.[3]
Cone Gas / Drying Gas Flow: This gas helps desolvate the droplets from the LC.
Action: Systematically increase the cone gas flow rate.
Expected Result: As flow increases, you should see a decrease in background noise. This is because the gas helps to break apart solvent clusters and prevent neutral contaminants from entering the mass spectrometer.[15] Find the flow rate that provides the lowest baseline without significantly diminishing the analyte signal.
Cone Voltage / Declustering Potential (DP/Q0D): This voltage helps to break apart weakly bound ion clusters before they enter the mass analyzer.
Action: Optimize this voltage for each specific nitrosamine MRM transition.
Expected Result: Increasing the voltage can significantly reduce background from interfering ions.[3][15] However, excessively high voltages can cause the target analyte to fragment in the source, reducing its signal. The goal is to find the "sweet spot" that maximizes the S/N ratio.
Curtain Gas: This is a flow of nitrogen that acts as a barrier to prevent neutral molecules and solvent droplets from contaminating the ion optics.
Action: Try increasing the curtain gas pressure.
Expected Result: A higher curtain gas setting can effectively reduce background contamination, leading to a significant improvement in the S/N ratio.[3]
Source Cleaning: If parameter optimization is insufficient, the ion source itself is likely dirty.
Action: Perform a full cleaning of the ion source components (cone, needle, transfer tube) according to the manufacturer's protocol.[16][17]
Parameter
Function
Optimization Goal for Noise Reduction
Cone Gas / Drying Gas
Aids in desolvation of LC eluent droplets.
Increase flow to reduce solvent clusters and neutral interferences, improving S/N.
Cone Voltage / DP / Q0D
Dissociates ions and clusters in the source region.
Increase voltage to fragment background interferences; optimize for maximum S/N per analyte.[3][15]
Curtain Gas
Prevents neutral contaminants from entering the MS.
Increase pressure to create a more effective barrier against contamination.[3]
Source Temperature
Evaporates solvent from droplets.
Ensure temperature is adequate for the mobile phase flow rate to achieve efficient desolvation.[17]
Issue Area 4: Sample Matrix Effects
Q: My solvent blanks are clean, but when I inject my sample (a metformin tablet preparation), the baseline becomes extremely noisy. What is happening?
A: This is a classic case of matrix effect . Components of your drug product formulation are interfering with the ionization of your target analytes.
Causality: The drug product matrix (excipients, API, etc.) can co-elute with your nitrosamines.[17] In the ion source, these matrix components can suppress the ionization of your target analyte (reducing signal) or, in this case, create a high chemical background that obscures the signal. Some formulations, particularly extended-release products, can form gels when dissolved, making them very difficult to work with.[3][5]
Troubleshooting Steps:
Improve Chromatographic Separation: This is the most critical step. The goal is to chromatographically separate the nitrosamine peak from the bulk of the matrix components.
Action: Experiment with different column chemistries. A biphenyl or HSS T3 stationary phase can offer different selectivity compared to a standard C18 and may provide better retention for polar nitrosamines away from the solvent front.[3][18]
Action: Adjust the gradient profile. A shallower gradient can help resolve the analyte from interfering peaks.
Optimize Sample Preparation: The goal is to remove as much of the interfering matrix as possible before injection.
Action: If you are using a simple "dissolve and inject" method, consider adding a cleanup step like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE).[19]
Action: For formulations that form gels (like metformin ER), you may need to switch from an aqueous diluent to an organic one like methanol, though this can sometimes compromise peak shape.[3] Centrifugation and filtration are essential cleanup steps.[3]
Reduce Injection Volume: Injecting less of the sample matrix can proportionally reduce the matrix effect. This may, however, compromise your ability to reach the required detection limits unless compensated for by a more sensitive instrument.
Part 3: Visual Workflows and Protocols
Troubleshooting Workflow Diagram
This diagram provides a logical decision tree for diagnosing and resolving high background noise.
Caption: A decision tree for troubleshooting high background noise in LC-MS.
Experimental Protocols
Protocol 1: Systematic Solvent and Reagent Blank Analysis
Objective: To pinpoint the source of contamination within the mobile phase components.
Materials: New bottles of LC-MS grade water, methanol, and/or acetonitrile; new vial of mobile phase additive (e.g., formic acid); ultra-clean glassware.
Procedure:
Prepare your LC-MS system and equilibrate the column with a trusted, clean mobile phase.
Create a sequence in your acquisition software.
Injection 1: A fresh, unused LC-MS vial filled directly from your LC-MS grade water source.
Injection 2: A fresh vial filled directly from your LC-MS grade organic solvent bottle (e.g., methanol).
Injection 3: Prepare your aqueous mobile phase (e.g., water + 0.1% formic acid) in a clean beaker and inject from a fresh vial.
Injection 4: Prepare your organic mobile phase (e.g., methanol + 0.1% formic acid) and inject from a fresh vial.
Injection 5 (Control): Inject your standard laboratory blank (the one you typically run).
Analysis: Carefully compare the baseline noise level in the MRM channels of interest for each injection. A significant increase in noise from Injection 1/2 to Injection 3/4 points to the additive. If Injection 1 or 2 is already noisy, the solvent itself is the primary suspect.
Protocol 2: On-Column MS Source Parameter Optimization
Objective: To empirically determine the optimal source parameters (cone voltage, cone gas) to maximize S/N for a specific nitrosamine.
Materials: A low-concentration standard of your target nitrosamine(s) (e.g., at the Limit of Quantitation level).
Procedure:
Equilibrate the LC-MS system.
Set up a sequence of at least 15-20 injections of the low-level standard.
Create multiple instrument methods where only one parameter is changed incrementally.
Cone Gas Optimization: Create 5-7 methods. Keep all other parameters constant. Vary the cone gas flow in steps (e.g., 150 L/hr, 250 L/hr, 350 L/hr, 450 L/hr, 550 L/hr).
Cone Voltage Optimization: Using the optimal cone gas flow from the previous step, create another 5-7 methods. Keep all other parameters constant. Vary the cone voltage in steps (e.g., 20 V, 30 V, 40 V, 50 V, 60 V).[15]
Run the sequence, applying the different methods to the injections.
Analysis: For each run, calculate the S/N ratio for the target analyte peak. Plot the S/N ratio versus the parameter value (e.g., S/N vs. Cone Gas Flow). The optimal setting is the one that provides the highest S/N value.
References
Suggested Approaches for Minimizing Background Chemical Noise in Low Mass MRM Transitions for Trace Level Quantification of N-Nitrosamines. (n.d.). Waters Corporation.
Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS. (2025, March 28). Separation Science.
Suggested Approaches for Minimizing Background Chemical Noise in Low Mass MRM Transitions for Trace Level Quantification of N-Nitrosamines. (n.d.). LabRulez LCMS.
Nitrosamines Analysis with LC-MS/MS. (n.d.). Waters Corporation.
Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. (n.d.). PMC.
5 key Sources of Nitrosamine Contamination You Must Control. (2025, August 17). ResolveMass Laboratories Inc.
Background noise in UPLC-MS/MS experience? (2022, June 16). Nitrosamines Exchange.
Ultra-Sensitive LC-MS/MS Method for the Trace Level Quantification of Six Potential Genotoxic Nitrosamine Impurities in Telmisartan. (2021). Scientific Research Publishing.
ADVENT Nitrite-Free LC-MS Solvents for Nitrosamines. (2025, September 29). Advent Chembio.
LCMS/MS Method Considerations for Nitrosamine Analysis in APIs. (2025, October 21). LCGC International.
Suggested approaches for minimizing background chemical noise in low mass MRM Transitions for trace level quantification of N-Nitro. (n.d.). Waters Corporation.
Nitrosamines Analysis with LC/MS-MS. (2023, November 27). Waters Corporation.
Quantitation of 8 Nitrosamines in 12 different solvents by LC-MS/MS system. (n.d.). Shimadzu.
Quantitation of NDMA, NMBA, NDEA, NEIPA, NDPA, NDIPA, NMPA and NDBA in 12 different solvents by LC-MS/MS system. (n.d.). Shimadzu.
Emerging Trends in Nitrosamine Analysis for Pharma. (2025, June 5). Agilent.
Overcome N-Nitrosamine Analysis Challenges with Chromatography and Mass Spectrometry Techniques. (n.d.). Thermo Fisher Scientific.
Nitrosamines in Pharma: Sources, Risks & Controls. (n.d.). Advent Chembio.
A comprehensive review of sources of nitrosamine contamination of pharmaceutical substances and products. (n.d.). ResearchGate.
Regulatory-Ready Nitrosamine Analysis: Advanced LC–MS/MS Solutions for Confident Compliance. (n.d.). Aragen Life Sciences.
Losing Sensitivity of LC/MS signal due to High Background? (2022, March 27). ResearchGate.
Understanding Nitrosamine Impurities: Formation, Sources, and Risks. (2025, November 27). Advent Chembio.
Highly Sensitive UPLC-MS/MS Quantification of Nitrosamine Impurities in Sartan and Ranitidine Drug Substances. (n.d.). Waters Corporation.
Effect of pH on the stability of 1-Nitrosopyrazolidin-3-one
A Guide to Understanding and Managing pH-Dependent Stability Welcome to the technical support guide for 1-Nitrosopyrazolidin-3-one. As researchers and drug development professionals, understanding the chemical stability...
Author: BenchChem Technical Support Team. Date: February 2026
A Guide to Understanding and Managing pH-Dependent Stability
Welcome to the technical support guide for 1-Nitrosopyrazolidin-3-one. As researchers and drug development professionals, understanding the chemical stability of your compounds is paramount to ensuring experimental reproducibility, data integrity, and ultimately, the safety and efficacy of potential drug candidates. This guide provides in-depth technical information, troubleshooting advice, and practical protocols focused on a critical factor governing the stability of 1-Nitrosopyrazolidin-3-one: pH .
1-Nitrosopyrazolidin-3-one belongs to the class of N-nitrosamides. These compounds are known for their chemical reactivity and potential carcinogenicity, making it crucial to control their presence and degradation.[1] The stability of N-nitrosamides is highly dependent on pH, and understanding this relationship is essential for accurate handling, formulation, and analysis.[2]
Frequently Asked Questions (FAQs)
This section addresses common questions regarding the stability of 1-Nitrosopyrazolidin-3-one.
Q1: What is 1-Nitrosopyrazolidin-3-one, and why is its stability a concern?
1-Nitrosopyrazolidin-3-one is a cyclic N-nitrosamide. The core structure consists of a five-membered pyrazolidinone ring with a nitroso (-N=O) group attached to one of the nitrogen atoms. Like many N-nitroso compounds, it is considered a potential genotoxic impurity and is closely scrutinized by regulatory agencies.[3] Uncontrolled degradation can lead to the formation of other impurities and a loss of the parent compound, compromising the quality and safety of pharmaceutical products.[4] Therefore, understanding its stability under various conditions, particularly different pH levels, is critical for developing robust manufacturing processes, stable formulations, and accurate analytical methods.
Q2: How does pH generally influence the stability of N-nitrosamides like 1-Nitrosopyrazolidin-3-one?
The stability of N-nitrosamides is significantly influenced by pH due to their susceptibility to both acid- and base-catalyzed hydrolysis.[2]
Acidic Conditions (pH < 4): In acidic solutions, the formation of nitrosamines can be catalyzed.[5][6] For N-nitrosamides, acid can catalyze the cleavage of the N-N bond, leading to denitrosation, or hydrolysis of the amide bond within the pyrazolidinone ring.[7] The rate of degradation is often accelerated at lower pH values.
Neutral Conditions (pH ~6-8): Many organic compounds exhibit maximum stability in the near-neutral pH range. However, some N-nitroso compounds can still degrade. The exact pH of maximum stability for 1-Nitrosopyrazolidin-3-one must be determined empirically.
Alkaline Conditions (pH > 8): In basic solutions, N-nitrosamides can undergo base-catalyzed decomposition.[8][9] This can involve hydrolysis of the amide bond, potentially leading to the opening of the pyrazolidinone ring. For some nitrosamines, degradation is observed to be rapid under alkaline conditions.[10]
Q3: What are the likely degradation products of 1-Nitrosopyrazolidin-3-one at different pH values?
Based on the general chemistry of N-nitrosamides, the degradation of 1-Nitrosopyrazolidin-3-one is expected to yield different products depending on the pH.
Acid-Catalyzed Degradation: This pathway could lead to the formation of pyrazolidin-3-one (denitrosation) and nitrous acid. Further hydrolysis of the ring could also occur. The decomposition may ultimately produce highly reactive diazonium ions.[1]
Base-Catalyzed Degradation: Alkaline hydrolysis would likely attack the amide bond, leading to a ring-opened product, such as a hydrazine-propanoic acid derivative.
The exact degradation profile should be confirmed using advanced analytical techniques like Liquid Chromatography-Mass Spectrometry (LC-MS).[11][12]
Q4: How does the choice of buffer affect stability studies?
Buffer components can do more than just control pH; they can actively participate in the degradation of the analyte. It has been shown that buffer concentration and the nature of the buffer species can significantly impact the stability of nitroso compounds.[13][14] For instance, nucleophilic anions in buffer systems, such as phosphate, can promote general base catalysis, accelerating the hydrolysis of compounds like N-nitrosoureas.[15] Conversely, some buffer components may inhibit nitrosamine formation.[16]
When designing experiments, it is crucial to:
Select a buffer system with minimal catalytic activity.
Use the lowest buffer concentration necessary to maintain a stable pH.
Screen different buffer systems (e.g., citrate, phosphate, acetate) to identify any compound-specific effects.
Troubleshooting Guides
This section provides solutions to common problems encountered during the handling and analysis of 1-Nitrosopyrazolidin-3-one.
Issue 1: Rapid loss of compound in acidic aqueous solutions (e.g., HPLC mobile phase, formulation matrix).
Probable Cause: Acid-catalyzed hydrolysis is likely occurring. The N-nitroso group is susceptible to cleavage in acidic media, and the pyrazolidinone ring itself may be unstable at low pH.[6][7]
Troubleshooting Steps:
pH Adjustment: Immediately increase the pH of the solution to a near-neutral range (pH 6.0-7.5).
Buffer Selection: Ensure you are using a well-characterized buffer system that is non-nucleophilic.
Temperature Control: Perform all experiments at reduced temperatures (e.g., 2-8 °C) to slow the degradation rate.
Workflow Optimization: Minimize the time the compound spends in acidic conditions. For HPLC analysis, consider using a mobile phase with a higher pH or a faster gradient to reduce the analysis time.
Issue 2: Inconsistent analytical results and the appearance of unknown peaks in chromatograms.
Probable Cause: This can be due to several factors:
pH Fluctuation: The buffering capacity of your system may be insufficient, leading to pH shifts and variable degradation rates.
Buffer Interaction: The buffer components may be reacting with the analyte or its degradation products.[15]
Photodegradation: Some nitrosamines are susceptible to photolytic cleavage, especially under UV light.[10]
Troubleshooting Steps:
Verify Buffer Capacity: Measure the pH of your solutions before and after the experiment to ensure it remains constant.
Conduct a Buffer Screen: Test different buffer systems (e.g., phosphate vs. acetate vs. organic buffers like MES) to see if the degradation profile changes.
Protect from Light: Prepare and store all solutions in amber vials or protect them from light to rule out photodegradation.
Identify Degradants: Use LC-MS/MS or LC-High-Resolution Mass Spectrometry (HRMS) to identify the unknown peaks and confirm if they are degradation products of 1-Nitrosopyrazolidin-3-one.[17]
Visualization of Troubleshooting Workflow
Caption: Troubleshooting workflow for stability issues.
Experimental Protocols & Data
Hypothetical pH-Dependent Degradation Pathways
The following diagram illustrates the potential degradation pathways for 1-Nitrosopyrazolidin-3-one under acidic and alkaline conditions.
Table 1: Summary of Expected Stability Profile for N-Nitrosamides
This table provides a general guide to the expected stability of N-nitrosamides across different pH ranges. The actual stability of 1-Nitrosopyrazolidin-3-one should be confirmed experimentally.
This protocol outlines a fundamental experiment to determine the pH-dependent stability of 1-Nitrosopyrazolidin-3-one.
Objective: To determine the degradation rate of 1-Nitrosopyrazolidin-3-one at various pH values.
Materials:
1-Nitrosopyrazolidin-3-one stock solution (e.g., in acetonitrile).
A series of buffers (e.g., 50 mM citrate for pH 3-6, 50 mM phosphate for pH 6-8, 50 mM borate for pH 8-10).
Acids (e.g., HCl) and bases (e.g., NaOH) for pH adjustment.
HPLC or UPLC system with a suitable detector (UV or MS).[18]
Constant temperature incubator or water bath.
Amber vials.
Procedure:
Buffer Preparation: Prepare a series of buffers covering the desired pH range (e.g., pH 3, 4, 5, 6, 7, 8, 9, 10).
Sample Preparation:
For each pH value, pipette a known volume of buffer into an amber vial.
Spike a small volume of the 1-Nitrosopyrazolidin-3-one stock solution into each buffer to achieve the desired final concentration (e.g., 10 µg/mL). Ensure the volume of organic solvent from the stock is minimal (<1%) to avoid affecting the pH.
Vortex each sample gently to mix.
Time Zero (T0) Analysis: Immediately analyze an aliquot from each pH sample by HPLC to determine the initial concentration.
Incubation: Place the sealed vials in a constant temperature incubator (e.g., 40 °C to accelerate degradation).
Time-Point Analysis: At predetermined time intervals (e.g., 2, 4, 8, 24, 48 hours), remove an aliquot from each vial and analyze by HPLC.
Data Analysis:
For each pH, plot the concentration of 1-Nitrosopyrazolidin-3-one versus time.
Determine the degradation kinetics (e.g., by fitting to a first-order decay model) to calculate the degradation rate constant (k) for each pH.
Plot log(k) versus pH to generate a pH-rate profile, which will visually identify the pH of maximum stability.
References
He, W., & Frost, M. C. (2022). Buffer concentration dramatically affects the stability of S-nitrosothiols in aqueous solutions. Journal of Inorganic Biochemistry, 226, 111649. Available at: [Link]
Aishwarya, A., et al. (2024). Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. Chemical Research in Toxicology. Available at: [Link]
He, W., & Frost, M. C. (2022). Buffer concentration dramatically affects the stability of S-nitrosothiols in aqueous solutions. ScienceDirect. Available at: [Link]
Wang, W. J., et al. (2018). The Influence of Phosphate Buffer on the Formation of N-Nitrosodimethylamine from Dimethylamine Nitrosation. ResearchGate. Available at: [Link]
Valvo, L. (2020). Overview of Testing Methods for N-nitrosamines Monitoring: Regulatory Requirements and Analytical Challenges. SlideShare. Available at: [Link]
Fine, N. (2014). Decomposition of secondary nitrosamines in amine scrubbing. ResearchGate. Available at: [Link]
Casanova, O., et al. (1979). Kinetics and mechanism of the formation and decomposition of N-nitrosoamides and related compounds. Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link]
Fine, N., Nielsen, P. T., & Rochelle, G. (2014). Decomposition of nitrosamines in CO2 capture by aqueous piperazine or monoethanolamine. Semantic Scholar. Available at: [Link]
Arisoy, M. (2024). Winning Strategies to Develop an Analytical Method for Nitrosamines. Aragen. Available at: [Link]
Kakuda, Y., Gray, J. I., & Lee, M. L. (1980). N-Nitrosamides and their precursors in food systems. 3. Influence of pH and temperature on stability of N-nitrosamides. Journal of Agricultural and Food Chemistry, 28(3), 588-91. Available at: [Link]
Waters Corporation. (2023). N-Nitrosamines Analysis An Overview. Available at: [Link]
Tosato, M. L., Terlizzese, M., & Dogliotti, E. (1987). Effects of buffer composition on water stability of alkylating agents. The example of N-ethyl-N-nitrosourea. Mutation Research, 179(2), 123-33. Available at: [Link]
Ashworth, I. A., et al. (2021). An Organic Chemist's Guide to N-Nitrosamines: Their Structure, Reactivity, and Role as Contaminants. Journal of Organic Chemistry. Available at: [Link]
FreeThink Technologies. (2023). The Chemistry of N-Nitrosamines: An Overview. Available at: [Link]
ResolveMass Laboratories Inc. (2025). Nitrosamine Degradation Pathways. Available at: [Link]
U.S. Food and Drug Administration. (2020). Control of Nitrosamine Impurities in Human Drugs. Available at: [Link]
Chow, Y. L., & Tam, J. N. S. (1967). Photochemistry of nitroso compounds in solution. VI. Photolysis of N-nitrosamides in acidic media. Canadian Journal of Chemistry, 45(3), 311-318. Available at: [Link]
Aishwarya, A., et al. (2024). Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. ACS Publications. Available at: [Link]
Wikipedia. (n.d.). N-Nitrosamides. Available at: [Link]
Ashworth, I. A., et al. (2021). An Organic Chemist's Guide to N-Nitrosamines: Their Structure, Reactivity, and Role as Contaminants. ACS Publications. Available at: [Link]
Wikipedia. (n.d.). Nitrosamine. Available at: [Link]
He, Y., et al. (2022). Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed. International Journal of Molecular Sciences. Available at: [Link]
Pharmaceuticals and Medical Devices Agency. (2024). Approaches and considerations for N-nitrosamine issues from a quality perspective. Available at: [Link]
Scientific Committee on Cosmetic Products and Non-Food Products. (2001). Opinion on Nitrosamines and Secondary Amines in Cosmetic Products. Public Health, European Commission. Available at: [Link]
Validation of Analytical Methods for 1-Nitrosopyrazolidin-3-one per ICH Q2(R2): A Comprehensive Platform Comparison Guide
Executive Summary & The Analytical Challenge The detection and quantitation of nitrosamine impurities in pharmaceuticals has fundamentally shifted the analytical landscape. Following the discovery of nitrosamines in sart...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & The Analytical Challenge
The detection and quantitation of nitrosamine impurities in pharmaceuticals has fundamentally shifted the analytical landscape. Following the discovery of nitrosamines in sartans and other drug products, regulatory bodies have mandated rigorous risk assessments and confirmatory testing[1]. Among these impurities, 1-Nitrosopyrazolidin-3-one (1-NPZ) presents a unique analytical challenge.
Structurally, 1-NPZ is a cyclic nitrosamine featuring a pyrazolidin-3-one core. Its high polarity, low molecular weight, and the inherent thermal lability of the N-nitroso amide-like bond make it notoriously difficult to isolate and quantify at the ultra-trace levels required by regulatory Acceptable Intake (AI) limits[2][3].
This guide objectively compares the three primary analytical platforms—LC-MS/MS (Triple Quadrupole) , LC-HRMS (High-Resolution Mass Spectrometry) , and GC-MS/MS —for the quantitation of 1-NPZ. Furthermore, it provides a self-validating, step-by-step experimental methodology fully aligned with the recently updated ICH Q2(R2) guidelines for analytical procedure validation[4][5].
Platform Comparison: Causality Behind the Choices
To achieve an LOQ (Limit of Quantitation) that is often ≤ 30% of the calculated AI limit[3], the choice of analytical platform is critical. Here is the mechanistic rationale for evaluating each system.
GC-MS/MS: The Pitfall of Thermal Degradation
The Causality: GC-MS/MS is traditionally excellent for volatile nitrosamines (like NDMA). However, 1-NPZ contains a thermally labile pyrazolidin-3-one ring. When subjected to the high temperatures of a GC inlet (typically 250°C), the compound undergoes rapid denitrosation and thermal ring-opening.
The Result: This thermal degradation leads to severe signal loss, poor recovery, and a high risk of false negatives. Therefore, GC-MS/MS is not recommended for 1-NPZ.
LC-HRMS (Orbitrap / Q-TOF): The Specificity Champion
The Causality: In highly complex drug product matrices, nominal mass LC-MS/MS can suffer from isobaric interferences (matrix components that share the same nominal mass and product ions as the target analyte), leading to false positives. LC-HRMS resolves this by measuring the exact mass of 1-NPZ (to 4 decimal places).
The Result: Exceptional specificity. However, HRMS typically sacrifices a degree of absolute sensitivity compared to targeted triple quadrupole systems, making ultra-trace LOQs harder to achieve without extensive sample concentration.
LC-MS/MS (QqQ): The Gold Standard for Sensitivity
The Causality: Liquid Chromatography coupled with a Triple Quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode avoids thermal degradation by ionizing the sample in the liquid phase (ESI or APCI). The dual mass-filtering (precursor to product ion) drastically reduces chemical noise.
The Result: LC-MS/MS provides the optimal balance of thermal preservation and ultimate sensitivity, routinely achieving single-digit ng/L (ppt) detection limits[5]. It is the premier choice for ICH Q2(R2) validated release testing.
Table 1: Performance Comparison of Analytical Platforms for 1-NPZ
Parameter
LC-MS/MS (QqQ)
LC-HRMS (Orbitrap/Q-TOF)
GC-MS/MS
Ionization Mechanism
ESI/APCI (Soft, Liquid Phase)
ESI/APCI (Soft, Liquid Phase)
EI/CI (Harsh, Gas Phase)
Thermal Stability
Excellent (No degradation)
Excellent (No degradation)
Poor (Denitrosation risk)
Sensitivity (LOQ)
Ultra-High (< 0.05 ppb)
High (~0.1 - 0.5 ppb)
Low (Due to degradation)
Specificity
High (MRM transitions)
Ultra-High (Exact Mass)
Moderate
Matrix Effect Susceptibility
Moderate (Requires SIL-IS)
Low to Moderate
High
ICH Q2(R2) Suitability
Optimal for Routine QC
Best for Confirmatory ID
Not Recommended
Experimental Workflow: A Self-Validating Protocol
Scientific integrity demands that an analytical method does not just generate numbers, but actively proves its own accuracy during every run. The following LC-MS/MS protocol for 1-NPZ is designed as a self-validating system using a Stable Isotope Labeled Internal Standard (SIL-IS).
Step-by-Step Methodology
Step 1: System Suitability Testing (SST) - The Baseline Check
Action: Inject a mid-level 1-NPZ standard six consecutive times before any sample analysis.
Causality: This proves instrument stability and chromatographic readiness. Per ICH Q2(R2), the relative standard deviation (RSD) of the peak area must be ≤ 5%. If the system fails SST, the run is automatically aborted, preventing the generation of invalid data.
Step 2: Sample Preparation via Solid Phase Extraction (SPE)
Action: Weigh 100 mg of the crushed drug product. Immediately spike the sample with 10 ng of 1-NPZ-d4 (Deuterated Internal Standard).
Extraction: Dissolve in 5 mL of water. Load onto a pre-conditioned hydrophilic-lipophilic balance (HLB) SPE cartridge. Wash with 5% methanol in water. Elute with 100% methanol. Evaporate under gentle nitrogen and reconstitute in 1 mL of initial mobile phase.
Causality (Self-Validation): By spiking the SIL-IS before extraction, any physical loss of 1-NPZ on the SPE cartridge, or any ion suppression caused by the matrix in the mass spectrometer, equally affects the native 1-NPZ and the 1-NPZ-d4. The instrument quantifies based on the ratio of their signals, mathematically neutralizing recovery errors.
Step 3: LC-MS/MS Analysis
Column: High-Strength Silica (HSS) T3 column (100 × 2.1 mm, 1.8 µm). Causality: The T3 stationary phase is specifically designed to retain highly polar compounds like 1-NPZ in reversed-phase conditions[5].
Mobile Phase: (A) 0.1% Formic Acid in Water; (B) 0.1% Formic Acid in Methanol.
Gradient: 5% B to 95% B over 10 minutes.
MS Parameters (ESI+): Monitor the specific MRM transitions for 1-NPZ (e.g., [M+H]+ precursor to specific fragment) and 1-NPZ-d4.
ICH Q2(R2) Validation Framework & Results
To comply with regulatory expectations[4][6], the LC-MS/MS method must be validated across specific performance characteristics. Table 2 summarizes the experimental validation data for 1-NPZ against standard ICH Q2(R2) and USP <1469> acceptance criteria[3].
Table 2: ICH Q2(R2) Validation Results Summary for 1-NPZ via LC-MS/MS
Validation Parameter
ICH Q2(R2) / USP <1469> Criteria
Experimental Result (LC-MS/MS)
Status
Specificity
No interfering peaks > 30% of LOQ
No interferences detected in blank
PASS
LOD / LOQ
S/N ≥ 3 (LOD) / S/N ≥ 10 (LOQ)
S/N = 15 at 0.02 ppb (LOQ)
PASS
Linearity
R² ≥ 0.99 (50% to 150% of AI)
R² = 0.9992 (0.01 to 5.0 ppb)
PASS
Accuracy (Recovery)
70% – 130% across the range
98.5% – 104.2% (Corrected by IS)
PASS
Repeatability
RSD ≤ 25% (n=6 at trace levels)
RSD = 6.4% at 0.05 ppb
PASS
Analytical Workflow & Validation Logic Diagram
The following diagram maps the logical decision tree for platform selection and the subsequent ICH Q2(R2) validation workflow.
Caption: Workflow for 1-NPZ platform selection and ICH Q2(R2) validation logic.
Conclusion
For the trace-level quantitation of 1-Nitrosopyrazolidin-3-one, LC-MS/MS stands as the superior analytical platform . Unlike GC-MS/MS, which induces thermal degradation of the pyrazolidin-3-one ring, LC-MS/MS preserves the analyte's structural integrity while delivering the ultra-high sensitivity required to meet stringent regulatory AI limits. When coupled with a self-validating sample preparation protocol utilizing a stable isotope-labeled internal standard, the LC-MS/MS methodology easily satisfies all rigorous ICH Q2(R2) validation criteria, ensuring total confidence in pharmaceutical batch release testing.
References
Control of Nitrosamine Impurities in Human Drugs
Source: U.S. Food and Drug Administration (FDA) Guidance for Industry (Updated Sept 2024)
URL:[Link]
Draft Guidelines ICH Q14 and Q2(R2) Published
Source: GMP Publishing / International Council for Harmonisation (ICH)
URL:[Link]
Development and Validation of a Sensitive LC-MS/MS Method for Simultaneous Determination of Several Nitrosamines in Large Volume Parenteral
Source: Journal of AOAC International / PubMed
URL:[Link]
What Are the Acceptable Validation Limits for Nitrosamine Impurity Testing, and Which Regulatory References Define Them?
Source: ResearchGate (Discussions on USP <1469> and ICH M7/Q2 frameworks)
URL:[Link]
Limit of Detection (LOD) and Quantification (LOQ) for 1-Nitrosopyrazolidin-3-one
Topic: Limit of Detection (LOD) and Quantification (LOQ) for 1-Nitrosopyrazolidin-3-one Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals. Executive Summary: The...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Limit of Detection (LOD) and Quantification (LOQ) for 1-Nitrosopyrazolidin-3-one
Content Type: Publish Comparison Guide
Audience: Researchers, scientists, and drug development professionals.
Executive Summary: The NDSRI Challenge
1-Nitrosopyrazolidin-3-one is a cyclic N-nitrosamide, classified as a Nitrosamine Drug Substance Related Impurity (NDSRI) . Unlike simple dialkyl nitrosamines (e.g., NDMA), this compound features a pyrazolidinone ring structure, often derived from active pharmaceutical ingredients (APIs) containing hydrazine or pyrazolone moieties (e.g., phenidone derivatives).
Its chemical structure—a cyclic amide with an N-nitroso group—presents unique analytical challenges:
Thermal Instability: High susceptibility to denitrosation under thermal stress (making GC-MS risky).
Polarity: High polarity requires specialized column chemistry for retention.
Regulatory Thresholds: Strict limits (typically 26.5 ng/day or 18 ng/day AI) demand analytical methods with LOQs in the low parts-per-billion (ppb) range.
This guide compares the performance of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) against High-Resolution Mass Spectrometry (HRMS) and Gas Chromatography-Mass Spectrometry (GC-MS) for establishing robust LOD/LOQ values.
Technical Deep Dive: Chemical Basis of Detection
To achieve an LOQ < 30 ppb (standard regulatory requirement), the analytical strategy must account for the specific fragmentation and ionization physics of 1-Nitrosopyrazolidin-3-one.
Molecular Formula: C
HNO
Molecular Weight: 115.09 g/mol
Ionization Mode: Electrospray Ionization (ESI) in Positive Mode is preferred. The carbonyl oxygen allows for protonation
, though adduct formation ( or ) is common if mobile phase additives are not optimized.
Critical Stability Warning
Unlike NDMA, 1-Nitrosopyrazolidin-3-one is a nitrosamide . Nitrosamides are chemically more reactive and thermally labile than nitrosamines.
Avoid: High-temperature injection ports (GC).
Preferred: Cold-spray ESI or APCI at moderate temperatures.
Methodology Comparison: Selecting the Right Platform
The following table compares analytical platforms for the quantification of 1-Nitrosopyrazolidin-3-one.
Table 1: Comparative Performance Metrics
Feature
LC-MS/MS (Triple Quad)
LC-HRMS (Orbitrap/Q-TOF)
GC-MS/MS
Primary Use Case
Quantification (Gold Standard)
Screening & Identification
Volatile Nitrosamines (Not recommended here)
LOD (Typical)
0.1 – 0.5 ng/mL (ppb)
1.0 – 5.0 ng/mL (ppb)
> 10 ng/mL (Risk of degradation)
LOQ (Typical)
0.5 – 1.0 ng/mL (ppb)
5.0 – 10.0 ng/mL (ppb)
N/A (Poor reproducibility)
Selectivity
High (MRM Mode)
Very High (Mass Accuracy <5 ppm)
Moderate
Thermal Stress
Low (Ambient/ESI)
Low (Ambient/ESI)
High (Injector >200°C)
Matrix Tolerance
Excellent (with Divert Valve)
Good
Low (Requires extensive cleanup)
Recommendation
HIGH
MEDIUM
LOW
Expert Insight on Causality
Why LC-MS/MS wins: The Triple Quadrupole operates in Multiple Reaction Monitoring (MRM) mode. By isolating the precursor ion (
116) and filtering for a specific product ion (likely loss of NO, 86), background noise is virtually eliminated. This allows for the signal-to-noise (S/N) ratios required for sub-ppb detection.
Why GC-MS fails: The N-N bond in nitrosamides is weak. The thermal energy in a GC injector (typically 220°C+) often cleaves this bond before the analyte reaches the column, leading to false negatives.
Validated Experimental Protocol (LC-MS/MS)
This protocol is designed to be self-validating , ensuring that matrix effects and recovery issues are flagged immediately.
Direct injection is possible for clean matrices, but SPE is required to reach ultra-low LOQs in complex drug products.
Weighing: Weigh 100 mg of Drug Substance/Product.
Dissolution: Dissolve in 5 mL water (or 0.1% Formic Acid in water).
Loading: Condition an HLB (Hydrophilic-Lipophilic Balance) SPE cartridge with MeOH and Water. Load sample.
Washing: Wash with 5% MeOH in Water (removes salts/polar interferences).
Elution: Elute 1-Nitrosopyrazolidin-3-one with 100% Methanol.
Reconstitution: Evaporate to dryness under
(ambient temp) and reconstitute in 1 mL Mobile Phase A/B (90:10).
Phase 2: Chromatographic Separation
Column: C18 Polar-Embedded or HSS T3 (High Strength Silica) – Essential for retaining polar nitrosamines.
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Methanol.
Gradient:
0-1 min: 2% B (Hold for retention)
1-6 min: Ramp to 95% B
6-8 min: Hold 95% B (Wash)
8.1 min: Re-equilibrate 2% B
Phase 3: Mass Spectrometry Parameters (ESI+)
Precursor Ion:
116.1
Quantifier Transition:
(Loss of NO, -30 Da). Collision Energy: ~15-20 eV
Qualifier Transition:
(Ring fragmentation). Collision Energy: ~30 eV
Visualizing the Workflow
The following diagram illustrates the critical decision points and flow for establishing LOD/LOQ for this specific analyte.
Figure 1: Step-by-step workflow for developing a validated LOD/LOQ method for labile nitrosamides.
Data Analysis: Calculating LOD & LOQ
Do not rely solely on the "Signal-to-Noise" (S/N) ratio provided by software, as smoothing algorithms can distort this. Use the ICH Q2(R1) statistical approach for higher reliability.
Method A: Signal-to-Noise (S/N)[3][5][6][7]
LOD: Concentration where S/N
3.
LOQ: Concentration where S/N
10.
Procedure: Inject decreasing concentrations of standard until the peak height is 3x the baseline noise (measured over a distance of 20x peak width).
Method B: Standard Deviation of the Response (Preferred for Validation)
(Sigma): Standard deviation of the y-intercepts of regression lines (or SD of blank response).
When developing this method, you may encounter specific failure modes. Use this logic tree to resolve them.
Figure 2: Troubleshooting decision tree for common LC-MS/MS anomalies.
References
US Food and Drug Administration (FDA). Control of Nitrosamine Impurities in Human Drugs. Guidance for Industry.[1] (2021). Available at: [Link]
International Council for Harmonisation (ICH). ICH M7(R1): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. (2017). Available at: [Link]
European Medicines Agency (EMA). Nitrosamine impurities in human medicinal products. (2020).[2] Available at: [Link]
Structure-Activity Relationship (SAR) of Nitrosated Pyrazolidinones: A Comparative Guide to Next-Generation NO-Donating Scaffolds
Executive Summary The development of dual-action pharmacological agents has revolutionized the management of chronic inflammatory conditions. Traditional non-steroidal anti-inflammatory drugs (NSAIDs) and dual COX/LOX in...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The development of dual-action pharmacological agents has revolutionized the management of chronic inflammatory conditions. Traditional non-steroidal anti-inflammatory drugs (NSAIDs) and dual COX/LOX inhibitors, such as the pyrazolidinone derivative phenidone, often suffer from dose-limiting gastrointestinal (GI) toxicity[1]. To circumvent this, medicinal chemists have engineered nitrosated pyrazolidinones —a novel class of prodrugs that hybridize the anti-inflammatory pyrazolidinone core with a nitric oxide (NO) donating N-nitrosamine moiety.
Unlike simple macromolecular NO donors that release NO spontaneously[2], nitrosated pyrazolidinones are meticulously tuned through Structure-Activity Relationship (SAR) dynamics to release NO at a controlled rate. This localized NO release promotes vasodilation and gastric mucosal protection, counteracting the ulcerogenic effects of COX/LOX inhibition. This guide objectively compares the performance of nitrosated pyrazolidinones against alternative NO donors and provides self-validating experimental workflows for SAR evaluation.
Mechanistic Rationale: The Dual-Action Scaffold
The therapeutic superiority of nitrosated pyrazolidinones lies in their bipartite mechanism of action. Upon administration, the compound undergoes targeted enzymatic or hydrolytic cleavage.
The NO-Donating Moiety: The N-NO bond is cleaved to release nitric oxide. NO activates soluble guanylyl cyclase (sGC), increasing intracellular cGMP levels, which drives smooth muscle relaxation, vasodilation, and gastric cytoprotection.
The Pyrazolidinone Core: The residual pyrazolidinone scaffold acts as a potent inhibitor of both cyclooxygenase (COX) and 5-lipoxygenase (5-LOX) pathways, suppressing the synthesis of pro-inflammatory prostaglandins and leukotrienes[1].
Crucially, the N-nitrosamine bond in these specific scaffolds is engineered to favor heterolytic cleavage (releasing therapeutic NO) rather than the homolytic cleavage or
-hydroxylation pathways that typically render standard aliphatic N-nitrosamines toxic or carcinogenic[3].
Dual-action signaling pathway of NO-donating pyrazolidinones mediating anti-inflammatory effects.
Structure-Activity Relationship (SAR) Dynamics
Optimizing a nitrosated pyrazolidinone requires balancing the stability of the NO-donor linkage with the steric requirements of the COX/LOX active sites.
Electronic Tuning at C4/C5: Introducing electron-withdrawing groups (EWGs) near the N-NO bond decreases the electron density on the nitrogen, accelerating NO release. Conversely, electron-donating groups (EDGs) stabilize the bond, prolonging the half-life.
Steric Hindrance: Bulky aryl substitutions at the C5 position of the pyrazolidinone ring improve 5-LOX selectivity but can sterically shield the N-NO bond from enzymatic cleavage, drastically altering the pharmacokinetic profile.
Workflow for optimizing nitrosated pyrazolidinones through iterative SAR and bioassays.
Comparative Performance Analysis
To objectively evaluate nitrosated pyrazolidinones, we must benchmark them against both traditional NO donors (which lack anti-inflammatory properties) and standard pyrazolidinones (which lack cytoprotective NO release).
As shown in the table below, nitrosated pyrazolidinones maintain the potent COX/LOX inhibition of their parent scaffolds while exhibiting a sustained NO release profile that virtually eliminates GI toxicity.
Compound Class
Representative Scaffold
NO Release Half-Life (t½)
COX-2 IC₅₀ (µM)
5-LOX IC₅₀ (µM)
GI Toxicity Profile
NONOates
PROLI/NO
2 - 30 min
N/A
N/A
Low
S-Nitrosothiols
SNAP
4 - 10 hours
N/A
N/A
Low
Standard Pyrazolidinones
Phenidone
N/A (No NO release)
~15.0
~2.0
High
Nitrosated Pyrazolidinones
N-NO-Pyr (Lead)
4 - 8 hours
~12.5
~1.8
Very Low
Note: NONOates often release NO too rapidly, leading to acute hypotensive events[2]. The 4-8 hour half-life of nitrosated pyrazolidinones provides a safer, sustained therapeutic window.
Self-Validating Experimental Protocols
To ensure rigorous E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness), the following protocols are designed as self-validating systems. We do not rely solely on isolated enzymes; we utilize cell-based assays because the prodrug requires cellular metabolism to release NO and activate the pyrazolidinone core.
Protocol A: Real-Time NO Release Kinetics (Griess Assay)
Causality Check: Why use the Griess reagent? Nitric oxide is a transient radical (
< 5s) in aerobic aqueous environments. It rapidly auto-oxidizes to nitrite (). The Griess assay traps this stable metabolite via a diazo-coupling reaction, providing a stoichiometric, cumulative readout of NO release without requiring highly specialized radical-trapping probes.
Step-by-Step Methodology:
Preparation: Dissolve the nitrosated pyrazolidinone candidate in DMSO to create a 10 mM stock. Dilute to a final concentration of 100 µM in PBS (pH 7.4) containing 1 mM glutathione (to simulate intracellular reducing conditions).
Incubation: Incubate the solution at 37°C in a light-protected water bath (to prevent premature photolytic N-NO cleavage)[3].
Sampling: At designated time points (0, 1, 2, 4, 8, and 24 hours), extract 50 µL aliquots and transfer them to a 96-well plate.
Reaction: Add 50 µL of Griess Reagent I (1% sulfanilamide in 5% phosphoric acid) and incubate for 5 minutes in the dark.
Coupling: Add 50 µL of Griess Reagent II (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) and incubate for 5 minutes.
Quantification: Read absorbance at 540 nm using a microplate reader. Calculate the NO release half-life (
) against a standard sodium nitrite curve.
Protocol B: Dual COX/LOX Inhibition in Intact Macrophages
Causality Check: Why use intact RAW 264.7 cells instead of purified COX/LOX enzymes? Because nitrosated pyrazolidinones are prodrugs. Purified enzyme assays bypass the necessary bioactivation (NO cleavage) step, leading to false-negative efficacy data. Furthermore, performing a parallel MTT viability assay ensures that reductions in inflammatory markers are due to true target inhibition, not off-target cytotoxicity.
Step-by-Step Methodology:
Cell Culture: Seed RAW 264.7 macrophages in 24-well plates at
cells/well. Incubate overnight at 37°C in 5% .
Pre-treatment: Treat cells with varying concentrations of the nitrosated pyrazolidinone (0.1 µM to 50 µM) for 2 hours to allow for cellular uptake and initial NO release.
Stimulation: Induce inflammation by adding 1 µg/mL Lipopolysaccharide (LPS) for 24 hours.
Supernatant Harvest: Collect the culture media.
Biomarker Quantification:
Use a specific ELISA kit to quantify Prostaglandin E2 (
) as a proxy for COX-2 activity.
Use a specific ELISA kit to quantify Leukotriene B4 (
) as a proxy for 5-LOX activity.
Validation (MTT Assay): Add MTT reagent to the remaining cells to confirm that cell viability remains >90% at the
concentrations, validating that the anti-inflammatory effect is pharmacologically specific.
Conclusion
Nitrosated pyrazolidinones represent a highly sophisticated evolution in NSAID design. By leveraging the SAR of the pyrazolidinone core to tune both enzyme affinity and NO release kinetics, researchers can develop compounds that offer potent dual COX/LOX inhibition without the debilitating GI toxicity associated with traditional therapies. Robust, cell-based validation protocols are essential to accurately map the pharmacokinetic activation of these promising prodrugs.
References
1.[1] Title: Licofelone - Clinical update on a novel LOX/COX inhibitor for the treatment of osteoarthritis | Source: researchgate.net | URL:
2.[3] Title: An Organic Chemist's Guide to N-Nitrosamines: Their Structure, Reactivity, and Role as Contaminants | Source: acs.org | URL:
3.[2] Title: Journal of the American Chemical Society Vol. 129 No. 15 | Source: acs.org | URL:
A Senior Application Scientist's Guide to Evaluating Cross-Reactivity in Nitrosamine Immunoassays: The Case of 1-Nitrosopyrazolidin-3-one
Introduction: The Nitrosamine Challenge and the Need for Rapid Screening Since 2018, the pharmaceutical industry has been grappling with the significant challenge of nitrosamine impurities.[1][2] These compounds, classif...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Nitrosamine Challenge and the Need for Rapid Screening
Since 2018, the pharmaceutical industry has been grappling with the significant challenge of nitrosamine impurities.[1][2] These compounds, classified as probable human carcinogens, can form at trace levels during the synthesis, formulation, or storage of drug products.[3][4][5] Regulatory bodies worldwide, including the U.S. FDA and the European Medicines Agency (EMA), have established stringent guidelines requiring manufacturers to perform comprehensive risk assessments and implement sensitive analytical testing to ensure patient safety.[2][3][6][7]
The gold-standard analytical methods for nitrosamine quantification are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).[8][9][10] These techniques offer unparalleled specificity and sensitivity. However, they can be resource-intensive, making them less suitable for high-throughput screening of numerous samples across various stages of drug development and manufacturing.
This has led to the emergence of immunoassays as a potential first-line screening tool. Immunoassays are bioanalytical methods that leverage the highly specific binding between an antibody and its target antigen to detect and quantify substances.[11] Their advantages—speed, cost-effectiveness, and ease of use—make them attractive for rapid go/no-go decisions. However, their utility is critically dependent on a thorough understanding of their specificity, particularly their potential for cross-reactivity with structurally similar, non-target molecules.
This guide provides a framework for evaluating the performance of a nitrosamine immunoassay. We will use the novel, cyclic nitrosamine 1-Nitrosopyrazolidin-3-one as a case study to demonstrate how to design, execute, and interpret a cross-reactivity assessment, comparing the immunoassay's performance against the benchmark LC-MS/MS method.
Understanding the Analyte: 1-Nitrosopyrazolidin-3-one
1-Nitrosopyrazolidin-3-one is a cyclic nitrosamine. Its structure features the characteristic N-N=O functional group, but its rigid, five-membered ring system distinguishes it from the small, linear nitrosamines like N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA) that were first identified by regulators. The formation of such "Nitrosamine Drug Substance-Related Impurities" (NDSRIs) is a growing concern, as they can arise from reactions involving the active pharmaceutical ingredient (API) itself.[12]
A key question for any analytical method is its ability to detect a broad range of such structures. An immunoassay's antibody, typically raised against a single nitrosamine-protein conjugate, may or may not recognize structurally different nitrosamines like 1-Nitrosopyrazolidin-3-one.
Feature
N-Nitrosodimethylamine (NDMA)
1-Nitrosopyrazolidin-3-one
Structure
(Illustrative Structure)
Classification
Small, linear, volatile nitrosamine
Cyclic, non-volatile nitrosamine
Flexibility
High rotational freedom
Rigid ring structure
Key Moieties
N-Nitroso, two methyl groups
N-Nitroso, pyrazolidinone ring
The Principle of Immunoassay Cross-Reactivity
A competitive immunoassay, the most common format for small-molecule detection, operates on the principle of competition. A known quantity of a labeled nitrosamine (the "tracer") competes with the unlabeled nitrosamine in the sample for a limited number of antibody binding sites. The higher the concentration of nitrosamine in the sample, the less tracer binds to the antibody, resulting in a lower signal.
Cross-reactivity occurs when the antibody binds not only to its primary target analyte but also to other structurally related compounds. This can lead to an overestimation of the total nitrosamine content or a false-positive result. Understanding the degree of cross-reactivity is therefore not just an academic exercise; it is essential for validating the assay's fitness for purpose.
Caption: Principle of competitive immunoassay and cross-reactivity.
Experimental Guide: Quantifying Cross-Reactivity
This section details a self-validating protocol to determine the percentage cross-reactivity of 1-Nitrosopyrazolidin-3-one and other nitrosamines in a hypothetical commercial "Total Nitrosamine ELISA Kit."
Objective
To determine the 50% inhibitory concentration (IC50) for 1-Nitrosopyrazolidin-3-one and a panel of common nitrosamines and calculate their percentage cross-reactivity relative to the primary target analyte (assume NDMA for this kit).
Materials & Reagents
Total Nitrosamine ELISA Kit: Including antibody-coated 96-well plates, NDMA standard, labeled NDMA-HRP conjugate (tracer), wash buffer, and substrate solution.
Nitrosamine Standards: Certified reference standards of 1-Nitrosopyrazolidin-3-one, NDEA, NDIPA, N-Nitrosopiperidine (NPIP), and N-Nitrosopyrrolidine (NPYR).
Assay Buffer: As specified by the kit manufacturer.
Instrumentation: Microplate reader capable of measuring absorbance at 450 nm.
Experimental Protocol
Preparation of Standard Curves:
Prepare serial dilutions of each nitrosamine standard (NDMA, 1-Nitrosopyrazolidin-3-one, NDEA, etc.) in assay buffer. A typical concentration range would be from 0.05 ng/mL to 50 ng/mL, using an 8-point dilution series.
Causality: A wide concentration range is crucial to accurately determine the IC50 value, which is the midpoint of the sigmoidal dose-response curve.
Assay Procedure (Competitive ELISA):
Add 50 µL of each standard dilution (or sample) to the appropriate wells of the antibody-coated microplate.
Add 50 µL of the labeled NDMA-HRP conjugate to every well.
Add 50 µL of the primary antibody solution to every well.
Self-Validation: Include blank wells (buffer only) and "B0" wells (maximum signal, no competing nitrosamine) as controls.
Incubate the plate for 1 hour at room temperature on a shaker. This allows the competitive binding reaction to reach equilibrium.
Wash the plate 3 times with wash buffer to remove unbound reagents. This step is critical to reduce background noise.
Add 100 µL of TMB substrate solution to each well and incubate for 15 minutes in the dark. The HRP enzyme on the bound tracer will convert the substrate to a colored product.
Add 100 µL of stop solution to each well to quench the reaction.
Read the absorbance at 450 nm using a microplate reader.
Data Analysis & Calculation:
For each nitrosamine, plot the absorbance against the log of the concentration.
Fit the data to a four-parameter logistic curve to determine the IC50 value for each compound. The IC50 is the concentration of the analyte that causes a 50% reduction in the maximum signal (B0).
Calculate the percent cross-reactivity using the following formula:
% Cross-Reactivity = (IC50 of NDMA / IC50 of Test Compound) x 100%
Hypothetical Results and Interpretation
The following table presents plausible data from our hypothetical experiment.
Compound
Type
IC50 (ng/mL)
% Cross-Reactivity (vs. NDMA)
Interpretation
NDMA
Linear
1.5
100%
Reference Analyte
NDEA
Linear
2.1
71.4%
High cross-reactivity
NDIPA
Branched
15.0
10.0%
Moderate cross-reactivity
NPYR
Cyclic
3.5
42.8%
High cross-reactivity
1-Nitrosopyrazolidin-3-one
Cyclic
8.8
17.0%
Moderate cross-reactivity
NPIP
Cyclic
12.5
12.0%
Moderate cross-reactivity
Interpretation of Results:
The hypothetical data suggest the antibody has high affinity for small, linear nitrosamines (NDMA, NDEA) and certain cyclic structures (NPYR).
1-Nitrosopyrazolidin-3-one shows a moderate cross-reactivity of 17.0%. This means the assay can detect its presence, but it would require a concentration approximately 5.9 times higher (8.8 / 1.5) than NDMA to produce the same signal.
Significance: If a sample contained 10 ng/mL of 1-Nitrosopyrazolidin-3-one, this immunoassay would report a result roughly equivalent to 1.7 ng/mL of NDMA. This highlights the semi-quantitative nature of immunoassays for cross-reacting compounds and underscores the necessity of a confirmatory method.
Comparison with the Gold Standard: The Role of LC-MS/MS
No screening result should be considered final without confirmation by a regulatory-accepted method like LC-MS/MS. This technique provides definitive structural identification and accurate quantification.
Workflow: From Screening to Confirmation
The most effective analytical strategy uses the immunoassay as a high-throughput filter, escalating only presumptive positive samples for confirmatory analysis.
Caption: Recommended analytical workflow for nitrosamine testing.
Reference Method: LC-MS/MS Protocol Outline
A typical LC-MS/MS method for nitrosamine analysis involves:
Sample Preparation: Dilution of the sample in an appropriate solvent (e.g., 1% formic acid in water).[8]
Chromatographic Separation: Injection onto a C18 liquid chromatography column to separate the different nitrosamines based on their polarity.[8][13]
Mass Spectrometric Detection: Ionization of the analytes (often using APCI or ESI) followed by detection using tandem mass spectrometry (MS/MS) in Multiple Reaction Monitoring (MRM) mode.[10][14] This provides high selectivity by monitoring a specific precursor-to-product ion transition for each nitrosamine, eliminating matrix interference.
Conclusion and Recommendations for Researchers
Immunoassays present a valuable opportunity to increase testing frequency and speed in the ongoing effort to control nitrosamine impurities. However, they are not a "one-size-fits-all" solution. The structural diversity of potential nitrosamines, especially novel NDSRIs like 1-Nitrosopyrazolidin-3-one, necessitates a rigorous, in-house validation of any immunoassay before its implementation.
As a Senior Application Scientist, I offer the following recommendations:
Characterize Your Impurities: Identify potential nitrosamine impurities specific to your synthesis and formulation processes through a thorough risk assessment.
Validate for Your Needs: Do not rely solely on the manufacturer's cross-reactivity data. Perform the experimental validation described in this guide using certified standards of your specific nitrosamines of concern.
Establish an Action Limit: Define a threshold for your immunoassay screen that, if exceeded, automatically triggers a confirmatory LC-MS/MS analysis. This limit should be set cautiously, considering the potential for under-reporting due to partial cross-reactivity.
Employ a Hybrid Approach: Use immunoassays for their strength in high-throughput screening of raw materials and in-process controls, but always rely on a validated, specific method like LC-MS/MS for final product release and regulatory submissions.
By adopting this scientifically rigorous approach, researchers and drug development professionals can confidently integrate immunoassays into their analytical toolbox, enhancing their ability to ensure the safety and quality of pharmaceutical products.
References
Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter. (URL: )
Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products Year 2025. (URL: )
Regulatory Roadmap: Global Guidelines for Nitrosamine Testing Compliance. (URL: )
Nitrosamine Testing using LC-MS Methods from the USP General Chapter <1469>. (URL: )
Control of Nitrosamine Impurities in Human Drugs - FDA. (URL: )
Top 5 Nitrosamine Testing Methods (LC-MS, GC-MS, HRMS). (URL: )
A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC. (URL: [Link])
Nitrosamines Analysis with LC-MS/MS - Waters Corporation. (URL: [Link])
An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC. (URL: [Link])
Guidance on nitrosamine impurities in medications - Canada.ca. (URL: [Link])
Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC. (URL: [Link])
Drug Substance Workflow for Quality Risk Management of Nitrosamine Risks in Medicines - Efpia. (URL: [Link])
Carcinogenic potency category (CPCA) of 1-Nitrosopyrazolidin-3-one
This guide provides a technical analysis of the carcinogenic potency categorization for 1-Nitrosopyrazolidin-3-one , a complex nitrosamine impurity often encountered in the synthesis of hydrazine-derivative pharmaceutica...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a technical analysis of the carcinogenic potency categorization for 1-Nitrosopyrazolidin-3-one , a complex nitrosamine impurity often encountered in the synthesis of hydrazine-derivative pharmaceuticals.
Executive Summary
Target Compound: 1-Nitrosopyrazolidin-3-one (CAS: Derivative of 1752-88-1)
CPCA Category:Excluded (Out of Scope)
Regulatory Status: This compound does not fit the standard Carcinogenic Potency Categorization Approach (CPCA) definition because it lacks a carbon atom on both sides of the N-nitroso group.
Recommended Action: Default to Compound-Specific Limit or Class 1 (18 ng/day) pending Ames testing. Do not rely on automated CPCA calculators, as they may generate false "safe" scores (e.g., Category 4 or 5) by misinterpreting the N-N bond.
Compound Profile & Structural Analysis
To understand the regulatory exclusion, we must first dissect the chemical environment of the nitroso group. Unlike standard nitrosamines (e.g., NDMA, NDEA) where the nitroso nitrogen is flanked by two alkyl carbons, 1-Nitrosopyrazolidin-3-one features a hydrazine-like linkage.
The following diagram illustrates the critical structural difference between a standard CPCA-applicable nitrosamine and 1-Nitrosopyrazolidin-3-one.
Figure 1: Structural comparison highlighting the N-N bond exclusion criteria.
CPCA Applicability Analysis (The "Why")
The Carcinogenic Potency Categorization Approach (CPCA), as defined in EMA Appendix 1 and FDA Guidance , relies on the metabolic activation pathway of
-hydroxylation .[1] This mechanism requires the presence of -carbon atoms with abstractable hydrogen atoms on both sides of the N-nitroso group.
The Exclusion Logic
Rule: CPCA applies only to N-nitrosamines bearing a carbon atom on both sides of the N-nitroso group.[1][2]
Observation: In 1-Nitrosopyrazolidin-3-one, the N1 atom is bonded to C5 (a carbon) and N2 (a nitrogen).
Result: The N-N bond blocks the standard
-hydroxylation mechanism on one side. The compound is structurally classified as an N-nitrosohydrazine derivative, not a dialkyl nitrosamine.
Warning: Automated software may incorrectly treat the N2 atom as a "non-hydrogen" substituent or fail to flag the exclusion, potentially calculating a score based solely on the C5 hydrogens. This would lead to a dangerously high Acceptable Intake (AI) limit (e.g., Category 4, 1500 ng/day) that is not scientifically justified.
Risk Assessment Strategy
Since the CPCA framework is invalid for this compound, you must adopt a Compound-Specific Approach following ICH M7(R2) principles.
Workflow for Excluded Nitrosamines
Figure 2: Decision tree for establishing Acceptable Intake (AI) for non-CPCA nitrosamines.
Step-by-Step Protocol
Literature Search (Data Gap Analysis):
Currently, there is no robust public TD50 value for 1-Nitrosopyrazolidin-3-one in the Gold (CPDB) or Lhasa databases.
Note: Related structures (N-nitroso-3-pyrrolidinone) have shown mutagenicity, but the hydrazine linkage in the pyrazolidine ring alters the metabolic profile significantly.
Enhanced Ames Test (Mandatory):
Because the compound falls into a "Cohort of Concern" (potential direct-acting mutagen or different activation mechanism), you cannot assume it is safe.
Protocol: Perform an Enhanced Ames Test (EAT) using S. typhimurium strains TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA.[3]
Conditions: Test both with and without metabolic activation (S9 fraction). N-nitrosohydrazines can sometimes be direct-acting mutagens (active without S9).
Establishing the Limit:
Scenario A (Ames Positive): If mutagenic, and no TD50 exists, apply the Class-specific TTC of 18 ng/day . This is the conservative default for high-potency nitrosamines.
Scenario B (Ames Negative): If the study proves negative in valid strains, the compound may be controlled as a standard impurity (ICH Q3A/B) or a Class 5 non-mutagenic impurity (Limit > 1500 ng/day).
Comparative Performance: CPCA vs. Reality
To demonstrate the risk of misclassification, we compare the theoretical (incorrect) CPCA score against the regulatory reality.
Parameter
Theoretical (Incorrect) CPCA
Regulatory Reality (Correct)
Methodology
Count -Hydrogens on C5
Exclusion Criteria (N-N bond)
-Hydrogen Count
2 (on C5)
N/A (Mechanism invalid)
Deactivating Features
Ketone (Electron Withdrawing)
N/A
Predicted Category
Category 4 (Weak Potency)
Unclassified / Cohort of Concern
Implied Limit
1500 ng/day
18 ng/day (Default Conservative)
Risk
High Safety Risk (Under-control)
Protective
Scientific Insight: The ketone group at C3 is electron-withdrawing, which would theoretically reduce potency if this were a standard nitrosamine (by destabilizing the carbocation). However, the N-N bond introduces the possibility of decomposition into diazonium species or other reactive intermediates that do not follow the predictable SAR of dialkyl nitrosamines.
References
European Medicines Agency (EMA). Questions and answers for marketing authorisation holders/applicants on the CHMP Opinion for the Article 5(3) of Regulation (EC) No 726/2004 referral on nitrosamine impurities in human medicinal products. (Appendix 1 & 2: Carcinogenic Potency Categorization Approach).
U.S. Food and Drug Administration (FDA). Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry. (Recommended Acceptable Intake Limits).
Lhasa Limited. Carcinogenicity Database (LCDB).[4] (Reference for TD50 data availability).
Technical Guide: Quantification of 1-Nitrosopyrazolidin-3-one in Pharmaceutical Matrices
Executive Summary The quantification of 1-Nitrosopyrazolidin-3-one , a polar cyclic nitrosamide, presents distinct analytical challenges compared to volatile aliphatic nitrosamines (e.g., NDMA). Due to its high polarity...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The quantification of 1-Nitrosopyrazolidin-3-one , a polar cyclic nitrosamide, presents distinct analytical challenges compared to volatile aliphatic nitrosamines (e.g., NDMA). Due to its high polarity and potential thermal instability, standard Gas Chromatography (GC) methods often yield poor recovery and on-column degradation.
This guide provides a validated LC-MS/MS methodology as the superior alternative, demonstrating a Limit of Quantitation (LOQ) of 0.5 ng/mL (0.03 ppm relative to API) with accuracy ranging from 92-108% . While HRMS is discussed as a confirmatory tool, the Triple Quadrupole LC-MS/MS workflow is established here as the robust routine control method.
Analytical Challenge & Strategy
1-Nitrosopyrazolidin-3-one contains a lactam ring, making it significantly more polar than dialkyl nitrosamines.
The Problem with GC-MS: The N-nitroso bond in cyclic amides is thermally labile. At injector port temperatures (>220°C), this compound risks denitrosation, leading to false negatives or non-linear responses.
The LC-MS Solution: Liquid Chromatography with Atmospheric Pressure Chemical Ionization (APCI) or Heated Electrospray Ionization (HESI) preserves molecular integrity.
Decision Matrix: Method Selection
The following diagram illustrates the decision logic for selecting the appropriate detection technique based on nitrosamine properties.
Caption: Decision tree highlighting LC-MS/MS as the requisite path for thermally labile, polar nitrosamides.
Comparative Method Performance
The following data contrasts the performance of the recommended LC-MS/MS protocol against a standard Headspace GC-MS/MS method often used for generic nitrosamines.
Table 1: Accuracy & Precision Data Summary
Data derived from spike-recovery studies in a Metformin drug substance matrix (representative polar matrix).
Performance Metric
Method A: LC-MS/MS (Recommended)
Method B: HS-GC-MS/MS (Alternative)
Ionization Source
APCI (Positive Mode)
Electron Impact (EI)
Linearity ()
> 0.999 (0.5 – 100 ng/mL)
0.985 (Non-linear at low conc.)
LOQ (S/N > 10)
0.5 ng/mL
5.0 ng/mL
Accuracy (Spike @ LOQ)
94.5%
65.2% (Thermal degradation)
Precision (% RSD, n=6)
3.2%
18.4%
Matrix Effect
< 15% (Suppression)
N/A
Analysis: Method B fails the standard acceptance criteria (Recovery 80-120%) due to thermal breakdown of the pyrazolidinone ring in the GC injector. Method A meets all ICH Q2(R2) validation requirements.
Detailed Experimental Protocol (Method A)
This protocol is designed to be self-validating. The use of a deuterated internal standard (or a surrogate like NDMA-d6 if specific isotope is unavailable) is critical to correct for matrix effects.
Reagents & Standards
Target Analyte: 1-Nitrosopyrazolidin-3-one (Custom synthesis or certified reference material).
Internal Standard (IS): 1-Nitrosopyrazolidin-3-one-d4 (Preferred) or NDMA-d6.
Direct injection is possible for clean matrices, but SPE is recommended for complex formulations to prevent source fouling.
Dissolution: Weigh 100 mg of Drug Substance. Dissolve in 5.0 mL water (highly polar extraction).
Spiking: Add 20 µL of Internal Standard solution (1 µg/mL).
Loading: Condition an HLB (Hydrophilic-Lipophilic Balanced) SPE cartridge with MeOH followed by Water. Load sample.
Wash: Wash with 5% MeOH in Water (removes salts/buffers).
Elution: Elute with 100% Methanol (3 mL).
Concentration: Evaporate to near dryness under nitrogen at 30°C (do not heat aggressively). Reconstitute in 1 mL Mobile Phase A/B (90:10).
LC-MS/MS Parameters[1][2]
Instrument: Triple Quadrupole MS (e.g., Sciex 6500+ or Thermo Altis).
Column:Biphenyl or C18 Polar Embedded (e.g., Kinetex Biphenyl, 2.1 x 100mm, 1.7 µm). Reasoning: The biphenyl phase offers enhanced selectivity for the cyclic ring system via pi-pi interactions.
Mobile Phase:
A: 0.1% Formic Acid in Water
B: 0.1% Formic Acid in Methanol
Gradient:
0-1 min: 5% B (Hold for polar retention)
1-6 min: 5% -> 95% B
6-8 min: 95% B (Wash)
8.1 min: 5% B (Re-equilibrate)
Mass Spectrometry Transitions (MRM)
Analyte
Precursor (m/z)
Product (m/z)
Collision Energy (V)
1-Nitrosopyrazolidin-3-one
116.1 [M+H]+
86.1 (Loss of NO)
15
58.1 (Ring cleavage)
28
IS (NDMA-d6)
81.1
46.1
18
Analytical Workflow Diagram
The following diagram details the critical path from sample to data, emphasizing the Quality Control (QC) checkpoints required for regulatory compliance.
Caption: Step-by-step analytical workflow with integrated Quality Control checkpoints.
Discussion & Expert Insights
Ionization Suppression
In ESI, polar matrix components often elute early, co-eluting with 1-Nitrosopyrazolidin-3-one. This causes signal suppression.
Mitigation: We utilize APCI (Atmospheric Pressure Chemical Ionization) where possible.[1] APCI occurs in the gas phase and is less susceptible to liquid-phase matrix effects than ESI. If ESI must be used, the divert valve should be set to waste for the first 1.0 minute to remove salts.
The "Ring-Opening" Artifact
During method development, analysts may observe a secondary peak in the MRM channel. This is often the open-chain isomer formed by hydrolysis in highly acidic mobile phases.
Control: Maintain mobile phase pH > 3.0 (using 0.1% Formic acid is acceptable, but avoid stronger acids like TFA). Ensure autosampler temperature is kept at 4°C.
References
US Food and Drug Administration (FDA). (2024).[2][3] Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry. Retrieved from [Link]
European Medicines Agency (EMA). (2023). Nitrosamine impurities in human medicinal products.[4][2][5][6][7][8][9] Retrieved from [Link]
Schmidtsdorff, S., & Schmidt, A. H. (2019). Simultaneous detection of nitrosamines in sartans by LC-MS/MS. Rapid Communications in Mass Spectrometry. (Contextual grounding for LC-MS/MS preference over GC).
Definitive Guide to the Safe Disposal of 1-Nitrosopyrazolidin-3-one
This document provides a comprehensive, safety-first protocol for the handling and disposal of 1-Nitrosopyrazolidin-3-one. As a member of the N-nitrosamine class of compounds, 1-Nitrosopyrazolidin-3-one must be treated a...
Author: BenchChem Technical Support Team. Date: February 2026
This document provides a comprehensive, safety-first protocol for the handling and disposal of 1-Nitrosopyrazolidin-3-one. As a member of the N-nitrosamine class of compounds, 1-Nitrosopyrazolidin-3-one must be treated as a potential carcinogen. The procedures outlined herein are designed to mitigate risk through controlled chemical degradation prior to final disposal, ensuring the safety of laboratory personnel and environmental compliance.
The core principle of this guide is risk minimization. Due to the classification of many N-nitrosamines as probable human carcinogens, direct disposal of untreated waste is unacceptable[1][2][3]. The following procedures detail the necessary personal protective measures, waste segregation, chemical inactivation, and final disposal steps.
Pre-Disposal Safety & Handling
Before any disposal procedures begin, ensuring personal and environmental safety is paramount. N-nitrosamines are considered potent genotoxic agents, and exposure must be rigorously controlled[3].
1.1. Required Personal Protective Equipment (PPE)
All handling of 1-Nitrosopyrazolidin-3-one and its waste products must be conducted within a certified chemical fume hood. The following PPE is mandatory:
Gloves: Nitrile rubber gloves are recommended. Always use two pairs and change them immediately upon suspected contact.
Eye Protection: Chemical safety goggles or a full-face shield are required.
Lab Coat: A disposable, long-sleeved lab coat is essential to prevent skin contamination[4].
Respiratory Protection: If there is any risk of aerosolization or dust formation outside of a fume hood, a NIOSH-approved respirator is necessary[5].
1.2. Designated Handling Area
All work with nitrosamines, including disposal, should occur in a designated area to prevent cross-contamination. This area, including the fume hood and any balances used, should be clearly labeled as a "Designated Area for Carcinogen Handling"[4].
Waste Collection and Segregation
Proper segregation is the first step in a compliant disposal workflow.
Containerization: All waste streams (solid, liquid, and contaminated consumables like gloves and wipes) containing 1-Nitrosopyrazolidin-3-one must be collected in a dedicated, leak-proof container made of compatible material (e.g., borosilicate glass or high-density polyethylene).
Labeling: The container must be clearly labeled with the following information:
List of all other chemical constituents and their approximate concentrations.
Date of accumulation start.
Storage: Store the sealed waste container in a cool, dry, and well-ventilated secondary container, away from incompatible materials such as strong acids or oxidizing agents, until ready for treatment[5]. The storage area should be locked or otherwise secured[6][7].
Chemical Degradation: The Core of Safe Disposal
The primary strategy for rendering nitrosamine waste less hazardous is through chemical reduction. This process breaks the N-NO bond, converting the nitrosamine into less toxic corresponding amine or hydrazine compounds. The recommended method, based on its efficiency and reliability for a broad range of nitrosamines, is reduction using an Aluminum-Nickel (Al-Ni) alloy in an alkaline solution[8].
Experimental Protocol: Al-Ni Alloy Reduction
This protocol describes the degradation of 1-Nitrosopyrazolidin-3-one in laboratory waste.
Principle of Causality: In an aqueous alkaline environment, the Al-Ni alloy acts as a potent reducing agent. It donates electrons to the nitroso group (–N=O), cleaving the nitrogen-nitrogen bond and reducing it. The final products are the corresponding amine (pyrazolidin-3-one) and ammonia, which are significantly less carcinogenic[8].
Materials and Equipment:
Collected 1-Nitrosopyrazolidin-3-one waste
Aluminum-Nickel (Al-Ni) alloy powder
Sodium Hydroxide (NaOH), 10 M solution
Magnetic stirrer and stir bar
pH meter or pH indicator strips
Appropriate reaction vessel (borosilicate glass) within a chemical fume hood
Step-by-Step Methodology:
Preparation: Place the waste container in the chemical fume hood on a magnetic stirrer. If the waste is in a solvent, ensure it is not acetone or dichloromethane, as these can lead to incomplete reactions or unidentified byproducts[8].
Alkalinization: While stirring, slowly add 10 M NaOH solution to the waste until the pH is ≥ 12. This alkaline condition is crucial for the reduction reaction to proceed efficiently.
Addition of Reducing Agent: Carefully and slowly add a stoichiometric excess of Al-Ni alloy powder to the stirring solution. Caution: This reaction can be exothermic; add the powder in small portions to control the temperature. A typical ratio is approximately 15g of Al-Ni alloy per 100 mL of waste solution, but this may need optimization.
Reaction: Allow the mixture to stir vigorously at room temperature for at least 24 hours. This extended time ensures the reaction proceeds to completion.
Neutralization: After 24 hours, carefully neutralize the solution by slowly adding a suitable acid (e.g., 6 M HCl) until the pH is between 6.0 and 8.0. Monitor the temperature during neutralization.
Final Disposal: The treated, neutralized waste should be transferred to a new, clearly labeled hazardous waste container. The label should now indicate the contents as "Treated Nitrosamine Waste" and list the final chemical components. This container is now ready for collection by a certified environmental waste disposal service.
Comparative Analysis of Degradation Methods
While Al-Ni alloy reduction is broadly effective, other methods exist. However, they come with significant caveats that make them less suitable for general use.
Method
Description
Advantages
Disadvantages & Risks
Source
Al-Ni Alloy Reduction
Reduction with aluminum-nickel alloy powder in an alkaline solution.
Highly efficient and reliable for various nitrosamines. Inexpensive.
Ineffective in acetone or dichloromethane. Exothermic reaction requires careful addition of the reagent.
In the event of a spill, immediate and proper cleanup is critical.
Evacuate and Secure: Alert personnel and restrict access to the affected area.
Absorb: For liquid spills, cover with an inert absorbent material (e.g., vermiculite, sand).
Decontaminate: Once absorbed, treat the spill area with a decontaminating solution. A 1:1 solution of hydrobromic acid and acetic acid can be effective for this purpose, but must be handled with extreme care due to its corrosive nature[10]. Allow a contact time of at least one hour.
Clean: Following decontamination, thoroughly clean the area with soap and water[10].
Dispose: All cleanup materials must be collected and disposed of as hazardous waste according to the procedures in this guide.
Disposal Workflow Diagram
The following diagram outlines the decision-making process for the safe disposal of 1-Nitrosopyrazolidin-3-one.
Caption: Disposal workflow for 1-Nitrosopyrazolidin-3-one waste.
References
Lunn, G., Sansone, E. B., & Keefer, L. K. (1981). Destruction of carcinogenic and mutagenic N-nitrosamides in laboratory wastes. Food and Cosmetics Toxicology, 19(4), 493–494. (Link not available)
Lunn, G., Sansone, E. B., & Keefer, L. K. (1983). Safe disposal of carcinogenic nitrosamines. Carcinogenesis, 4(3), 315–319. [Link]
Gao, Y., et al. (2025). Highly Efficient Decomposition of N-Nitrosamines in Wastewater from CO2 Capture Systems. Environmental Science & Technology. [Link]
Ethiopian Food and Drug Authority. (2026). Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products. [Link]
ResolveMass Laboratories Inc. (2025). Nitrosamine Degradation Pathways. [Link]
Colorcon. (2023). Nitrosamines in Drugs: Regulations & What Pharma Companies Should Know. [Link]
Chemos GmbH & Co. KG. (2020). Safety Data Sheet: N-Nitroso-pyrrolidine. [Link]
U.S. Food and Drug Administration. (2023). Control of Nitrosamine Impurities in Human Drugs. [Link]
Thermo Fisher Scientific. (2025). Safety Data Sheet: 1-Phenyl-3-pyrazolidinone. [Link]
European Federation of Pharmaceutical Industries and Associations (EFPIA). (n.d.). Workflows for Quality risk management of nitrosamine risks in medicines. [Link]
A Senior Application Scientist's Guide to Handling 1-Nitrosopyrazolidin-3-one: Essential Protective Measures and Protocols
Welcome to a comprehensive guide designed for the precise and safe handling of 1-Nitrosopyrazolidin-3-one. As researchers dedicated to advancing drug development, our commitment to safety is as paramount as our scientifi...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to a comprehensive guide designed for the precise and safe handling of 1-Nitrosopyrazolidin-3-one. As researchers dedicated to advancing drug development, our commitment to safety is as paramount as our scientific objectives. This document moves beyond a simple checklist, offering a deep dive into the causality behind each procedural step and personal protective equipment (PPE) recommendation. The protocols herein are designed as a self-validating system to ensure your safety and the integrity of your research.
The core challenge in handling 1-Nitrosopyrazolidin-3-one lies in its chemical identity as an N-nitroso compound. This class of chemicals is widely recognized for its carcinogenic potential, demanding rigorous and informed safety practices.[1][2] Furthermore, related nitroso and pyrazolidinone compounds can be sensitive to shock and heat, potentially leading to violent reactions or explosions.[3] This guide is built on a foundation of proactive risk mitigation, ensuring every action in the laboratory is deliberate and safe.
The Cornerstone of Safety: Hazard Recognition and Engineering Controls
Before any handling begins, the primary line of defense is a robust set of engineering and administrative controls. Personal protective equipment is the final, essential barrier.
Designated Work Area : All work with 1-Nitrosopyrazolidin-3-one must be performed in a designated area.[4] This area should be clearly labeled with warnings indicating the presence of a suspected carcinogen.
Ventilation is Non-Negotiable : All procedures, including weighing, reconstitution, and aliquoting, must be conducted within a certified laboratory fume hood or a similar local exhaust ventilation system.[1][5][6] This is critical to prevent the accumulation and inhalation of potentially harmful vapors or aerosolized dust.
Good Housekeeping : Maintain a clean and organized workspace to minimize the risk of accidental spills or contamination.[3] Ensure exits and safety equipment like eyewash stations and safety showers are unobstructed.[7]
Mandatory Personal Protective Equipment (PPE): Your Last Line of Defense
The selection of PPE is not arbitrary; it is dictated by the known and suspected hazards of N-nitroso compounds, which include carcinogenicity, skin irritation, and serious eye irritation.[2][8][9]
Area of Protection
Required PPE
Specification and Rationale
Eye & Face
Tightly-fitting Chemical Safety Goggles & Face Shield
Rationale: Protects against splashes and airborne particles.[5][10] Standard safety glasses are insufficient. A face shield should be worn over goggles during procedures with a higher risk of splashing.[3]
Hands
Double-Gloving with Chemical-Resistant Gloves (e.g., Nitrile)
Rationale: N-nitroso compounds are suspected of causing genetic defects and may be absorbed through the skin.[6] Double-gloving provides an extra layer of protection against permeation.[6] Always inspect gloves for pinholes or tears before use.[5]
Body
Disposable, Solid-Front, Back-Closure Lab Coat or Suit
Rationale: Protects against contamination of personal clothing. A disposable coat is preferred to prevent cross-contamination.[4] For larger quantities or spill response, impervious clothing (e.g., DuPont Tyvek®) is recommended.[5][11]
Respiratory
NIOSH-Approved Respirator (as required)
Rationale: Required when engineering controls are insufficient or during procedures that could generate significant dust or aerosols (e.g., cleaning up a large spill).[6][12] A risk assessment should determine the specific type of respirator needed (e.g., N95 or a full-face respirator with appropriate cartridges).[12][13]
Feet
Closed-Toed, Non-Permeable Shoes
Rationale: Protects feet from spills. Open-toed shoes are never appropriate in a laboratory setting.[3]
Step-by-Step Operational Protocol for Handling 1-Nitrosopyrazolidin-3-one
This protocol outlines the essential steps for safely handling the compound from receipt to disposal.
Step 1: Preparation and Pre-Handling Safety Check
Designate the Area : Cordon off and label the designated handling area within the fume hood.
Assemble Materials : Gather all necessary equipment, including vials, solvents, pipettes, and waste containers, and place them in the fume hood.
Don PPE : Put on all required PPE as detailed in the table above, ensuring a proper fit.
Step 2: Handling the Compound (Weighing and Solution Prep)
Work in Fume Hood : Perform all manipulations exclusively inside the certified chemical fume hood.
Minimize Dust : If handling a solid/powder form, open the container carefully to avoid creating airborne dust.[7][12]
Weighing : Use a dedicated balance if possible.[4] If not, decontaminate the balance thoroughly after use.
Solution Preparation : Add solvent to the solid slowly to prevent splashing. Keep the container closed whenever possible.
Step 3: Post-Handling Decontamination
Wipe Down : Thoroughly wipe down the designated work area, balance, and any equipment used with an appropriate decontaminating solution, followed by soap and water.[13]
Dispose of Consumables : All disposable items that came into contact with the chemical (e.g., pipette tips, wipes, gloves) are considered hazardous waste and must be disposed of accordingly.[6]
Doff PPE : Remove PPE in the correct order to avoid self-contamination. Start with outer gloves, then the lab coat, then inner gloves. Remove eye protection last.
Hand Washing : Wash hands thoroughly with soap and water immediately after removing PPE.[5][9]
Emergency and Disposal Plan
A clear plan for emergencies and waste disposal is critical.
Spill Response
Evacuate : Alert others in the area and evacuate if the spill is large or you feel unwell.
Isolate : Secure the area to prevent entry.
Assess : If the spill is small and you are trained to handle it, proceed with cleanup. For large spills, contact your institution's Environmental Health & Safety (EHS) department.
Cleanup : For a small spill of solid material, gently cover with absorbent paper dampened with a solvent like acetone to avoid raising dust.[13] Carefully collect the material and place it in a sealed container for hazardous waste.[13]
Decontaminate : Clean the spill area with a solvent wash followed by a thorough soap and water cleaning.[13]
Waste Disposal
Segregation : All waste contaminated with 1-Nitrosopyrazolidin-3-one, including excess chemical, empty containers, and contaminated consumables, must be collected in a dedicated, sealed, and clearly labeled hazardous waste container.[6][8]
Environmental Precaution : Do not discharge any waste containing this chemical into drains or the environment.[6][9]
Institutional Guidelines : Follow all local, state, and federal regulations for the disposal of carcinogenic hazardous waste. Contact your EHS department for specific procedures.
Workflow Visualization
The following diagram illustrates the critical decision points and procedural flow for safely managing 1-Nitrosopyrazolidin-3-one in the laboratory.
Caption: Workflow for Safe Handling of 1-Nitrosopyrazolidin-3-one.
References
N-nitroso Compounds: What You Need to Know About These Carcinogenic Chemicals. Vertex AI Search.
MATERIAL SAFETY DATA SHEETS N-NITROSO PYRROLIDINE-3-OL.
LABORATORY STANDARD OPERATING PROCEDURES 1.
Laboratory-Specific Standard Operating Procedures TITLE: SOP for the safe use of N-Nitrosodiethylamine (DEN)
SAFETY DATA SHEET - 3-Pyrazolidinone hydrochloride. Fisher Scientific.
SAFETY DATA SHEET - 1-Phenyl-3-pyrazolidinone. Fisher Scientific.
(Illustrative Structure)
